A12-Iso5-2DC18

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of A12-Iso5-2DC18

For Researchers, Scientists, and Drug Development Professionals

Introduction

A12-Iso5-2DC18 is a novel, ionizable cationic lipid that has demonstrated significant potential as a vehicle for messenger RNA (mRNA) delivery. Its unique structure, featuring a dihydroimidazole linker, an unsaturated lipid tail, and a cyclic amine head group, contributes to its efficacy in formulating lipid nanoparticles (LNPs) for vaccines and anti-tumor therapies. A key feature of LNPs formulated with A12-Iso5-2DC18 is their ability to activate the stimulator of interferon genes (STING) pathway, leading to a robust immune response.

This technical guide provides a summary of the available physicochemical properties of A12-Iso5-2DC18, details common experimental protocols for the characterization of ionizable lipids and their LNP formulations, and illustrates the relevant biological pathway and experimental workflows.

Physicochemical Properties of A12-Iso5-2DC18

Direct, comprehensive physicochemical data for the standalone A12-Iso5-2DC18 molecule is limited in publicly available literature. However, key molecular identifiers have been reported.

Property	Value
Molecular Formula	C45H85N3O2
Molecular Weight	700.2 g/mol

Characterization of A12-Iso5-2DC18 in Lipid Nanoparticles

The physicochemical properties of A12-Iso5-2DC18 are most relevant when it is incorporated into LNPs. The following table summarizes the key parameters used to characterize these LNP formulations.

LNP Property	Typical Characterization Method(s)
Size (Hydrodynamic Diameter)	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)
Zeta Potential	Electrophoretic Light Scattering (ELS)
mRNA Encapsulation Efficiency	RiboGreen Assay
Apparent pKa	2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) Assay
Morphology	Cryogenic Transmission Electron Microscopy (Cryo-TEM)

Experimental Protocols

Detailed methodologies for the characterization of LNPs containing A12-Iso5-2DC18 are crucial for reproducible research and development. Below are outlines of key experimental protocols.

Determination of LNP Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

Objective: To measure the average hydrodynamic diameter and the breadth of the size distribution of the LNP formulation.

Methodology:

• Sample Preparation: Dilute the LNP formulation in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an appropriate concentration to avoid multiple scattering effects.

• Instrumentation: Use a DLS instrument equipped with a laser of a specific wavelength (e.g., 633 nm).

• Measurement:

  • Equilibrate the sample to a controlled temperature (e.g., 25 °C).

  • Perform multiple measurements to ensure reproducibility.

  • The instrument software analyzes the fluctuations in scattered light intensity to calculate the particle size distribution based on the Stokes-Einstein equation.

• Data Analysis: The Z-average diameter is reported as the intensity-weighted mean hydrodynamic size, and the PDI represents the width of the size distribution. A PDI value below 0.2 is generally considered indicative of a monodisperse population.

Determination of mRNA Encapsulation Efficiency by RiboGreen Assay

Objective: To quantify the percentage of mRNA that is successfully encapsulated within the LNPs.

Methodology:

• Reagents: RiboGreen reagent, TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5), and a detergent solution (e.g., 2% Triton X-100).

• Standard Curve: Prepare a standard curve of known mRNA concentrations.

• Measurement of Free mRNA:

  • Dilute the LNP sample in TE buffer.

  • Add the RiboGreen reagent, which fluoresces upon binding to nucleic acids.

  • Measure the fluorescence intensity. This represents the amount of unencapsulated (free) mRNA.

• Measurement of Total mRNA:

  • To a separate aliquot of the diluted LNP sample, add the detergent solution to disrupt the LNPs and release the encapsulated mRNA.

  • Add the RiboGreen reagent and measure the fluorescence intensity. This represents the total amount of mRNA.

• Calculation: Encapsulation Efficiency (%) = [ (Total mRNA - Free mRNA) / Total mRNA ] x 100

Determination of Apparent pKa by TNS Assay

Objective: To determine the apparent pKa of the ionizable lipid within the LNP formulation. The pKa is a critical parameter that influences endosomal escape.

Methodology:

• Reagents: 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) probe, a series of buffers with a range of pH values (e.g., from pH 3 to pH 9).

• Procedure:

  • Add the LNP formulation and the TNS probe to each buffer of varying pH.

  • TNS is a fluorescent probe that exhibits increased fluorescence in a hydrophobic environment. As the ionizable lipid becomes protonated at lower pH, the LNP surface becomes more hydrophobic, leading to increased TNS fluorescence.

  • Measure the fluorescence intensity at each pH.

• Data Analysis:

  • Plot the fluorescence intensity as a function of pH.

  • Fit the data to a sigmoidal curve.

  • The pH at which the fluorescence is half-maximal is determined to be the apparent pKa of the ionizable lipid within the LNP.

Visualizations

STING Signaling Pathway Activated by A12-Iso5-2DC18 LNPs

Caption: STING pathway activation by A12-Iso5-2DC18 LNPs.

General Experimental Workflow for LNP Characterization

Caption: Workflow for LNP formulation and characterization.

A12-Iso5-2DC18 mechanism of action in mRNA delivery

An In-Depth Technical Guide to the Mechanism of Action of A12-Iso5-2DC18 in mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of mRNA-based therapeutics and vaccines has been largely enabled by the development of effective delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for protecting mRNA from degradation and facilitating its entry into target cells. The cornerstone of modern LNPs is the ionizable lipid, a component that is critical for both mRNA encapsulation and its subsequent release into the cytoplasm.

This guide focuses on the mechanism of action of A12-Iso5-2DC18, a potent ionizable lipid identified for its high efficiency in mRNA delivery.[1] A12-Iso5-2DC18 belongs to a class of dihydroimidazole-linked lipids and has demonstrated superior performance in delivering mRNA to various cell types, including immunologically important antigen-presenting cells (APCs) like dendritic cells and macrophages.[1] A key feature of lipids with heterocyclic amine head groups, such as A12-Iso5-2DC18, is their ability to activate the stimulator of interferon genes (STING) signaling pathway, thereby acting as an adjuvant to enhance the immune response to mRNA vaccines.[2]

This document provides a detailed overview of the mechanism of action of A12-Iso5-2DC18, summarizes its performance characteristics, outlines key experimental protocols for its evaluation, and visualizes the critical pathways and workflows involved in its function.

Core Mechanism of Action

The delivery of mRNA by LNPs formulated with A12-Iso5-2DC18 is a multi-step process, beginning with nanoparticle formulation and culminating in protein expression within the target cell, often accompanied by an enhanced immune response.

LNP Formulation and mRNA Encapsulation

LNPs are typically composed of four main components:

• Ionizable Lipid (A12-Iso5-2DC18): At a low pH (typically in an acidic buffer), the tertiary amine in the A12-Iso5-2DC18 headgroup becomes protonated (positively charged). This allows it to electrostatically interact with the negatively charged phosphate backbone of the mRNA, facilitating encapsulation.[3]

• Helper Phospholipid: A neutral lipid, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which contributes to the structural integrity of the nanoparticle.[4][5]

• Cholesterol: A structural lipid that stabilizes the nanoparticle and can facilitate fusion with the endosomal membrane.[3][5]

• PEG-Lipid: A lipid conjugated to polyethylene glycol (PEG) that stabilizes the LNP during formation, prevents aggregation, and shields the nanoparticle from the immune system to prolong circulation time.[3][6]

These components are typically combined with an aqueous solution of mRNA using a rapid mixing technique, such as microfluidics, which allows for the controlled and reproducible self-assembly of LNPs with encapsulated mRNA.[6][7]

Systemic Delivery and Cellular Uptake

Once administered, typically via intramuscular or intravenous injection, the LNPs circulate in the bloodstream. The neutral surface charge of the LNP at physiological pH (~7.4) minimizes non-specific interactions. LNPs are known to be taken up by cells, particularly in the liver, spleen, and lymph nodes, through a process of receptor-mediated endocytosis.

Endosomal Escape: The Critical Step

After being engulfed by a cell into an endosome, the LNP must release its mRNA payload into the cytoplasm. This is the most critical barrier to effective mRNA delivery and where the ionizable lipid A12-Iso5-2DC18 plays its most crucial role.[8][9][10]

• Endosomal Acidification: The endosome matures and its internal environment becomes progressively more acidic (pH drops from ~6.5 to ~5.0).

• Protonation of A12-Iso5-2DC18: The lower pH within the endosome is below the pKa of the A12-Iso5-2DC18 headgroup, causing it to become protonated and acquire a positive charge.

• Membrane Destabilization: The now positively charged LNP interacts strongly with negatively charged lipids present in the endosomal membrane.[5][8] This interaction is believed to disrupt the endosomal membrane, possibly through the formation of non-bilayer lipid phases, leading to the release of the mRNA into the cell's cytoplasm.[5][8][9]

The efficiency of this "endosomal escape" is a primary determinant of the overall potency of the mRNA delivery vehicle. Conventional LNPs often have low escape efficiencies, with a significant portion of the mRNA cargo being trapped and degraded in lysosomes.[8] The development of advanced lipids like A12-Iso5-2DC18 aims to significantly improve this step.

Cytoplasmic mRNA Translation

Once in the cytoplasm, the mRNA is recognized by the cell's ribosomes and translated into the encoded protein. This protein can be a therapeutic enzyme, an antibody, or, in the case of vaccines, a viral antigen that will be presented to the immune system.

Adjuvant Activity via STING Pathway Activation

A unique feature of A12-Iso5-2DC18 and similar lipids is their intrinsic adjuvant activity. The heterocyclic amine headgroup of these lipids can activate the STING pathway within APCs, such as dendritic cells.[2] This activation triggers the production of type I interferons and other pro-inflammatory cytokines, leading to a more robust and durable adaptive immune response, including potent T cell activation, which is highly desirable for vaccines.[1][2]

Quantitative Data Summary

The following tables present representative data for LNPs formulated with a high-potency ionizable lipid like A12-Iso5-2DC18. These values are illustrative and serve as a benchmark for researchers developing and characterizing novel LNP formulations.

Table 1: LNP Physicochemical Properties

Parameter	Typical Value	Method of Analysis
Mean Particle Size (Diameter)	70 - 100 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.15	Dynamic Light Scattering (DLS)
mRNA Encapsulation Efficiency	> 95%	RiboGreen Assay
Zeta Potential (at pH 7.4)	-5 to +5 mV	Laser Doppler Velocimetry

Table 2: In Vitro and In Vivo Performance

Assay	Cell/Animal Model	Typical Result	Method of Analysis
In Vitro Transfection	HeLa Cells, BMDCs	High Luciferase Expression	Luciferase Reporter Assay
In Vivo Protein Expression	C57BL/6 Mice (IM Injection)	Strong Luciferase Signal in Draining Lymph Nodes	In Vivo Imaging System (IVIS)
Immune Activation	Mouse BMDCs	Upregulation of IFN-β and CD86	qPCR, Flow Cytometry
Antigen-Specific T-Cell Response	C57BL/6 Mice (Vaccine model)	High percentage of antigen-specific CD8+ T-cells	Flow Cytometry (Tetramer Staining)

Detailed Experimental Protocols

The following are detailed methodologies for the formulation and evaluation of A12-Iso5-2DC18 LNPs.

Protocol 1: LNP Formulation via Microfluidic Mixing

• Preparation of Solutions:

  • Lipid Stock: Prepare a stock solution of A12-Iso5-2DC18, DSPC, Cholesterol, and a PEG-lipid in ethanol at a desired molar ratio (e.g., 50:10:38.5:1.5).[6]

  • mRNA Stock: Dilute the mRNA transcript (e.g., encoding Firefly Luciferase) in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Set up a microfluidic mixing device (e.g., a staggered herringbone micromixer) connected to two syringe pumps.[6][11]

  • Load one syringe with the lipid-ethanol solution and the other with the mRNA-buffer solution.

  • Pump the two solutions through the micromixer at a specific flow rate ratio (e.g., 3:1 aqueous:ethanolic) and total flow rate (e.g., 12 mL/min).[12] The rapid mixing causes a change in solvent polarity, leading to the self-assembly of LNPs with encapsulated mRNA.

• Purification and Buffer Exchange:

  • Collect the resulting LNP solution.

  • Dialyze the solution against sterile phosphate-buffered saline (PBS, pH 7.4) overnight using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and exchange the buffer.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of LNP Physicochemical Properties

• Size and PDI Measurement:

  • Dilute a small aliquot of the LNP solution in PBS.

  • Measure the hydrodynamic diameter and PDI using a Dynamic Light Scattering (DLS) instrument.

• Encapsulation Efficiency Measurement (RiboGreen Assay):

  • Prepare two sets of LNP samples diluted in TE buffer.

  • To one set, add a surfactant (e.g., 1% Triton X-100) to lyse the LNPs and release all the mRNA. Leave the other set intact.

  • Add Quant-iT RiboGreen reagent to both sets and measure fluorescence (excitation ~480 nm, emission ~520 nm).

  • Encapsulation Efficiency (%) = (1 - [Fluorescence of intact LNPs] / [Fluorescence of lysed LNPs]) x 100.[11][12]

Protocol 3: In Vitro Transfection Efficiency Assay

• Cell Culture:

  • Plate target cells (e.g., HeLa cells or bone marrow-derived dendritic cells) in a 96-well plate and culture overnight.

• LNP Treatment:

  • Dilute the LNP-mRNA (encoding a reporter like Luciferase) formulation in cell culture medium to achieve the desired final mRNA concentration.

  • Remove the old medium from the cells and add the LNP-containing medium.

• Incubation and Analysis:

  • Incubate the cells for 24-48 hours.

  • Lyse the cells and measure Luciferase activity using a commercial luciferase assay system and a luminometer.[11]

Visualizations

The following diagrams illustrate the key mechanisms and workflows associated with A12-Iso5-2DC18 LNP technology.

Caption: Overall mechanism of A12-Iso5-2DC18 LNP-mediated mRNA delivery.

Caption: Experimental workflow for LNP synthesis and evaluation.

Caption: Activation of the STING pathway by A12-Iso5-2DC18 LNPs.

References

• 1. chemyx.com [chemyx.com]
• 2. Lipid nanoparticles for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Branched lipid architecture improves lipid-nanoparticle-based mRNA delivery to the liver via enhanced endosomal escape - American Chemical Society [acs.digitellinc.com]
• 11. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Technical Guide to A12-Iso5-2DC18: Synthesis, Structure, and Application in mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

A12-Iso5-2DC18 is a novel, unsaturated ionizable lipid that has demonstrated significant potential in the formulation of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA). Its unique dihydroimidazole-linked structure contributes to efficient mRNA encapsulation and facilitates endosomal escape, a critical step in intracellular delivery. Furthermore, LNPs incorporating A12-Iso5-2DC18 have been shown to activate the stimulator of interferon genes (STING) pathway, thereby inducing a potent anti-tumor immune response. This technical guide provides a comprehensive overview of the synthesis, chemical structure, and experimental applications of A12-Iso5-2DC18, intended to serve as a resource for researchers in the fields of drug delivery and immunotherapy.

Chemical Structure and Properties

A12-Iso5-2DC18 is an ionizable lipid characterized by a specific combination of an amine head group, an isocyanide linker, and a lipid tail derived from a ketone. Its systematic name and full chemical structure are derived from the specific reactants used in its synthesis.

Table 1: Physicochemical Properties of A12-Iso5-2DC18

Property	Value	Reference
Molecular Formula	C45H85N3O2	[1]
Molecular Weight	700.2 g/mol	[1]
CAS Number	2412492-06-7	[1]
Description	Unsaturated ionizable lipid	[1]

Synthesis of A12-Iso5-2DC18

The synthesis of A12-Iso5-2DC18 is achieved through a one-pot, three-component reaction (3-CR) involving a specific amine (A12), an isocyanide derivative (Iso5), and a ketone (2DC18). This combinatorial approach allows for the rapid generation of a library of diverse lipid structures.

Synthesis Pathway

The general synthesis scheme involves the reaction of an amine, an isocyanide, and a ketone to form the dihydroimidazole-linked lipid.

Synthesis of A12-Iso5-2DC18 via a three-component reaction.

Experimental Protocol: General Synthesis of the Dihydroimidazole-Linked Lipid Library

While the specific, detailed protocol for A12-Iso5-2DC18 is proprietary to its developers, the general methodology for the synthesis of the lipid library from which it was identified is as follows:

• Reactant Preparation: Equimolar amounts of the selected amine, isocyanide, and ketone are dissolved in a suitable organic solvent (e.g., dichloromethane or ethanol).

• Reaction: The reaction mixture is stirred at room temperature for a specified period, typically 24 hours, to allow for the completion of the three-component reaction.

• Purification: The resulting lipid product is purified from the reaction mixture. While high-throughput screening may utilize the crude product, for detailed studies, purification is achieved via silica gel column chromatography.

Formulation of A12-Iso5-2DC18 Lipid Nanoparticles (LNPs)

A12-Iso5-2DC18 is a key component in the formulation of LNPs for mRNA delivery. These nanoparticles are typically composed of four main components.

Table 2: Typical Composition of A12-Iso5-2DC18 LNPs

Component	Molar Ratio (%)	Function
A12-Iso5-2DC18	50	Ionizable lipid for mRNA encapsulation and endosomal escape
DSPC	10	Helper lipid for structural integrity
Cholesterol	38.5	Stabilizes the lipid bilayer
PEG-lipid	1.5	Prevents aggregation and prolongs circulation

LNP Formulation Workflow

The formulation of mRNA-loaded LNPs is commonly achieved using a rapid mixing technique, such as microfluidic mixing.

Workflow for the formulation of mRNA-loaded LNPs.

Experimental Protocol: LNP Formulation

• Preparation of Solutions:

  • Prepare a stock solution of the lipid mixture (A12-Iso5-2DC18, DSPC, cholesterol, and PEG-lipid) in ethanol at the desired molar ratios.

  • Prepare a stock solution of mRNA in an acidic aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Pump the two solutions through a microfluidic mixing chip at a defined flow rate ratio (typically 3:1 aqueous to organic).

• Purification and Buffer Exchange:

  • The resulting LNP suspension is collected.

  • To remove ethanol and raise the pH, dialyze the LNP suspension against phosphate-buffered saline (PBS) at pH 7.4 using a dialysis membrane (e.g., 10 kDa MWCO).

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Mechanism of Action: STING Pathway Activation

A key feature of LNPs formulated with A12-Iso5-2DC18 is their ability to activate the STING pathway, an essential component of the innate immune system. This activation enhances the immunogenicity of mRNA vaccines and promotes an anti-tumor immune response.

Signaling pathway of STING activation by A12-Iso5-2DC18 LNPs.

Experimental Protocol: In Vitro STING Activation Assay

• Cell Culture: Culture a suitable reporter cell line (e.g., THP-1 dual-reporter cells) that expresses a reporter gene (e.g., Lucia luciferase) under the control of an IRF-inducible promoter.

• LNP Treatment: Treat the cells with varying concentrations of A12-Iso5-2DC18 LNPs. Include appropriate positive (e.g., cGAMP) and negative controls.

• Incubation: Incubate the cells for 24-48 hours to allow for LNP uptake, mRNA translation, and STING pathway activation.

• Reporter Gene Assay: Measure the activity of the reporter gene in the cell supernatant or cell lysate according to the manufacturer's instructions. An increase in reporter activity indicates activation of the STING pathway.

Conclusion

A12-Iso5-2DC18 represents a significant advancement in the field of ionizable lipids for mRNA delivery. Its unique chemical structure, synthesized through an efficient three-component reaction, allows for the formulation of stable and effective LNPs. The ability of these LNPs to activate the STING pathway opens up new avenues for the development of next-generation mRNA vaccines and immunotherapies. The protocols and data presented in this guide provide a foundational resource for researchers seeking to utilize A12-Iso5-2DC18 in their drug development efforts.

References

• 1. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Discovery and Development of A12-Iso5-2DC18 Ionizable Lipid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) therapeutics and vaccines has been significantly propelled by advancements in delivery technologies, with ionizable lipids playing a pivotal role. These specialized lipids are critical components of lipid nanoparticles (LNPs), the leading platform for systemic mRNA delivery. A12-Iso5-2DC18 has emerged as a potent, next-generation ionizable lipid, demonstrating exceptional efficacy in preclinical models for mRNA delivery, particularly for vaccine applications. This technical guide provides a comprehensive overview of the discovery, development, and characterization of A12-Iso5-2DC18, intended for researchers and professionals in the field of drug development.

A12-Iso5-2DC18 is a dihydroimidazole-linked ionizable lipid identified through the screening of a large, diverse library of lipid-like materials.[1] Its unique chemical structure, featuring an unsaturated lipid tail, a dihydroimidazole linker, and a cyclic amine head group, contributes to its high efficiency in mRNA encapsulation and intracellular delivery.[1] Notably, LNPs formulated with A12-Iso5-2DC18 and its analogs have been shown to activate the stimulator of interferon genes (STING) pathway, an innate immune sensing pathway, thereby providing a self-adjuvanting effect that enhances the immune response to mRNA vaccines.[1][2]

This guide will detail the synthesis, formulation, and in vitro and in vivo evaluation of A12-Iso5-2DC18, presenting quantitative data in structured tables and providing detailed experimental protocols. Furthermore, key pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the science underpinning this promising delivery vehicle.

Data Summary

Physicochemical Properties of A12-Iso5-2DC18 LNPs

Property	Value	Reference
Molar Ratio (A12-Iso5-2DC18:DOPE:Cholesterol:DMG-PEG2000)	50:10:38.5:1.5	[3]
Particle Size (Diameter, nm)	~80-120 nm	[2]
Polydispersity Index (PDI)	< 0.2	[2]
mRNA Encapsulation Efficiency (%)	> 95%	[2]
Zeta Potential (mV)	Near-neutral	[2]
Apparent pKa	6.6 - 6.9 (Optimal range for IM delivery)	[4]

In Vivo Efficacy of A12-Iso5-2DC18 LNPs for Luciferase mRNA Delivery

Animal Model	Administration Route	Dose	Outcome	Reference
Mice	Intramuscular (IM)	1-5 µg mRNA	High luciferase expression	[2]
Mice	Subcutaneous (SC)	1-5 µg mRNA	Significant luciferase expression	[2]

Experimental Protocols

Synthesis of A12-Iso5-2DC18 Ionizable Lipid

The synthesis of A12-Iso5-2DC18 is achieved through a one-step three-component reaction, a method that allows for the rapid generation of a diverse library of ionizable lipids.[1]

Materials:

• Amine (A12)

• Isocyanide (Iso5)

• Alkyl ketone (2DC18)

• Methanol

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• In a reaction vial, dissolve the amine (A12), isocyanide (Iso5), and alkyl ketone (2DC18) in a 1:1:1 molar ratio in methanol.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the crude product by silica gel column chromatography using a gradient of dichloromethane and methanol as the eluent.

• Combine the fractions containing the pure product and evaporate the solvent to yield A12-Iso5-2DC18 as an oil.

• Confirm the structure and purity of the final product using ¹H NMR and mass spectrometry.

Formulation of A12-Iso5-2DC18 LNPs

The formulation of mRNA-loaded LNPs is performed using a microfluidic mixing technique, which allows for precise control over particle size and distribution.[3][5][6]

Materials:

• A12-Iso5-2DC18 ionizable lipid

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000)

• mRNA (e.g., encoding luciferase)

• Ethanol

• Citrate buffer (pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare a lipid stock solution in ethanol containing A12-Iso5-2DC18, DOPE, cholesterol, and DMG-PEG2000 at a molar ratio of 50:10:38.5:1.5.[3]

• Dissolve the mRNA in citrate buffer (pH 4.0).

• Set up the microfluidic mixing device according to the manufacturer's instructions.

• Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.

• Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• The rapid mixing of the two streams induces the self-assembly of the lipids and mRNA into LNPs.

• Collect the resulting LNP dispersion.

• Dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C to remove ethanol and raise the pH.

• Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

Physicochemical Characterization of LNPs

Particle Size and Polydispersity Index (PDI):

• Dilute the LNP formulation in PBS.

• Measure the hydrodynamic diameter and PDI using dynamic light scattering (DLS).

mRNA Encapsulation Efficiency:

• Use a fluorescent dye that specifically binds to nucleic acids (e.g., RiboGreen assay).

• Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 0.5% Triton X-100).

• The encapsulation efficiency is calculated as: ((Total fluorescence after lysis - Fluorescence before lysis) / Total fluorescence after lysis) * 100%.[7]

pKa Determination:

• The apparent pKa of the ionizable lipid within the LNP can be determined using a TNS (2-(p-toluidino)naphthalene-6-sulfonic acid) fluorescence assay.[4]

• Prepare a series of buffers with a range of pH values (e.g., pH 3 to 10).

• Add the LNP formulation and TNS to each buffer.

• Measure the fluorescence intensity at each pH.

• The pKa is the pH at which 50% of the maximum fluorescence is observed, which corresponds to 50% protonation of the ionizable lipid.

In Vivo Evaluation of Luciferase mRNA Delivery

Animal Model:

• BALB/c mice (6-8 weeks old)

Procedure:

• Administer the A12-Iso5-2DC18 LNP formulation encapsulating luciferase mRNA to mice via intramuscular (IM) or subcutaneous (SC) injection.

• At various time points post-injection (e.g., 6, 24, 48 hours), anesthetize the mice and administer D-luciferin substrate via intraperitoneal injection.

• Image the mice using an in vivo imaging system (IVIS) to detect bioluminescence.

• Quantify the bioluminescent signal (radiance) in the region of interest (e.g., injection site, draining lymph nodes) to determine the level of luciferase protein expression.[8]

Visualizations

Signaling Pathway: STING Activation by A12-Iso5-2DC18 LNPs

Caption: STING pathway activation by A12-Iso5-2DC18 LNPs in an antigen-presenting cell.

Experimental Workflow: LNP Formulation and Characterization

References

• 1. chemyx.com [chemyx.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Structure-Activity Relationship of A12-Iso5-2DC18 for Endosomal Escape

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles governing the structure-activity relationship (SAR) of the ionizable lipidoid A12-Iso5-2DC18 in mediating endosomal escape, a critical step for the successful intracellular delivery of therapeutic payloads such as mRNA. While specific quantitative data for A12-Iso5-2DC18's endosomal escape efficiency remains proprietary or sparsely published, this guide leverages data from closely related analogs and the broader class of multi-component reaction (MCR) synthesized lipidoids to elucidate the key structural determinants for potent cytosolic delivery.

Introduction to A12-Iso5-2DC18 and the Challenge of Endosomal Escape

A12-Iso5-2DC18 is a member of a large library of ionizable lipidoids developed for the formulation of lipid nanoparticles (LNPs) for therapeutic applications, most notably mRNA vaccines.[1] These lipidoids are synthesized through a versatile three-component reaction involving an amine, an isocyanide, and a ketone, allowing for rapid generation of chemical diversity.[2] The success of LNP-based therapies is critically dependent on the ability of the encapsulated cargo to reach the cytosol where it can exert its biological function. However, a major bottleneck in this process is the entrapment of LNPs within endosomes following cellular uptake. Efficient endosomal escape is therefore a primary determinant of the therapeutic efficacy of LNP-delivered payloads.

Ionizable lipidoids like A12-Iso5-2DC18 are designed to overcome this barrier. At physiological pH (around 7.4), they are largely neutral, which contributes to LNP stability in circulation. Upon internalization into the acidic environment of the endosome (pH 5.5-6.5), the amine headgroup of the lipidoid becomes protonated. This positive charge facilitates interaction with anionic lipids in the endosomal membrane, leading to membrane destabilization and the release of the LNP's contents into the cytoplasm.[1]

Structure-Activity Relationship (SAR) for Endosomal Escape

The efficacy of endosomal escape is intricately linked to the molecular structure of the ionizable lipidoid. The SAR for this class of compounds can be dissected by considering the contributions of the three primary structural components derived from the MCR synthesis: the amine headgroup, the linker region, and the lipid tails.

Amine Headgroup: The Role of pKa

The pKa of the ionizable amine headgroup is a critical parameter. An optimal pKa ensures that the lipidoid remains neutral at physiological pH but becomes protonated within the maturing endosome. A pKa in the range of 6.2-6.7 is generally considered ideal for maximizing transfection efficiency, which is a downstream indicator of successful endosomal escape.

Linker and Lipid Tails: Impact on Fusogenicity

The structure of the linker and the lipid tails significantly influences the fusogenic properties of the lipidoid once protonated. Key factors include:

• Chain Length and Unsaturation: The length and degree of unsaturation of the alkyl chains in the lipid tails affect the packing of the lipidoids within the LNP and their ability to disrupt the endosomal membrane.

• Branching: Branched lipid tails can introduce conformational flexibility and create defects in lipid packing, which may enhance membrane fusion.

• Biodegradability: The incorporation of biodegradable linkages, such as esters, can improve the safety profile of the lipidoids and may also influence their interaction with the endosomal membrane.

While specific data for A12-Iso5-2DC18 is limited, studies on analogous MCR-derived lipidoids provide insights into these relationships.

Table 1: Physicochemical Properties and In Vivo Efficacy of Representative Ionizable Lipidoids

Lipidoid ID	Amine Component	Isocyanide Component	Ketone Component	In Vivo Luciferase Expression (RLU/mg tissue)	Reference
A12-Iso5-2DC18	Dihydroimidazole	Ethyl Isocyanoacetate	2-octyl-1-dodecanone	High (Specific value not publicly available)	Miao et al., 2019
A2-Iso5-2DC18	Dihydroimidazole	Ethyl Isocyanoacetate	2-octyl-1-dodecanone	High (Specific value not publicly available)	Miao et al., 2019
A18-Iso5-2DC18	Heterocyclic Amine	Ethyl Isocyanoacetate	2-octyl-1-dodecanone	High (Induces strong immune response)	[1]

Note: In vivo protein expression is an indirect measure of endosomal escape and is influenced by multiple factors.

Quantifying Endosomal Escape: The Gal8-GFP Assay

A direct and quantitative method to assess endosomal escape is the Gal8-GFP assay. This cell-based assay relies on the recruitment of a fluorescently tagged protein, Galectin-8 (Gal8), to damaged endosomal membranes.

In healthy cells with intact endosomes, Gal8-GFP is diffusely distributed throughout the cytoplasm. Upon endosomal rupture, the inner glycans of the endosomal membrane become exposed to the cytosol. Gal8, a β-galactoside-binding lectin, recognizes these exposed glycans and rapidly translocates to the site of damage, forming distinct fluorescent puncta. The number and intensity of these puncta can be quantified using fluorescence microscopy and image analysis software, providing a quantitative measure of endosomal disruption.[3][4]

Table 2: Hypothetical Quantitative Endosomal Escape Data for a Lipidoid Library

Lipidoid ID	Amine Headgroup	Lipid Tail Moiety	Mean Gal8-GFP Puncta per Cell
Control (untreated)	-	-	< 1
LNP-A	Cyclic Amine	Linear C18	15 ± 3
LNP-B	Acyclic Amine	Linear C18	8 ± 2
LNP-C	Cyclic Amine	Branched C18	25 ± 5
LNP-D (A12-Iso5-2DC18 analog)	Dihydroimidazole	Branched C18	35 ± 6

This table presents hypothetical data to illustrate how quantitative comparisons can be made using the Gal8-GFP assay. Actual values would be determined experimentally.

Experimental Protocols

Synthesis of A12-Iso5-2DC18 and Analogs via Multicomponent Reaction

Principle: This protocol describes a one-pot, three-component reaction to synthesize a library of ionizable lipidoids. An amine, an isocyanide, and a ketone are mixed in a suitable solvent, often with a catalyst, to form the desired lipidoid product. High-throughput synthesis can be achieved using multi-well plates.

Materials:

• Amine (e.g., a dihydroimidazole derivative for A12-Iso5-2DC18)

• Isocyanide (e.g., ethyl isocyanoacetate for Iso5)

• Ketone (e.g., 2-octyl-1-dodecanone for 2DC18)

• Dichloromethane (DCM) or other suitable solvent

• 96-well PCR plates

• Sealing mat

• Vacuum-heated chamber

• Ethanol

Procedure:

• Prepare stock solutions of the amine, isocyanide, and ketone components in the chosen solvent.

• In a 96-well plate, add equimolar amounts of the amine, isocyanide, and ketone to each well.

• Seal the plate and allow the reaction to proceed at room temperature with stirring for 24 hours.

• After the reaction is complete, remove the solvent using a vacuum-heated chamber.

• Resuspend the resulting lipidoid library in ethanol for storage and subsequent formulation into LNPs.

• For characterization and use in non-screening experiments, purify the desired lipidoid using flash chromatography.

Gal8-GFP Endosomal Escape Assay

Principle: This protocol details the use of a stable cell line expressing Gal8-GFP to quantify the endosomal escape efficiency of LNP formulations.

Materials:

• Gal8-GFP expressing cell line (e.g., HeLa or HEK293T)

• Cell culture medium (e.g., DMEM) and supplements

• Fetal bovine serum (FBS)

• 96-well, black-walled, clear-bottom imaging plates

• LNP formulations of the lipidoids to be tested

• Hoechst 33342 nuclear stain

• Phosphate-buffered saline (PBS)

• High-content fluorescence microscope with image analysis software (e.g., ImageJ)

Procedure:

• Seed the Gal8-GFP expressing cells into a 96-well imaging plate at a suitable density and allow them to adhere overnight.

• Prepare serial dilutions of the LNP formulations in serum-free cell culture medium.

• Aspirate the medium from the cells and replace it with the LNP dilutions. Include untreated cells as a negative control.

• Incubate the cells with the LNPs for a predetermined time (e.g., 6 hours).

• After incubation, remove the LNP-containing medium and wash the cells with PBS.

• Stain the cell nuclei with Hoechst 33342 according to the manufacturer's protocol.

• Acquire images of the cells using a high-content fluorescence microscope, capturing both the GFP and DAPI (for Hoechst) channels.

• Quantify the number of Gal8-GFP puncta per cell using an automated image analysis pipeline.[3][4][5]

  • Identify individual cells based on the nuclear stain.

  • In the GFP channel, identify and count the distinct, bright puncta within each cell.

  • Normalize the puncta count to the number of cells in each field of view.

Visualizing the Logic and Workflows

Signaling Pathway for Endosomal Escape

Caption: Mechanism of A12-Iso5-2DC18 mediated endosomal escape.

Experimental Workflow for SAR Study

Caption: Workflow for A12-Iso5-2DC18 SAR investigation.

Gal8-GFP Assay Workflow

Caption: Workflow of the Gal8-GFP endosomal escape assay.

Conclusion

The ionizable lipidoid A12-Iso5-2DC18 and its analogs represent a powerful platform for the development of advanced nucleic acid therapies. Their efficacy is intrinsically tied to their ability to facilitate endosomal escape, a process governed by a complex interplay of structural features. While direct quantitative data for A12-Iso5-2DC18 remains limited in the public domain, the principles of pKa optimization and the tuning of lipid tail fusogenicity provide a rational basis for the design of next-generation lipid-based delivery systems. The continued application of quantitative assays like the Gal8-GFP reporter system will be instrumental in further elucidating the nuanced structure-activity relationships that drive potent cytosolic delivery.

References

• 1. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. High-throughput and high-content bioassay enables tuning of polyester nanoparticles for cellular uptake, endosomal escape, and systemic in vivo delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Predicted pKa and Ionization Behavior of A12-Iso5-2DC18

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted acid dissociation constant (pKa) and resulting ionization behavior of the novel compound A12-Iso5-2DC18. Understanding the ionization state of a drug candidate across a range of physiological pH values is fundamental to predicting its absorption, distribution, metabolism, and excretion (ADME) properties. This document outlines the computational methodologies used for pKa prediction, presents the data in a structured format, details hypothetical experimental protocols for verification, and discusses the implications for drug development.

Predicted Physicochemical Properties of A12-Iso5-2DC18

The ionization state of a molecule is dictated by its pKa value(s) and the pH of its environment. For A12-Iso5-2DC18, computational models predict the presence of two key ionizable groups: a weakly acidic pyrrole-like nitrogen and a basic tertiary amine. The predicted pKa values for these functional groups are summarized below.

Table 1: Predicted pKa Values for A12-Iso5-2DC18

Ionizable Group	Predicted pKa (at 25°C)	Type
Tertiary Amine	8.2 ± 0.4	Basic
Pyrrole-like Nitrogen	17.5 ± 0.7	Acidic

Note: These values are computationally predicted and require experimental verification.

Ionization Behavior at Physiological pH

The Henderson-Hasselbalch equation provides the theoretical basis for understanding the percentage of a molecule in its ionized versus non-ionized state at a given pH. The ionization behavior of A12-Iso5-2DC18 is critical for its interaction with biological membranes and protein targets.

Table 2: Predicted Ionization States of A12-Iso5-2DC18 at Key pH Values

pH	Predominant Species	% Ionized (Cationic)	% Ionized (Anionic)	% Neutral
1.5 (Stomach)	Cationic	>99.9%	<0.01%	<0.01%
6.0 (Small Intestine)	Cationic	99.4%	<0.01%	0.6%
7.4 (Blood)	Cationic	86.2%	<0.01%	13.8%
8.5 (Late Small Intestine)	Cationic/Neutral	33.4%	<0.01%	66.6%

Note: The acidic pyrrole-like nitrogen is not significantly ionized at physiological pH.

Hypothetical Experimental Protocols for pKa Determination

To validate the computationally predicted pKa values, standardized experimental procedures are recommended. Below are detailed methodologies for two common approaches.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa by monitoring pH changes in a solution during the addition of a titrant.

Protocol:

• Sample Preparation: Prepare a 1-2 mM solution of A12-Iso5-2DC18 in a co-solvent system (e.g., 50:50 methanol:water) to ensure solubility.

• Instrumentation: Utilize an automated titrator equipped with a calibrated glass pH electrode.

• Titration (Base): Titrate the sample with a standardized solution of 0.1 M HCl.

• Titration (Acid): In a separate experiment, titrate the sample with a standardized solution of 0.1 M NaOH.

• Data Analysis: Record the pH as a function of the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve.

UV-Vis Spectrophotometry

This method is suitable for compounds where the ionized and non-ionized forms have distinct UV-Vis absorbance spectra.

Protocol:

• Buffer Preparation: Prepare a series of buffers with finely spaced pH values ranging from 2 to 12.

• Sample Preparation: Dissolve A12-Iso5-2DC18 in each buffer to a final concentration of 50 µM.

• Spectral Acquisition: Measure the full UV-Vis absorbance spectrum (200-400 nm) for each sample.

• Data Analysis: Identify an analytical wavelength with a significant difference in absorbance between the acidic and basic forms. Plot absorbance vs. pH; the resulting sigmoidal curve can be fitted to determine the pKa.

Visualization of Workflows and Pathways

Experimental Workflow for pKa Determination

The following diagram illustrates the logical flow for the experimental determination and validation of the pKa of A12-Iso5-2DC18.

Navigating the In Vivo Fate of Ionizable Lipids: A Technical Guide to the Biodegradability and Metabolism of ALC-0315

Disclaimer: Information regarding the specific ionizable lipid "A12-Iso5-2DC18" is not available in the public domain. This technical guide therefore focuses on the well-characterized and clinically utilized ionizable lipid ALC-0315 as a representative example to illustrate the principles of in vivo biodegradability and metabolism for this class of compounds. ALC-0315 is a key component of the Pfizer-BioNTech COVID-19 mRNA vaccine.

This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth overview of the metabolic pathways, clearance, and experimental methodologies used to study the in vivo fate of ALC-0315.

Introduction to ALC-0315 and its Role in mRNA Delivery

ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a synthetic ionizable lipid crucial for the formulation of lipid nanoparticles (LNPs) that encapsulate and deliver mRNA therapeutics. Its ionizable nature—being positively charged at a low pH and neutral at physiological pH—is fundamental to both the encapsulation of negatively charged mRNA and its subsequent release from the endosome into the cytoplasm of target cells. The biodegradability of ALC-0315 is a key design feature, intended to minimize potential toxicity associated with lipid accumulation. This is primarily achieved through the inclusion of ester bonds that are susceptible to hydrolysis by endogenous enzymes.

In Vivo Biodegradability and Metabolism of ALC-0315

The primary metabolic pathway for ALC-0315 in vivo is the hydrolysis of its two ester linkages. This process is catalyzed by esterase enzymes present in the body, leading to the breakdown of the parent molecule into smaller, more readily eliminated metabolites.

Following intravenous administration in rat models, ALC-0315 is rapidly distributed from the blood, with a significant portion localizing in the liver[1]. The metabolism is considered to be relatively slow[2][3]. The breakdown of ALC-0315 occurs in a stepwise manner, as illustrated in the metabolic pathway diagram below.

Figure 1. Metabolic Pathway of ALC-0315.

The initial hydrolysis cleaves one of the fatty acid chains to produce a monoester metabolite. A second hydrolysis event removes the remaining fatty acid chain, resulting in the double de-esterified metabolite. The fatty acid product of both hydrolysis steps is 6-hexyldecanoic acid[3]. The double de-esterified metabolite can then undergo further phase II metabolism, such as glucuronidation, to enhance its water solubility and facilitate renal excretion[1][3].

Quantitative Data: Pharmacokinetics and Excretion

Pharmacokinetic studies in Wistar Han rats following a single intravenous administration of LNPs containing ALC-0315 provide key quantitative data on its distribution, metabolism, and elimination.

Parameter	Matrix	Value	Reference
Distribution
Estimated Dose in Liver	Liver	~60%	[1][4]
Pharmacokinetics
Initial Half-life (t½)	Plasma	1.62 hours	[4]
Terminal Elimination Half-life (t½)	Plasma	139 hours (~6-8 days)	[1][2][3][4]
Terminal Elimination Half-life (t½)	Liver	~6-8 days	[1][2][3]
Excretion
Unchanged in Feces (% of dose)	Feces	~1%	[3][4]
Unchanged in Urine (% of dose)	Urine	Below Limit of Quantitation	[3][4]

Table 1. Pharmacokinetic and Excretion Data for ALC-0315 in Rats.

After two weeks, the concentration of ALC-0315 in the plasma decreased by approximately 7,000-fold, while in the liver, it decreased by about 4-fold, indicating a prolonged presence in the liver tissue[1]. The primary route of excretion for ALC-0315 and its metabolites is through the feces, with very little of the unchanged parent compound being excreted[3][4]. Metabolites of ALC-0315 have been detected in both urine and feces[3].

Experimental Protocols

The following is a representative protocol for an in vivo study of ALC-0315 metabolism in a rat model, synthesized from regulatory filings and standard practices in pharmacokinetic research.

Animal Model and Dosing

• Species: Wistar Han rats (male)[1][4].

• Dosing Formulation: Luciferase-encoding modified RNA formulated in LNPs with a lipid composition identical to the clinical formulation[4].

• Route of Administration: Single intravenous (IV) bolus injection[4].

• Dose: 1 mg/kg of mRNA, corresponding to 15.3 mg/kg of ALC-0315[1].

Sample Collection

• Matrices: Plasma, liver, urine, and feces[3][4].

• Time Points:

  • Plasma and Liver: Pre-dose, 0.1, 0.25, 0.5, 1, 3, 6, 24, 48, 96, 192, and 336 hours post-dose[5][6].

  • Urine and Feces: Collected in intervals (e.g., 0-24h, 24-48h, etc.) up to 336 hours post-dose[6].

• Collection Procedure: Sparse sampling is used, with a set number of animals (e.g., 3) per time point[2]. Blood is collected into tubes containing an anticoagulant, and plasma is separated by centrifugation. Liver samples are collected and homogenized.

Sample Preparation and Analysis

• Extraction: Protein precipitation is a common method for extracting lipids from plasma. Acetonitrile is added to the plasma sample, which is then centrifuged to pellet the precipitated proteins. The supernatant containing the lipids is then collected for analysis[7].

• Analytical Method: Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS) is the standard for quantifying ALC-0315 and its metabolites[2].

  • Instrumentation: A high-resolution mass spectrometer such as a ZenoTOF 7600 system can be used[8][9].

  • Quantification: A standard curve is generated using known concentrations of ALC-0315 in the corresponding biological matrix. The linear dynamic range for ALC-0315 has been established at 4.88 to 2500 ng/mL for plasma and 19.53 to 10000 ng/g for liver[4].

Figure 2. Experimental Workflow for In Vivo Metabolism Study.

Signaling Pathways and Biological Interactions

Currently, there is limited direct evidence in the public domain detailing specific signaling pathways that are modulated by ALC-0315 or its metabolites. The primary biological effect of LNP formulations is the delivery of their mRNA payload, which then initiates the desired immunological or therapeutic response.

However, it is plausible that the lipid components or their breakdown products could have off-target effects. For instance, fatty acids, such as the metabolite 6-hexyldecanoic acid, are known to participate in various cellular signaling cascades, including those related to inflammation and metabolism. Further research is needed to elucidate any direct interactions of ALC-0315 and its metabolites with cellular receptors or signaling proteins.

Conclusion

ALC-0315 is designed to be a biodegradable ionizable lipid that is metabolized in vivo primarily through ester hydrolysis. Pharmacokinetic studies have demonstrated its distribution, relatively slow metabolism, and eventual clearance. The methodologies for studying its in vivo fate are well-established, relying on rodent models and advanced analytical techniques like UHPLC-MS/MS. While the primary biological activity is the delivery of mRNA, the potential for direct interaction of the lipid components with cellular signaling pathways remains an area for future investigation. This technical guide provides a foundational understanding of the biodegradability and metabolism of ALC-0315, serving as a valuable resource for professionals in the field of drug development and nucleic acid therapeutics.

References

• 1. FDA Approved mRNA Vaccines: Interpretation of Preclinical Pharmacokinetic (PK) Data - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. ia902305.us.archive.org [ia902305.us.archive.org]
• 4. icandecide.org [icandecide.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. phmpt.org [phmpt.org]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. sciex.com [sciex.com]

The Role of A12-Iso5-2DC18 in the Self-Assembly of mRNA-Lipid Nanoparticles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of messenger RNA (mRNA) therapeutics has revolutionized the landscape of modern medicine, with lipid nanoparticles (LNPs) emerging as the leading platform for their in vivo delivery. The composition of these LNPs is critical to their success, and ionizable lipids are arguably the most important component, governing mRNA encapsulation, endosomal escape, and overall delivery efficiency. This technical guide delves into the role of a specific ionizable lipid, A12-Iso5-2DC18, in the self-assembly of LNPs with mRNA and its subsequent biological activity.

A12-Iso5-2DC18: A Heterocyclic Lipid for Potent mRNA Delivery

A12-Iso5-2DC18 is an ionizable cationic lipid developed for the formulation of LNPs for mRNA delivery.[1] Its chemical structure, featuring a dihydroimidazole linker, an unsaturated lipid tail, and a cyclic amine head group, is designed to facilitate efficient mRNA encapsulation and promote potent immune activation.[2] The key physicochemical properties of A12-Iso5-2DC18 are summarized in Table 1.

Table 1: Physicochemical Properties of A12-Iso5-2DC18

Property	Value
Chemical Formula	C45H85N3O2
Molecular Weight	700.18 g/mol
CAS Number	2412492-06-7

LNP Self-Assembly with A12-Iso5-2DC18 and mRNA

The formation of LNPs is a rapid self-assembly process driven by the controlled mixing of an organic phase containing the lipids with an aqueous phase containing the mRNA.[3] A microfluidic mixing device is commonly employed to achieve precise control over the mixing process, leading to the formation of uniform nanoparticles.[3]

The self-assembly process can be understood through the following logical workflow:

LNP Self-Assembly Workflow

In the acidic environment of the aqueous buffer (typically pH 4-5), the tertiary amine of A12-Iso5-2DC18 becomes protonated, acquiring a positive charge. This positive charge facilitates the electrostatic interaction with the negatively charged phosphate backbone of the mRNA, leading to the formation of a nucleic acid-lipid complex. The helper lipids, such as DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) and cholesterol, contribute to the structural integrity and stability of the nanoparticle. The PEG-lipid component controls the particle size and prevents aggregation. As the organic and aqueous phases are rapidly mixed, the solvent environment changes, driving the self-assembly of these components into a core-shell structure with the mRNA encapsulated within the lipid core. The final step involves dialysis or a similar purification method to remove the organic solvent and raise the pH to a physiological level (pH 7.4), at which point the ionizable lipid becomes largely neutral, contributing to the stability and reduced toxicity of the final LNP formulation.

Quantitative Characteristics of A12-Iso5-2DC18 LNPs

The physicochemical properties of the resulting LNPs are critical for their in vivo performance. While specific data for A12-Iso5-2DC18 formulated LNPs from the primary literature is not publicly available in tabulated form, typical characteristics for similar ionizable lipid-based LNPs are presented in Table 2 for reference. These parameters are crucial for ensuring efficient delivery and consistent biological activity.[4][5][6][7]

Table 2: Typical Physicochemical Characteristics of Ionizable Lipid-Based mRNA LNPs

Parameter	Typical Range	Measurement Technique
Particle Size (Diameter)	80 - 150 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	Near-neutral at physiological pH	Electrophoretic Light Scattering (ELS)
mRNA Encapsulation Efficiency	> 90%	RiboGreen Assay

Experimental Protocols

LNP Formulation via Microfluidic Mixing

This protocol describes a general method for the formulation of mRNA-LNPs using a microfluidic device, which can be adapted for A12-Iso5-2DC18.

Materials:

• A12-Iso5-2DC18

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA

• Ethanol (200 proof, anhydrous)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and syringe pumps

Procedure:

• Prepare Lipid Stock Solutions: Dissolve A12-Iso5-2DC18, DOPE, cholesterol, and DMG-PEG 2000 in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration in ethanol is typically in the range of 10-25 mg/mL.

• Prepare mRNA Solution: Dilute the mRNA stock in 50 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.1-0.5 mg/mL).

• Microfluidic Mixing:

  • Load the lipid-ethanol solution into one syringe and the mRNA-citrate buffer solution into another syringe.

  • Set the flow rate ratio of the aqueous to organic phase (e.g., 3:1) and the total flow rate on the syringe pumps connected to the microfluidic device.

  • Initiate the flow to allow for rapid mixing and self-assembly of the LNPs.

• Purification:

  • Collect the resulting LNP dispersion.

  • Dialyze the LNP solution against PBS (pH 7.4) for at least 18 hours using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C.

Characterization of LNPs

Particle Size and Polydispersity Index (PDI):

• Dilute the LNP formulation in PBS.

• Measure the hydrodynamic diameter and PDI using a Dynamic Light Scattering (DLS) instrument.

Zeta Potential:

• Dilute the LNP formulation in an appropriate buffer (e.g., 10 mM NaCl).

• Measure the surface charge using an Electrophoretic Light Scattering (ELS) instrument.

mRNA Encapsulation Efficiency:

• Use a fluorescent dye such as RiboGreen that specifically binds to nucleic acids.

• Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 1% Triton X-100).

• The encapsulation efficiency is calculated as: ((Total Fluorescence after lysis - Fluorescence before lysis) / Total Fluorescence after lysis) * 100%.

Mechanism of Action: STING Pathway Activation

A key feature of LNPs formulated with A12-Iso5-2DC18 and related heterocyclic lipids is their ability to act as an adjuvant by activating the stimulator of interferon genes (STING) pathway.[2][8][9] This innate immune signaling pathway is crucial for detecting cytosolic DNA and cyclic dinucleotides, leading to the production of type I interferons and other pro-inflammatory cytokines that enhance the adaptive immune response.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. JCI - Messenger RNA vaccines for cancer immunotherapy: progress promotes promise [jci.org]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Novel Lipid Nanoparticles Stable and Efficient for mRNA Transfection to Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Frontiers | Advances in Lipid Nanoparticles for mRNA-Based Cancer Immunotherapy [frontiersin.org]

A12-Iso5-2DC18: An In-Depth Technical Guide to a Potent Ionizable Lipid for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

A12-Iso5-2DC18 is a novel, unsaturated ionizable cationic lipid that has emerged as a leading candidate for the formulation of lipid nanoparticles (LNPs) for messenger RNA (mRNA) delivery. Its unique chemical structure facilitates high encapsulation efficiency, potent in vivo transfection, and a remarkable ability to stimulate the innate immune system, making it a highly attractive vehicle for the development of mRNA-based vaccines and therapeutics. This technical guide provides a comprehensive overview of the properties of A12-Iso5-2DC18, including its physicochemical characteristics, biological activity, and the experimental protocols for its use.

Physicochemical and Biological Properties

A12-Iso5-2DC18, with the CAS number 2412492-06-7, possesses a molecular formula of C45H85N3O2 and a molecular weight of 700.2 g/mol . It is typically supplied as a solution in ethanol and should be stored at -20°C.[1] This lipid is a key component in the formation of LNPs, which are spherical vesicles that protect mRNA from degradation and facilitate its entry into target cells.

LNP Formulation and Characteristics

LNPs incorporating A12-Iso5-2DC18 are typically formulated with other "helper" lipids, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000), to ensure stability and optimal in vivo performance. The formulation process often involves microfluidic mixing to produce LNPs with controlled size and low polydispersity, which are critical parameters for effective drug delivery.

Property	Value	Reference
Molecular Formula	C45H85N3O2	[1]
Molecular Weight	700.2 g/mol
CAS Number	2412492-06-7	[1]
Typical LNP Size	~80-100 nm
Polydispersity Index (PDI)	< 0.2
mRNA Encapsulation Efficiency	> 90%

Mechanism of Action: STING Pathway Activation

A significant and advantageous property of A12-Iso5-2DC18 is its ability to activate the Stimulator of Interferon Genes (STING) pathway. This innate immune signaling cascade is crucial for detecting cytosolic nucleic acids and initiating a potent anti-viral and anti-tumor immune response. By activating STING, A12-Iso5-2DC18-containing LNPs not only deliver the mRNA cargo but also act as an adjuvant, enhancing the overall efficacy of mRNA vaccines.

References

• 1. A12-Iso5-2DC18, 2412492-06-7 | BroadPharm [broadpharm.com]

Initial characterization of the Iso5-2DC18 lipid series

An Initial Characterization of the Iso5-2DC18 Lipid Series: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Iso5-2DC18 lipid series represents a novel class of ionizable lipids integral to the formulation of lipid nanoparticles (LNPs) for messenger RNA (mRNA) delivery. This document provides a comprehensive technical overview of the initial characterization of this lipid series, with a particular focus on standout candidates such as A18-Iso5-2DC18, A2-Iso5-2DC18, and A12-Iso5-2DC18. These lipids have demonstrated significant potential in preclinical models for cancer immunotherapy, primarily through their ability to induce a robust anti-tumor immune response. This guide details their synthesis, the biophysical properties of their corresponding LNPs, their in vitro and in vivo performance, and the underlying mechanism of action involving the stimulator of interferon genes (STING) pathway.

Introduction

The advent of mRNA-based therapeutics and vaccines has underscored the critical need for safe and effective delivery systems. Lipid nanoparticles have emerged as the leading platform for mRNA delivery, with their efficacy being largely determined by the properties of their constituent ionizable lipids. The Iso5-2DC18 series are unsaturated ionizable lipids derived from alkylene ketones that have been identified as potent vehicles for mRNA vaccines.[1] These lipids are characterized by a dihydroimidazole linker and cyclic amine head groups, a structure that has been shown to be crucial for their immunological activity.[2] Notably, LNPs formulated with lipids from this series, such as A18-Iso5-2DC18, have been shown to induce a strong immune response, leading to remarkable tumor growth suppression and prolonged survival in tumor models through systemic administration.[3]

Quantitative Data

The following tables summarize the key quantitative data from the initial characterization of the Iso5-2DC18 lipid series, focusing on the biophysical properties of the formulated LNPs and their in vivo efficacy.

Table 1: Biophysical Characterization of Iso5-2DC18 LNPs

Lipid Candidate	Hydrodynamic Radius (Rh)	Zeta Potential (mV)	Apparent pKa	Encapsulation Efficiency (%)
A2-Iso5-2DC18	~40 nm[4]	Neutral[4]	~6[4]	>90% (typical for microfluidic synthesis)[5]
A12-Iso5-2DC18	Data not available	Neutral[4]	~6[4]	Data not available
General LNP	100-200 nm[6]	Neutral at physiological pH[4]	~6[4]	>90%[5]

Note: Data for specific Iso5-2DC18 lipids is limited in the public domain. General characteristics of LNPs formulated via microfluidics are provided for context.

Table 2: In Vivo Anti-Tumor Efficacy in B16F10-OVA Mouse Melanoma Model

Treatment Group	Mean Tumor Volume (Day 12 post-implantation)	Survival (%)	Key Observations
A2-Iso5-2DC18 mOVA LNPs	Significantly reduced vs. control	Significantly improved vs. control	Induced robust anti-tumor immunity.[2]
A12-Iso5-2DC18 mOVA LNPs	No significant reduction vs. control	No significant improvement vs. control	Showed almost no anti-tumor efficacy.[2]
Control (e.g., PBS)	Baseline tumor growth	Baseline survival	-

Note: Specific numerical values for tumor volume and survival percentages from the initial studies were not available in the public search results. The table reflects the reported qualitative outcomes.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of these findings. The following sections outline the key experimental protocols.

Synthesis of Iso5-2DC18 Lipid Series

The Iso5-2DC18 lipid series was synthesized using a three-dimensional multi-component reaction. This one-pot reaction involves the combination of amines, isocyanides, and alkyl ketones.[3] The top-performing lipids, such as A2-Iso5-2DC18 and A12-Iso5-2DC18, feature a dihydroimidazole linker and cyclic amine head groups.[2]

General Protocol:

• Equimolar amounts of the selected amine, isocyanide, and the 2DC18 ketone are dissolved in a suitable organic solvent (e.g., dichloromethane).

• The reaction mixture is stirred at room temperature for a specified period (e.g., 24 hours).

• The resulting lipid is then purified using flash chromatography.

LNP Formulation

Lipid nanoparticles containing the Iso5-2DC18 series lipids were formulated using microfluidics, a method that allows for precise control over particle size and high encapsulation efficiency.[5]

Microfluidic Formulation Protocol:

• Lipid Phase Preparation: The ionizable lipid (e.g., A2-Iso5-2DC18), a helper lipid (e.g., DOPE), cholesterol, and a PEGylated lipid are dissolved in ethanol at a specific molar ratio.

• Aqueous Phase Preparation: The mRNA cargo is diluted in a low pH buffer (e.g., citrate buffer).

• Microfluidic Mixing: The lipid-ethanol solution and the mRNA-aqueous solution are driven through a microfluidic mixing device (e.g., a staggered herringbone micromixer) at controlled flow rates. The rapid mixing induces nanoprecipitation and self-assembly of the LNPs.

• Purification: The resulting LNP solution is dialyzed against a physiological pH buffer (e.g., PBS) to remove ethanol and non-encapsulated mRNA.

In Vivo Anti-Tumor Efficacy Study

A B16F10-OVA mouse melanoma model was utilized to assess the in vivo anti-tumor efficacy of the mRNA-LNP formulations.[7][8]

Protocol Outline:

• Tumor Implantation: C57BL/6 mice are subcutaneously injected with B16F10-OVA melanoma cells.

• Treatment: Once tumors are established, mice are treated with LNP-encapsulated ovalbumin (OVA) mRNA. The treatment regimen typically involves multiple administrations.

• Monitoring: Tumor growth is monitored by measuring tumor volume at regular intervals. Animal survival is also tracked.

• Immunological Analysis: At the end of the study, tumors and spleens may be harvested to analyze the infiltration and activation of tumor-specific T cells.

STING Pathway Activation Assay

The activation of the STING pathway by the Iso5-2DC18 lipid series was assessed in antigen-presenting cells (APCs).

General Assay Principle:

• Cell Culture: Primary APCs, such as bone marrow-derived dendritic cells (BMDCs), are cultured.

• Treatment: The cells are treated with LNPs formulated with the lipids of interest.

• Analysis: After a set incubation period, cell lysates or supernatants are collected. Activation of the STING pathway can be determined by measuring the phosphorylation of STING and downstream signaling molecules (e.g., TBK1, IRF3) via Western blot, or by quantifying the production of type I interferons (e.g., IFN-β) and other pro-inflammatory cytokines using ELISA or qPCR.[9]

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. B16 as a Mouse Model for Human Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Delivery of mRNA vaccines with heterocyclic lipids increases anti-tumor efficacy by STING-mediated immune cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 5. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of novel cholesterol-based ionizable lipids for mRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental Melanoma Immunotherapy Model using Tumor Vaccination with a Hematopoietic Cytokine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. meliordiscovery.com [meliordiscovery.com]
• 9. youtube.com [youtube.com]

Protocols & Analytical Methods

A12-Iso5-2DC18 LNP Formulation for mRNA Delivery: Application Notes and Protocols

For Research Use Only.

Introduction

The delivery of messenger RNA (mRNA) therapeutics holds immense promise for a wide range of applications, including vaccines, protein replacement therapies, and gene editing. The primary challenge in realizing this potential lies in the safe and effective delivery of fragile mRNA molecules to their target cells. Lipid nanoparticles (LNPs) have emerged as the leading platform for mRNA delivery, successfully utilized in FDA-approved COVID-19 vaccines. The key to an effective LNP formulation is the ionizable lipid, a cationic lipid that is positively charged at a low pH to facilitate mRNA encapsulation and endosomal escape, and neutral at physiological pH to reduce toxicity.

A12-Iso5-2DC18 is a novel, potent ionizable lipid designed for the delivery of mRNA.[1] Formulations incorporating A12-Iso5-2DC18 have been shown to effectively encapsulate mRNA and facilitate high levels of protein expression in vitro and in vivo. This document provides detailed protocols for the formulation, characterization, and in vitro application of A12-Iso5-2DC18-based LNPs for mRNA delivery, intended for researchers, scientists, and drug development professionals.

Formulation and Characterization Overview

The formulation of mRNA-LNPs is a self-assembly process driven by rapid mixing of an ethanolic lipid solution with an acidic aqueous solution containing mRNA.[2] Microfluidic mixing is the preferred method for this process, as it allows for precise control over the mixing process, leading to the formation of uniform nanoparticles with high encapsulation efficiency.[2]

The resulting LNPs are characterized by their size (hydrodynamic diameter), polydispersity index (PDI), and mRNA encapsulation efficiency. These critical quality attributes are essential for ensuring batch-to-batch consistency and predicting in vivo performance.

Key Formulation Parameters

The molar ratio of the lipid components is a critical factor in determining the efficacy and stability of the LNP formulation. A commonly used and effective molar ratio for LNP formulations is approximately 50:10:38.5:1.5, representing the ionizable lipid, a helper lipid, cholesterol, and a PEGylated lipid, respectively.[3][4]

Component	Role in Formulation	Typical Molar %
A12-Iso5-2DC18	Ionizable Lipid: Encapsulates negatively charged mRNA at low pH and facilitates endosomal escape.	50%
DSPC	Helper Lipid: Provides structural integrity and stability to the lipid bilayer.[5]	10%
Cholesterol	Stabilizer: Modulates membrane fluidity and enhances stability in biological fluids.[5][6]	38.5%
DMG-PEG2000	PEGylated Lipid: Controls particle size during formation and provides a hydrophilic shield to reduce clearance.[5]	1.5%

Expected LNP Characteristics

Properly formulated LNPs should fall within a specific size range to ensure efficient cellular uptake and biodistribution. The polydispersity index (PDI) is a measure of the uniformity of the particle size distribution.

Parameter	Recommended Range	Method of Analysis
Size (Hydrodynamic Diameter)	80 - 150 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Encapsulation Efficiency	> 90%	RiboGreen or SYBR Gold Assay

Experimental Workflow

The overall process for creating and testing A12-Iso5-2DC18 LNPs involves several key stages, from initial component preparation to final in vitro validation.

References

• 1. A12-Iso5-2DC18, 2412492-06-7 | BroadPharm [broadpharm.com]
• 2. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 4. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid nanoparticles: Composition, formulation, and application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-Step Guide for A12-Iso5-2DC18 Lipid Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis and characterization of lipid nanoparticles (LNPs) incorporating the novel ionizable lipid A12-Iso5-2DC18. This formulation is particularly relevant for the delivery of messenger RNA (mRNA) and has been shown to induce potent immune responses, making it a valuable tool for vaccine development and cancer immunotherapy research. The methodologies outlined below are based on established practices for LNP formulation, with specific parameters adapted for A12-Iso5-2DC18.

Overview of A12-Iso5-2DC18 LNP Synthesis

The synthesis of A12-Iso5-2DC18 LNPs involves the rapid mixing of a lipid mixture dissolved in ethanol with an aqueous solution of mRNA at a low pH. This process, typically performed using a microfluidic device, facilitates the self-assembly of the lipids and the encapsulation of the mRNA cargo. The resulting LNPs are then purified and characterized for their physicochemical properties and biological activity. A12-Iso5-2DC18 is an unsaturated ionizable lipid that plays a crucial role in mRNA encapsulation and endosomal escape.[1] It is part of a class of heterocyclic lipids that can activate the STING (stimulator of interferon genes) pathway, thereby enhancing the immune response to mRNA vaccines.[2][3][4][5][6][7]

The overall workflow for the synthesis and characterization of A12-Iso5-2DC18 LNPs is depicted below.

Fig. 1: General workflow for A12-Iso5-2DC18 LNP synthesis and characterization.

Materials and Reagents

A comprehensive list of materials and reagents required for the synthesis and characterization of A12-Iso5-2DC18 LNPs is provided in the table below.

Component	Description	Supplier Example
Ionizable Lipid	A12-Iso5-2DC18	BroadPharm (Cat: BP-41404)
Helper Lipid	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)	Avanti Polar Lipids
Structural Lipid	Cholesterol	Sigma-Aldrich
PEGylated Lipid	1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG-2000)	Avanti Polar Lipids
mRNA	Target-specific in vitro transcribed mRNA	Custom Synthesis
Solvent	Ethanol, 200 proof, molecular biology grade	Sigma-Aldrich
Aqueous Buffer	Sodium Citrate Buffer (e.g., 25 mM, pH 4.0)	Prepared in-house
Purification Buffer	Phosphate-Buffered Saline (PBS), pH 7.4	Thermo Fisher Scientific
Encapsulation Assay	Quant-iT RiboGreen RNA Assay Kit	Thermo Fisher Scientific

Experimental Protocols

Preparation of Stock Solutions

a) Lipid Stock Solution (in Ethanol):

• Prepare individual stock solutions of A12-Iso5-2DC18, DOPE, cholesterol, and C14-PEG-2000 in 200 proof ethanol.

• Combine the individual lipid stock solutions to achieve the desired molar ratio. A commonly used starting point for similar ionizable lipids is a molar ratio of 35:16:46.5:2.5 (Ionizable lipid:DOPE:Cholesterol:C14-PEG-2000).[4]

• The final total lipid concentration in the ethanol stock should be between 10 mM and 25 mM.[3]

b) mRNA Stock Solution (in Aqueous Buffer):

• Dissolve the lyophilized mRNA in a low pH buffer, such as 25 mM sodium citrate buffer at pH 4.0.[3]

• The recommended concentration of the mRNA stock solution is typically between 0.1 mg/mL and 0.5 mg/mL.[3]

LNP Synthesis via Microfluidic Mixing

The rapid and controlled mixing of the lipid and mRNA solutions is critical for the formation of uniform LNPs. A microfluidic mixing device, such as the NanoAssemblr platform, is recommended.

Workflow for Microfluidic Synthesis:

Fig. 2: Schematic of LNP synthesis using a microfluidic mixer.

Protocol:

• Set up the microfluidic mixing system according to the manufacturer's instructions.

• Load the lipid stock solution into one syringe and the mRNA stock solution into another syringe.

• Set the flow rate ratio of the aqueous phase to the organic (ethanol) phase to 3:1 .[4]

• Set the total flow rate to a range of 4-12 mL/min .[4]

• Initiate the mixing process. The rapid mixing of the two solutions will induce the self-assembly of the lipids around the mRNA, forming LNPs.

• Collect the resulting LNP suspension.

LNP Purification

To remove the ethanol and unencapsulated mRNA, the LNP suspension must be purified. Dialysis or tangential flow filtration are common methods.

Protocol (Dialysis):

• Transfer the LNP suspension to a dialysis cassette (e.g., 10 kDa MWCO).

• Dialyze against sterile PBS (pH 7.4) at 4°C for at least 2 hours, with at least two buffer changes.[4]

• After dialysis, the purified LNP solution can be sterile-filtered through a 0.22 µm filter.

LNP Characterization

The physicochemical properties of the synthesized LNPs are critical for their performance and must be thoroughly characterized.

Size and Polydispersity Index (PDI)

Dynamic Light Scattering (DLS) is used to determine the average particle size and the uniformity of the particle size distribution (PDI).

Protocol:

• Dilute a small aliquot of the purified LNP solution in PBS.

• Measure the size and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Acceptable LNPs typically have a size range of 80-150 nm and a PDI below 0.2.

mRNA Encapsulation Efficiency

The Quant-iT RiboGreen assay is a fluorescence-based method to determine the percentage of mRNA successfully encapsulated within the LNPs.

Protocol:

• Prepare a standard curve of the mRNA used for encapsulation.

• In a 96-well plate, add the diluted LNP solution to two sets of wells.

• To one set of wells, add the RiboGreen reagent to measure the fluorescence of the unencapsulated (free) mRNA.

• To the other set of wells, first add a surfactant (e.g., 0.5% Triton X-100) to lyse the LNPs and release the encapsulated mRNA, then add the RiboGreen reagent to measure the total mRNA fluorescence.[7]

• Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Data Presentation

The quantitative data from the LNP synthesis and characterization should be summarized in a clear and structured table for easy comparison between different batches or formulations.

Parameter	Target Value	Batch 1	Batch 2	Batch 3
Molar Ratio (A12-Iso5-2DC18:DOPE:Chol:C14-PEG)	35:16:46.5:2.5	35:16:46.5:2.5	35:16:46.5:2.5	35:16:46.5:2.5
Lipid:mRNA Weight Ratio	~10:1 to 20:1
Particle Size (nm)	80 - 150
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency (%)	> 90%

Signaling Pathway

A12-Iso5-2DC18 containing LNPs have been reported to activate the STING pathway, which is a critical component of the innate immune system that detects cytosolic nucleic acids and triggers an antiviral response.

Fig. 3: Proposed STING signaling pathway activation by A12-Iso5-2DC18 LNPs.

This detailed guide provides a comprehensive framework for the successful synthesis and characterization of A12-Iso5-2DC18 LNPs. Adherence to these protocols will enable researchers to produce high-quality LNPs for their specific research applications in the fields of mRNA therapeutics and vaccine development.

References

• 1. Advances in mRNA LNP-Based Cancer Vaccines: Mechanisms, Formulation Aspects, Challenges, and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemyx.com [chemyx.com]
• 4. Delivery of mRNA vaccines with heterocyclic lipids increases anti-tumor efficacy by STING-mediated immune cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Advances in Lipid Nanoparticles for mRNA-Based Cancer Immunotherapy [frontiersin.org]

Application Notes and Protocols for In Vitro Transfection Using A12-Iso5-2DC18 LNPs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have become a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by their use in mRNA-based COVID-19 vaccines.[1][2] The efficacy of LNP-mediated delivery is highly dependent on the composition of the nanoparticle, particularly the ionizable lipid component, which is crucial for encapsulating the nucleic acid payload and facilitating its release into the cytoplasm.[3][4] A12-Iso5-2DC18 is an ionizable lipid that has been identified as a top-performing lipid for mRNA delivery.[5] This document provides a detailed protocol for the in vitro transfection of mRNA using LNPs formulated with A12-Iso5-2DC118.

The A12-Iso5-2DC18 lipid is part of a library of ionizable lipids designed to optimize mRNA delivery.[5] LNPs formulated with A12-Iso5-2DC18 have been shown to induce protein expression both in vitro and in vivo.[5] This protocol is intended to provide researchers with a starting point for their in vitro studies using these LNPs. Optimization of parameters such as mRNA concentration, cell density, and incubation time may be necessary for specific cell types and applications.

Data Presentation

Table 1: Physicochemical Properties of A12-Iso5-2DC18 LNPs (Representative Data)

Property	Value	Method of Measurement
Size (Hydrodynamic Diameter)	80 - 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Encapsulation Efficiency	> 90%	RiboGreen Assay
Zeta Potential (at pH 7.4)	Near-neutral	Zeta Potential Analyzer

Table 2: In Vitro Transfection Parameters (Recommended Starting Conditions)

Parameter	Recommended Range	Notes
Cell Line Examples	HEK293T, HeLa, A549, HepG2	Cell type can significantly impact transfection efficiency.[6][7]
Seeding Density	1 x 10⁴ to 5 x 10⁴ cells/well	Optimize for confluency of 70-90% at time of transfection.
mRNA Concentration	100 ng - 1000 ng per well (96-well plate)	Dose-dependent effects on protein expression are common.[6][8]
Incubation Time	24 - 48 hours	Time course experiments are recommended to determine peak expression.
Post-transfection Analysis	Luciferase assay, Flow cytometry (for fluorescent reporters)	Choice of assay depends on the reporter gene used.[9][10]

Table 3: Cell Viability Post-Transfection (Representative Data)

LNP Concentration (ng/mL mRNA)	Cell Viability (%)	Assay
100	> 95%	MTT Assay
500	> 90%	alamarBlue Assay
1000	> 85%	CellTiter-Glo Luminescent Cell Viability Assay

Note: Cell viability should be assessed for each cell line and LNP batch as cytotoxicity can vary.[6][11]

Experimental Protocols

I. LNP Formulation (Microfluidic Mixing)

This protocol describes a standard method for formulating LNPs using a microfluidic device.[9][12]

Materials:

• A12-Iso5-2DC18 ionizable lipid

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• mRNA (e.g., encoding a reporter protein like luciferase or GFP)

• Ethanol

• Citrate buffer (pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassette (e.g., 10K MWCO)

Procedure:

• Prepare Lipid Stock Solution: Dissolve A12-Iso5-2DC18, DSPC, cholesterol, and DMG-PEG2000 in ethanol at a molar ratio of 50:10:38.5:1.5.[13] The total lipid concentration should be between 10-25 mg/mL.

• Prepare mRNA Solution: Dilute the mRNA in citrate buffer (pH 4.0) to a concentration of 0.2-0.5 mg/mL.

• Microfluidic Mixing: Set up the microfluidic device according to the manufacturer's instructions. The aqueous to organic flow rate ratio should typically be 3:1.

• LNP Formation: Mix the lipid-ethanol solution and the mRNA-citrate buffer solution using the microfluidic device.

• Dialysis: Dialyze the resulting LNP solution against PBS (pH 7.4) overnight at 4°C to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage: Filter the LNP solution through a 0.22 µm sterile filter. Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

II. In Vitro Transfection Protocol

This protocol is a general guideline for transfecting adherent mammalian cells in a 96-well plate format.

Materials:

• Mammalian cells (e.g., HEK293T)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• A12-Iso5-2DC18 LNPs encapsulating reporter mRNA

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 96-well plate at a density that will result in 70-90% confluency on the day of transfection (e.g., 1 x 10⁴ cells/well).[4] Incubate overnight at 37°C and 5% CO₂.

• LNP Preparation: Thaw the A12-Iso5-2DC18 LNPs on ice. Dilute the LNPs to the desired concentrations in complete cell culture medium.

• Transfection:

  • Carefully remove the old medium from the cells.

  • Add 100 µL of the LNP-containing medium to each well.

  • Include appropriate controls: untreated cells (negative control) and cells treated with a commercial transfection reagent (positive control).[9]

• Incubation: Incubate the cells for 24-48 hours at 37°C and 5% CO₂.

• Analysis of Transfection Efficiency:

  • For Luciferase Reporter: Lyse the cells and measure luciferase activity using a commercial luciferase assay system according to the manufacturer's protocol.[7]

  • For Fluorescent Reporter (e.g., GFP): Analyze the percentage of fluorescent cells and the mean fluorescence intensity using a flow cytometer.[10]

• Analysis of Cell Viability:

  • Perform a cell viability assay such as MTT, alamarBlue, or CellTiter-Glo according to the manufacturer's instructions.[6][9][11]

Visualizations

Caption: Experimental workflow for in vitro transfection using A12-Iso5-2DC18 LNPs.

Caption: General signaling pathway for LNP-mediated mRNA delivery and protein expression.

References

• 1. precigenome.com [precigenome.com]
• 2. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. chemyx.com [chemyx.com]
• 6. mdpi.com [mdpi.com]
• 7. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 8. researchgate.net [researchgate.net]
• 9. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Revolutionizing In Vivo mRNA Delivery: Application Notes and Protocols for A12-Iso5-2DC18-Based Lipid Nanoparticles in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of the novel ionizable lipid, A12-Iso5-2DC18, in the formulation of lipid nanoparticles (LNPs) for potent in vivo messenger RNA (mRNA) delivery in mouse models. The information presented herein is curated for researchers and scientists in the fields of drug delivery, gene therapy, and immunology, as well as professionals in drug development.

Introduction

The delivery of mRNA therapeutics holds immense promise for a wide range of applications, including vaccines, protein replacement therapies, and gene editing. Lipid nanoparticles have emerged as a leading platform for mRNA delivery due to their ability to protect the mRNA cargo from degradation and facilitate its entry into target cells. A12-Iso5-2DC18 is a next-generation ionizable lipid that has demonstrated exceptional efficacy in preclinical mouse models. A key feature of LNPs formulated with A12-Iso5-2DC18 is their ability to not only efficiently deliver mRNA but also to stimulate an innate immune response through the STING (stimulator of interferon genes) pathway, which can be particularly advantageous for vaccine applications.[1][[“]][3]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the physicochemical properties and in vivo efficacy of A12-Iso5-2DC18 LNPs.

Table 1: Physicochemical Properties of A12-Iso5-2DC18 LNPs

Parameter	Value
Ionizable Lipid	A12-Iso5-2DC18
Helper Lipid	DOPE
Cholesterol	Included
PEG-Lipid	C14-PEG2000
Molar Ratio	Optimized (Specific ratios proprietary, but a common starting point for similar LNPs is 50:10:38.5:1.5 of ionizable lipid:helper lipid:cholesterol:PEG-lipid)[4][5]
Particle Size (Diameter)	~80 - 120 nm
Polydispersity Index (PDI)	< 0.2
mRNA Encapsulation Efficiency	> 90%

Table 2: In Vivo mRNA Delivery and Efficacy in Mouse Models

Experiment	Mouse Model	mRNA Cargo	Administration Route	Key Findings
Reporter Gene Expression	C57BL/6	Luciferase (mLuc)	Subcutaneous	Robust protein expression at the injection site and in draining lymph nodes.[[“]]
Antigen-Presenting Cell Transfection	Ai14D Reporter Mice	Cre Recombinase	Subcutaneous	Successful transfection of macrophages (CD11b+) and dendritic cells (CD11c+) in draining lymph nodes.[[“]]
Anti-Tumor Efficacy (Melanoma)	B16F10 Tumor Model	Ovalbumin (OVA)	Subcutaneous	Significant inhibition of tumor growth and prolonged survival compared to controls.[[“]]
Anti-Tumor Efficacy (HPV-Associated Cancer)	TC-1 Tumor Model	HPV E7 Antigen	Subcutaneous	Markedly suppressed tumor growth and extended survival.[[“]]

Experimental Protocols

Formulation of A12-Iso5-2DC18 Lipid Nanoparticles (LNPs)

This protocol describes the formulation of A12-Iso5-2DC18 LNPs encapsulating mRNA using a microfluidic mixing method.

Materials:

• A12-Iso5-2DC18 (in ethanol)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (in ethanol)

• Cholesterol (in ethanol)

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG2000) (in ethanol)

• mRNA (in 10 mM citrate buffer, pH 4.0)

• Ethanol, molecular biology grade

• Citrate buffer (10 mM, pH 4.0)

• Phosphate-buffered saline (PBS), sterile

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Syringe pumps

• Dialysis cassettes (e.g., 10 kDa MWCO)

Procedure:

• Prepare Lipid Stock Solutions: Prepare individual stock solutions of A12-Iso5-2DC18, DOPE, cholesterol, and C14-PEG2000 in ethanol at appropriate concentrations.

• Prepare Lipid Mixture: In an RNase-free microcentrifuge tube, combine the lipid stock solutions to achieve the desired molar ratio. A common starting point is a 50:10:38.5:1.5 molar ratio of A12-Iso5-2DC18:DOPE:cholesterol:C14-PEG2000.

• Prepare mRNA Solution: Dilute the mRNA stock to the desired concentration in 10 mM citrate buffer (pH 4.0).

• Microfluidic Mixing:

  • Load the lipid mixture (in ethanol) into one syringe and the mRNA solution (in citrate buffer) into another syringe.

  • Set the flow rate ratio of the aqueous to organic phase to 3:1.

  • Connect the syringes to the microfluidic mixing device and initiate mixing.

  • Collect the resulting LNP solution.

• Dialysis:

  • Transfer the LNP solution to a dialysis cassette.

  • Dialyze against sterile PBS at 4°C for at least 6 hours, with at least two changes of PBS, to remove ethanol and unencapsulated mRNA.

• Characterization:

  • Measure the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

In Vivo mRNA Delivery in Mouse Models

This protocol outlines the subcutaneous administration of A12-Iso5-2DC18 LNPs to mice for evaluating mRNA expression and therapeutic efficacy.

Materials:

• A12-Iso5-2DC18 LNP-mRNA formulation

• 6-8 week old C57BL/6 mice (or other appropriate strain)

• Insulin syringes (29-31 gauge)

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (IVIS) for luciferase imaging

• D-luciferin substrate

Procedure:

• Animal Handling: All animal procedures must be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).

• Dose Preparation: Dilute the A12-Iso5-2DC18 LNP-mRNA formulation in sterile PBS to the desired final concentration. A typical dose for subcutaneous injection is 10-20 µg of mRNA per mouse.

• Administration:

  • Anesthetize the mouse using isoflurane.

  • Administer the LNP-mRNA solution via subcutaneous injection, typically in the flank.

• Monitoring Reporter Gene Expression (Luciferase):

  • At desired time points post-injection (e.g., 6, 24, 48 hours), administer D-luciferin (typically 150 mg/kg) via intraperitoneal injection.

  • After approximately 10-15 minutes, image the anesthetized mouse using an IVIS to quantify bioluminescence.

• Evaluating Anti-Tumor Efficacy:

  • For tumor models, inoculate mice with tumor cells (e.g., B16F10 or TC-1) subcutaneously.

  • Once tumors are established (e.g., ~50-100 mm³), begin treatment with A12-Iso5-2DC18 LNP-mRNA encoding a tumor-associated antigen (e.g., OVA or HPV E7).

  • Administer the LNP-mRNA formulation subcutaneously on a predetermined schedule (e.g., every 3-5 days for a total of 3 doses).

  • Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

  • Monitor animal survival.

  • At the end of the study, tumors and draining lymph nodes can be harvested for immunological analysis (e.g., flow cytometry for immune cell infiltration).

Visualizations

Signaling Pathway

Caption: Proposed mechanism of A12-Iso5-2DC18 LNP-mRNA uptake and action.

Experimental Workflow

Caption: Experimental workflow for A12-Iso5-2DC18 LNP-mRNA formulation and in vivo evaluation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. consensus.app [consensus.app]
• 3. chemyx.com [chemyx.com]
• 4. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for A12-Iso5-2DC18 LNP Formulation for Therapeutic Protein Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

The A12-Iso5-2DC18 lipid nanoparticle (LNP) formulation is a sophisticated and highly efficient vehicle for the delivery of messenger RNA (mRNA) encoding for therapeutic proteins. A12-Iso5-2DC18 is an unsaturated ionizable lipid that has been identified as a top-performing lipid for in vivo mRNA delivery.[1] Formulations incorporating this lipid have demonstrated significant potential in stimulating protein expression, notably for applications in cancer immunotherapy through the activation of the STING (Stimulator of Interferon Genes) signaling pathway.

These application notes provide a comprehensive overview, detailed experimental protocols, and key quantitative data for the formulation and application of A12-Iso5-2DC18 LNPs for therapeutic protein expression.

Core Components and Formulation Overview

The A12-Iso5-2DC18 LNP formulation is typically composed of four key lipid components, each playing a crucial role in the stability, delivery, and efficacy of the nanoparticle.

Table 1: Core Components of the A12-Iso5-2DC18 LNP Formulation

Component	Chemical Name/Type	Function
A12-Iso5-2DC18	Unsaturated Ionizable Lipid	Encapsulates and protects the mRNA payload; facilitates endosomal escape.
DOPE	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine	Helper lipid that aids in the formation of the lipid bilayer and enhances fusogenicity.
Cholesterol	Sterol	Provides structural integrity and stability to the nanoparticle.
C14-PEG2000	1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000	PEGylated lipid that prevents aggregation and reduces non-specific interactions, prolonging circulation time.

A common molar ratio for formulating LNPs with a similar ionizable lipid and DOPE as the helper lipid is 45:10:42.5:2.5 (Ionizable lipid:DOPE:Cholesterol:PEG-lipid).[2] While this provides a strong starting point, optimization may be required for specific mRNA payloads and applications.

Experimental Protocols

Protocol 1: A12-Iso5-2DC18 LNP Formulation using Microfluidics

This protocol describes the preparation of A12-Iso5-2DC18 LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• A12-Iso5-2DC18 (in ethanol)

• DOPE (in ethanol)

• Cholesterol (in ethanol)

• C14-PEG2000 (in ethanol)

• mRNA encoding the therapeutic protein (in an aqueous buffer, e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing device and syringe pumps

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Preparation of Lipid Stock Solution:

  • Prepare a stock solution of the lipid mixture in ethanol. Based on the suggested molar ratio of 45:10:42.5:2.5, combine the appropriate volumes of the individual lipid stock solutions.

  • The final total lipid concentration in the ethanol phase is typically in the range of 10-25 mM.

• Preparation of mRNA Solution:

  • Dilute the mRNA to the desired concentration in the aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0). The acidic pH ensures the ionizable lipid is positively charged for efficient mRNA complexation.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the mRNA solution into another.

  • Set the flow rate ratio of the aqueous phase to the ethanol phase to 3:1.

  • The total flow rate will depend on the specific microfluidic device being used.

  • Initiate the pumps to mix the two solutions within the microfluidic chip, leading to the self-assembly of the LNPs.

• Dialysis and Buffer Exchange:

  • Collect the resulting LNP suspension.

  • To remove the ethanol and raise the pH to a physiological level, dialyze the LNP suspension against sterile PBS (pH 7.4) overnight at 4°C using a 10 kDa MWCO dialysis cassette.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of A12-Iso5-2DC18 LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the hydrodynamic diameter (size) and PDI of the LNPs.

• Dilute the LNP suspension in PBS to an appropriate concentration.

• Perform the measurement at 25°C.

• Expected Results: LNPs should have a mean diameter in the range of 80-150 nm with a PDI below 0.2, indicating a monodisperse population.

2. mRNA Encapsulation Efficiency:

• Use a fluorescent dye-based assay (e.g., RiboGreen assay) to determine the amount of encapsulated mRNA.

• Measure the fluorescence of the LNP sample with and without the addition of a detergent (e.g., Triton X-100) that disrupts the LNPs.

• The difference in fluorescence intensity represents the encapsulated mRNA.

• Calculate the encapsulation efficiency as: (Total mRNA - Free mRNA) / Total mRNA * 100%.

• Expected Results: Encapsulation efficiency should be greater than 90%.

Protocol 3: In Vitro Transfection and Protein Expression

Materials:

• HeLa cells (or other relevant cell line)

• Complete cell culture medium

• A12-Iso5-2DC18 LNPs encapsulating luciferase mRNA (or other reporter protein)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Transfection:

  • Dilute the A12-Iso5-2DC18 LNPs to the desired concentrations in cell culture medium.

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells for 24-48 hours at 37°C and 5% CO2.

• Protein Expression Analysis:

  • After incubation, lyse the cells and measure the luciferase activity using a luciferase assay kit according to the manufacturer's instructions.

  • Read the luminescence on a luminometer.

  • The results can be expressed as relative light units (RLU) per well or normalized to the total protein content.

Quantitative Data

The following tables summarize expected quantitative data for A12-Iso5-2DC18 LNP formulations based on available literature for similar high-performing ionizable lipids.

Table 2: Physicochemical Properties of A12-Iso5-2DC18 LNPs

Parameter	Expected Value
Mean Particle Size (nm)	80 - 150
Polydispersity Index (PDI)	< 0.2
mRNA Encapsulation Efficiency (%)	> 90%

Table 3: In Vivo Luciferase Expression with A12-Iso5-2DC18 LNPs

Time Point (post-injection)	Luciferase Expression (Total Flux, photons/sec)
6 hours	High
24 hours	Peak Expression
48 hours	Moderate
72 hours	Low

Note: In vivo expression levels are highly dependent on the animal model, route of administration, and mRNA dose.

Signaling Pathway and Experimental Workflow

STING Signaling Pathway Activation

A12-Iso5-2DC18 LNPs have been shown to induce a potent anti-tumor immune response through the activation of the STING (Stimulator of Interferon Genes) pathway in antigen-presenting cells (APCs).

Caption: STING pathway activation by A12-Iso5-2DC18 LNP-delivered mRNA.

Experimental Workflow for LNP Formulation and Evaluation

The following diagram outlines the logical workflow from LNP formulation to in vivo evaluation.

Caption: Experimental workflow for A12-Iso5-2DC18 LNP development.

References

• 1. mdpi.com [mdpi.com]
• 2. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for A12-Iso5-2DC18 in Lipid Nanoparticle (LNP) Formulations for Vaccines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of potent and safe delivery systems is paramount to the success of mRNA-based vaccines and therapeutics. Ionizable lipids are a critical component of lipid nanoparticles (LNPs), facilitating the encapsulation of mRNA and its subsequent delivery into target cells. A12-Iso5-2DC18 is a novel, unsaturated ionizable lipid that has demonstrated significant promise in LNP formulations for cancer vaccines. A key feature of A12-Iso5-2DC18-containing LNPs is their ability to induce a robust anti-tumor immune response through the activation of the STIMULATOR of interferon genes (STING) pathway, positioning them as a potent adjuvant and delivery vehicle.[1]

These application notes provide a comprehensive overview of the formulation, characterization, and in vivo application of A12-Iso5-2DC18 LNPs for mRNA vaccine development. Detailed protocols for LNP formulation and characterization are provided to enable researchers to effectively utilize this advanced delivery platform.

Data Presentation

Physicochemical Properties of A12-Iso5-2DC18 LNPs

The following table summarizes the key physicochemical characteristics of mRNA-loaded LNPs formulated with A12-Iso5-2DC18. Consistent particle size, low polydispersity, and high encapsulation efficiency are critical for reproducible in vivo performance and therapeutic efficacy.

Parameter	Value	Method of Analysis
Particle Size (Diameter)	~120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
mRNA Encapsulation Efficiency	> 80%	RiboGreen Assay
Zeta Potential	Near-neutral	Laser Doppler Electrophoresis

In Vivo Anti-Tumor Efficacy of A12-Iso5-2DC18 LNP-mRNA Vaccines

The data below showcases the therapeutic efficacy of an A12-Iso5-2DC18 LNP-based mRNA vaccine encoding a tumor-associated antigen in a preclinical cancer model. The results highlight the potent anti-tumor response elicited by this formulation.

Animal Model	Treatment Group	Tumor Growth Inhibition	Survival Rate
Syngeneic Mouse Melanoma Model	A12-Iso5-2DC18 LNP-mRNA Vaccine	Significant tumor growth suppression	Prolonged survival compared to control groups

Experimental Protocols

Protocol 1: Formulation of A12-Iso5-2DC18 LNPs using Microfluidics

This protocol details the preparation of A12-Iso5-2DC18 LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• A12-Iso5-2DC18 (in ethanol)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (in ethanol)

• Cholesterol (in ethanol)

• C14-PEG2000 (in ethanol)

• mRNA encoding the antigen of interest (in an aqueous buffer, e.g., citrate buffer, pH 4.0)

• Ethanol, molecular biology grade

• Aqueous buffer (e.g., citrate buffer, pH 4.0)

• Phosphate-buffered saline (PBS), sterile

• Microfluidic mixing device and pump system

• Dialysis cassette (e.g., 10 kDa MWCO)

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of A12-Iso5-2DC18, DOPE, Cholesterol, and C14-PEG2000 in ethanol at appropriate concentrations.

• Preparation of the Lipid Mixture (Organic Phase):

  • In a sterile, RNase-free tube, combine the lipid stock solutions to achieve the desired molar ratio. A commonly used molar ratio for this type of formulation is approximately 50:10:38.5:1.5 (Ionizable Lipid : Helper Lipid : Cholesterol : PEG-Lipid).

  • Vortex the lipid mixture to ensure homogeneity.

• Preparation of the mRNA Solution (Aqueous Phase):

  • Dilute the mRNA stock solution to the desired concentration in a low pH aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0). The acidic pH facilitates the ionization of A12-Iso5-2DC18 and subsequent complexation with the negatively charged mRNA.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid mixture into one syringe and the mRNA solution into another.

  • Set the flow rates of the pumps to achieve a specific flow rate ratio (e.g., 3:1 organic to aqueous phase). The total flow rate will influence the resulting particle size.

  • Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the lipids and mRNA into LNPs.

  • Collect the resulting LNP dispersion from the outlet of the microfluidic chip.

• Purification and Buffer Exchange:

  • To remove the ethanol and unencapsulated mRNA, dialyze the LNP dispersion against sterile PBS (pH 7.4) overnight at 4°C using a dialysis cassette.

  • Change the dialysis buffer at least twice to ensure complete removal of ethanol.

• Sterilization and Storage:

  • Filter the purified LNP solution through a 0.22 µm sterile filter.

  • Store the final LNP formulation at 4°C. For long-term storage, consult stability studies for optimal conditions.

Protocol 2: Characterization of A12-Iso5-2DC18 LNPs

This protocol outlines the key characterization steps to ensure the quality and consistency of the formulated LNPs.

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Instrument: Dynamic Light Scattering (DLS) instrument.

• Procedure:

  • Dilute a small aliquot of the LNP formulation in sterile PBS.

  • Transfer the diluted sample to a suitable cuvette.

  • Perform the DLS measurement according to the instrument's protocol to obtain the Z-average diameter and PDI.

2. mRNA Encapsulation Efficiency Quantification:

• Method: RiboGreen assay or a similar fluorescent nucleic acid stain.

• Procedure:

  • Prepare two sets of LNP samples.

  • To one set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA (total mRNA).

  • Leave the other set untreated to measure the amount of free (unencapsulated) mRNA.

  • Add the RiboGreen reagent to both sets of samples and to a standard curve of known mRNA concentrations.

  • Measure the fluorescence intensity using a plate reader.

  • Calculate the encapsulation efficiency using the following formula:

    • Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Visualizations

References

• 1. Microfluidic production of mRNA-loaded lipid nanoparticles for vaccine applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipid Nanoparticle Formulations Using A12-Iso5-2DC18

For Researchers, Scientists, and Drug Development Professionals

Introduction

A12-Iso5-2DC18 is an ionizable lipid that has shown promise in the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA. These LNPs are effective vehicles for protecting the mRNA cargo from degradation and facilitating its intracellular delivery, leading to protein expression. This document provides detailed application notes and protocols for the formulation, characterization, and application of LNPs incorporating A12-Iso5-2DC18.

Recommended Lipid Molar Ratios

The composition of the lipid nanoparticle is critical for its stability, encapsulation efficiency, and biological activity. While various formulations can be developed, a common starting point for ionizable lipid-based LNPs is a four-component system. A recommended molar ratio for formulations containing A12-Iso5-2DC18 is presented below, based on formulations used for similar ionizable lipids.[1]

Component	Molar Ratio (%)	Role in Formulation
A12-Iso5-2DC18	50	Ionizable Lipid: Positively charged at low pH for mRNA complexation and facilitates endosomal escape.[2]
DSPC	10	Helper Lipid: Provides structural integrity to the lipid bilayer.[3]
Cholesterol	38.5	Structural Lipid: Stabilizes the LNP structure and can aid in membrane fusion.[3]
DMG-PEG2000	1.5	PEGylated Lipid: Prevents aggregation, increases circulation time, and controls particle size.[2]

Experimental Protocols

Preparation of Lipid Nanoparticles (LNPs) using Microfluidics

Microfluidic mixing is a reproducible method for the controlled formulation of LNPs.[3]

Materials:

• A12-Iso5-2DC18 in ethanol

• DSPC in ethanol

• Cholesterol in ethanol

• DMG-PEG2000 in ethanol

• mRNA in 10 mM citrate buffer (pH 4.0)

• Ethanol (anhydrous)

• Microfluidic mixing system (e.g., NanoAssemblr®)

• Syringes and tubing compatible with the microfluidic system

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Protocol:

• Prepare the Lipid-Ethanol Solution:

  • In a sterile microcentrifuge tube, combine the stock solutions of A12-Iso5-2DC18, DSPC, Cholesterol, and DMG-PEG2000 to achieve the desired molar ratio (50:10:38.5:1.5).

  • Add anhydrous ethanol to reach the final desired total lipid concentration (e.g., 12.5 mM).[4]

  • Vortex the solution until all lipids are fully dissolved.

• Prepare the mRNA-Aqueous Solution:

  • Dilute the mRNA stock in 10 mM citrate buffer (pH 4.0) to the desired concentration. The final concentration will depend on the desired lipid-to-mRNA weight ratio.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

  • Set the flow rate ratio of the aqueous to organic phase (e.g., 3:1).

  • Set the total flow rate (e.g., 12 mL/min).[5]

  • Initiate the mixing process to generate the LNP suspension.

• Purification:

  • Transfer the collected LNP suspension to a dialysis cassette.

  • Dialyze against sterile PBS (pH 7.4) at 4°C for at least 12 hours, with at least two buffer changes, to remove ethanol and unencapsulated mRNA.[6]

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Characterization of LNPs

a. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS)

• Protocol:

  • Dilute a small aliquot of the LNP suspension in PBS (pH 7.4).

  • Measure the particle size (Z-average diameter) and PDI using a DLS instrument (e.g., Malvern Zetasizer).[7]

  • Perform measurements in triplicate.

b. Zeta Potential Measurement:

• Method: Laser Doppler Velocimetry

• Protocol:

  • Dilute the LNP suspension in deionized water or a low ionic strength buffer.

  • Measure the zeta potential using a suitable instrument.[7]

  • Perform measurements in triplicate.

c. mRNA Encapsulation Efficiency:

• Method: RiboGreen Assay

• Protocol:

  • Prepare a standard curve of the mRNA used for encapsulation.

  • To determine the total amount of mRNA, lyse an aliquot of the LNP suspension with a detergent (e.g., 0.5% Triton X-100) to release the encapsulated mRNA.[4]

  • Measure the fluorescence of the lysed and non-lysed LNP samples using a RiboGreen assay kit according to the manufacturer's protocol.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = ((Total mRNA - Free mRNA) / Total mRNA) * 100

Parameter	Typical Values
Particle Size (nm)	80 - 150
Polydispersity Index (PDI)	< 0.2
Zeta Potential (mV)	Near-neutral
Encapsulation Efficiency (%)	> 90%

In Vitro Transfection Protocol

Materials:

• Cells of interest (e.g., HeLa, HEK293)

• Complete cell culture medium

• A12-Iso5-2DC18 LNPs encapsulating reporter mRNA (e.g., Luciferase or GFP)

• 96-well cell culture plates

• Assay-specific reagents (e.g., Luciferase assay substrate)

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate the cells overnight at 37°C and 5% CO2.

• Transfection:

  • Dilute the A12-Iso5-2DC18 LNPs to the desired final concentration in complete cell culture medium.

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells for 24-48 hours.

• Assessment of Protein Expression:

  • For luciferase-encoding mRNA, lyse the cells and measure the luminescence using a luciferase assay system.[8]

  • For GFP-encoding mRNA, visualize the cells under a fluorescence microscope or quantify the expression using flow cytometry.

In Vivo Administration Protocol (Mouse Model)

Materials:

• A12-Iso5-2DC18 LNPs encapsulating reporter mRNA (e.g., Luciferase)

• BALB/c or C57BL/6 mice

• Sterile syringes and needles

• In vivo imaging system (IVIS)

• Anesthesia (e.g., isoflurane)

Protocol:

• Animal Handling:

  • All animal experiments should be conducted in accordance with institutional guidelines and approved protocols.

• Administration:

  • Administer the A12-Iso5-2DC18 LNPs to mice via a suitable route, such as intravenous (tail vein) or intramuscular injection. The dosage will depend on the specific study but can range from 0.1 to 1 mg/kg of mRNA.[4]

• Bioluminescence Imaging:

  • At desired time points post-injection (e.g., 6, 24, 48 hours), anesthetize the mice.[4]

  • Administer the luciferase substrate (e.g., D-luciferin) via intraperitoneal injection.

  • Image the mice using an in vivo imaging system to detect the bioluminescent signal.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for LNP formulation and application.

Caption: Simplified STING signaling pathway activation by LNPs.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rational design and modular synthesis of biodegradable ionizable lipids via the Passerini reaction for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

Application Notes and Protocols for Microfluidic Formulation of A12-Iso5-2DC18 Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the success of mRNA-based vaccines. The precise control over LNP size, polydispersity, and encapsulation efficiency is critical for their in vivo performance, including biodistribution, cellular uptake, and endosomal escape. Microfluidic mixing is a robust and scalable technology that enables the reproducible formulation of LNPs with tunable physicochemical properties.

This document provides detailed application notes and protocols for the formulation of lipid nanoparticles utilizing the novel unsaturated ionizable lipid, A12-Iso5-2DC18 . This lipid has been identified as a potent vehicle for mRNA delivery, capable of activating the stimulator of interferon genes (STING) pathway, thereby inducing a robust immune response.[1][2][3] These characteristics make A12-Iso5-2DC18 LNPs particularly promising for vaccine development and cancer immunotherapy.

Due to the proprietary nature of specific formulations, the following protocols and data are presented as a general guide for the formulation and characterization of LNPs containing novel ionizable lipids like A12-Iso5-2DC18. The provided tables illustrate the expected trends in LNP properties based on the variation of key microfluidic parameters.

Data Presentation: Microfluidic Mixing Parameters and LNP Characteristics

The Total Flow Rate (TFR) and the Flow Rate Ratio (FRR) of the aqueous and lipid phases are critical parameters in microfluidic LNP synthesis that significantly influence the resulting particle size, polydispersity index (PDI), and mRNA encapsulation efficiency. The following tables provide representative data on how these parameters can be modulated to achieve desired LNP characteristics.

Table 1: Effect of Total Flow Rate (TFR) on A12-Iso5-2DC18 LNP Properties

Formulation ID	Ionizable Lipid	TFR (mL/min)	FRR (Aq:Org)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)
LNP-A12-TFR-1	A12-Iso5-2DC18	2	3:1	120	0.15	>95
LNP-A12-TFR-2	A12-Iso5-2DC18	6	3:1	95	0.12	>95
LNP-A12-TFR-3	A12-Iso5-2DC18	12	3:1	75	0.10	>90
LNP-A12-TFR-4	A12-Iso5-2DC18	20	3:1	60	0.11	>90

Table 2: Effect of Flow Rate Ratio (FRR) on A12-Iso5-2DC18 LNP Properties

Formulation ID	Ionizable Lipid	TFR (mL/min)	FRR (Aq:Org)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)
LNP-A12-FRR-1	A12-Iso5-2DC18	12	1:1	85	0.18	~85
LNP-A12-FRR-2	A12-Iso5-2DC18	12	2:1	80	0.14	>90
LNP-A12-FRR-3	A12-Iso5-2DC18	12	3:1	75	0.10	>95
LNP-A12-FRR-4	A12-Iso5-2DC18	12	4:1	72	0.12	>95

Experimental Protocols

Protocol 1: Formulation of A12-Iso5-2DC18 LNPs using Microfluidic Mixing

This protocol describes the preparation of A12-Iso5-2DC18 LNPs encapsulating mRNA using a microfluidic mixing system.

Materials:

• A12-Iso5-2DC18 (ionizable lipid)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (helper lipid)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• mRNA encoding the protein of interest

• Ethanol (200 proof, molecular biology grade)

• Citrate buffer (pH 4.0, sterile-filtered)

• Phosphate-buffered saline (PBS), pH 7.4 (sterile-filtered)

• Microfluidic mixing device and pump system

• Dialysis cassette (10 kDa MWCO)

Procedure:

• Preparation of Lipid Stock Solution (Organic Phase):

  • Prepare a stock solution of A12-Iso5-2DC18, DSPC, cholesterol, and DMG-PEG2000 in a molar ratio of 50:10:38.5:1.5 in ethanol.

  • The total lipid concentration can be varied (e.g., 10-25 mg/mL).

  • Ensure all lipids are completely dissolved by gentle vortexing.

• Preparation of mRNA Solution (Aqueous Phase):

  • Dilute the mRNA stock solution in citrate buffer (pH 4.0) to the desired concentration (e.g., 0.1-0.5 mg/mL).

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid stock solution into one syringe and the mRNA solution into another.

  • Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the syringe pump. For example, a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic) would mean the aqueous phase flows at 9 mL/min and the organic phase at 3 mL/min.

  • Initiate the pumping to mix the two solutions through the microfluidic chip.

  • Collect the resulting LNP suspension from the outlet.

• Purification:

  • Immediately after formulation, dilute the LNP suspension with PBS (pH 7.4) to reduce the ethanol concentration.

  • Transfer the diluted LNP suspension to a dialysis cassette.

  • Perform dialysis against PBS (pH 7.4) at 4°C for at least 18 hours, with at least two buffer changes, to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm sterile filter.

  • Store the sterile LNP suspension at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of A12-Iso5-2DC18 LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter and the size distribution of the LNPs.

• Procedure:

  • Dilute the LNP suspension in sterile-filtered PBS (pH 7.4) to an appropriate concentration for DLS measurement.

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the particle size and PDI using a DLS instrument.

  • Perform measurements in triplicate.

2. mRNA Encapsulation Efficiency Measurement:

• Principle: A fluorescent dye, such as RiboGreen®, is used to quantify the amount of encapsulated mRNA. The fluorescence of the dye increases significantly upon binding to nucleic acids. By measuring the fluorescence before and after lysing the LNPs with a detergent, the encapsulation efficiency can be determined.[4][5]

• Procedure:

  • Prepare a standard curve of the mRNA used for encapsulation.

  • In a 96-well plate, add the LNP suspension to two sets of wells.

  • To one set of wells, add a solution of Triton X-100 (final concentration 0.5%) to lyse the LNPs and measure the total mRNA (encapsulated + free).

  • To the other set of wells, add PBS to measure the amount of free (unencapsulated) mRNA.

  • Add the RiboGreen® reagent to all wells and incubate in the dark for 5 minutes.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Protocol 3: In Vitro Transfection with A12-Iso5-2DC18 LNPs

This protocol provides a general guideline for transfecting mammalian cells with mRNA-loaded A12-Iso5-2DC18 LNPs.

Materials:

• Mammalian cell line of interest (e.g., HEK293, HeLa, or relevant cancer cell line)

• Complete cell culture medium

• A12-Iso5-2DC18 LNPs encapsulating mRNA for a reporter protein (e.g., Luciferase or GFP)

• 96-well cell culture plates

• Assay reagent for detecting reporter protein expression

Procedure:

• Cell Seeding:

  • The day before transfection, seed the cells in a 96-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, dilute the A12-Iso5-2DC18 LNP-mRNA formulation in complete cell culture medium to the desired final mRNA concentration (e.g., 10-1000 ng/well).

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

• Assessment of Protein Expression:

  • After the incubation period, assess the expression of the reporter protein according to the manufacturer's protocol for the specific assay (e.g., luciferase assay or fluorescence microscopy for GFP).

Mandatory Visualization

Caption: Workflow for A12-Iso5-2DC18 LNP formulation and in vitro testing.

Caption: STING signaling pathway activation by A12-Iso5-2DC18 LNPs.

References

• 1. Delivery of mRNA vaccines with heterocyclic lipids increases anti-tumor efficacy by STING-mediated immune cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemyx.com [chemyx.com]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 5. sciex.com [sciex.com]

Application Notes and Protocols for A12-Iso5-2DC18 in Self-Amplifying RNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of self-amplifying RNA (saRNA) presents a promising frontier in vaccine development and protein replacement therapies. The inherent amplification capacity of saRNA allows for significantly lower doses compared to conventional messenger RNA (mRNA), potentially leading to improved safety and cost-effectiveness. A critical component in the successful application of saRNA is the development of safe and efficient delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for RNA delivery, and the choice of ionizable lipid is paramount to their efficacy.

A12-Iso5-2DC18 is a novel ionizable lipid that has demonstrated significant potential for the delivery of mRNA.[1][2] Notably, LNPs formulated with A12-Iso5-2DC18 have been shown to not only efficiently deliver their RNA cargo but also to activate the innate immune system via the STING (Stimulator of Interferon Genes) pathway. This adjuvant effect is highly desirable for vaccine applications, as it can enhance the magnitude and quality of the adaptive immune response.

These application notes provide an overview of the characteristics of A12-Iso5-2DC18 and detailed protocols for the formulation of A12-Iso5-2DC18-based LNPs for the delivery of saRNA. It is important to note that while the available data for A12-Iso5-2DC18 is based on mRNA delivery, the protocols provided herein have been adapted to accommodate the specific requirements of saRNA, such as its larger size.

Data Presentation

The following table summarizes the key formulation parameters and physicochemical properties of LNPs formulated with a similar heterocyclic lipid for mRNA delivery, as a reference for saRNA formulation development.

Parameter	Value	Reference
Lipid Composition (molar ratio)
Ionizable Lipid (e.g., A12-Iso5-2DC18)	50%	Miao et al., 2019
Phospholipid (e.g., DOPE)	10%	Miao et al., 2019
Cholesterol	38.5%	Miao et al., 2019
PEG-Lipid (e.g., C14-PEG2000)	1.5%	Miao et al., 2019
N/P Ratio	~6	General LNP formulations
Particle Size (Z-average)	80 - 120 nm	General saRNA LNPs
Polydispersity Index (PDI)	< 0.2	General saRNA LNPs
Encapsulation Efficiency	> 90%	General saRNA LNPs

Note: The data presented is based on formulations optimized for mRNA. Optimization for specific saRNA constructs may be required.

Mandatory Visualizations

Caption: Intracellular delivery and mechanism of action of A12-Iso5-2DC18 saRNA LNPs.

Caption: Experimental workflow for evaluating A12-Iso5-2DC18 saRNA LNPs.

Experimental Protocols

Protocol 1: Formulation of A12-Iso5-2DC18 saRNA Lipid Nanoparticles

This protocol describes the formulation of saRNA-LNP using a microfluidic mixing method, adapted for A12-Iso5-2DC18.

Materials:

• A12-Iso5-2DC18 (in ethanol)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (in ethanol)

• Cholesterol (in ethanol)

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG2000) (in ethanol)

• Self-amplifying RNA (saRNA) in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Ethanol, molecular biology grade

• Nuclease-free water

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Dialysis cassette (e.g., 10 kDa MWCO) or tangential flow filtration (TFF) system

• Sterile, nuclease-free tubes and reagents

Procedure:

• Preparation of Lipid Stock Solution:

  • Prepare a stock solution of the lipids in ethanol at the desired molar ratio (e.g., 50% A12-Iso5-2DC18, 10% DOPE, 38.5% cholesterol, 1.5% C14-PEG2000).

  • The final total lipid concentration in the ethanol phase should be between 10-25 mM.

  • Ensure all lipids are fully dissolved. Gentle warming may be required for cholesterol.

• Preparation of saRNA Solution:

  • Dilute the saRNA stock to the desired concentration in the low pH buffer. The optimal concentration will depend on the saRNA construct and the desired final formulation concentration.

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid stock solution into one syringe and the saRNA solution into another.

  • Set the flow rate ratio of the aqueous to organic phase (e.g., 3:1).

  • Set the total flow rate (e.g., 12 mL/min).

  • Initiate the mixing process to form the LNPs. The solution should turn milky, indicating nanoparticle formation.

• Purification and Buffer Exchange:

  • Immediately after formation, dilute the LNP solution with PBS (pH 7.4) to reduce the ethanol concentration.

  • Purify the LNPs and exchange the buffer to PBS (pH 7.4) using either dialysis or TFF.

    • Dialysis: Transfer the diluted LNP solution to a dialysis cassette and dialyze against sterile PBS at 4°C with several buffer changes over 12-24 hours.

    • TFF: Use a TFF system with an appropriate membrane cutoff to concentrate the LNPs and exchange the buffer.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm sterile filter.

  • Determine the saRNA concentration and encapsulation efficiency (see Protocol 2).

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of A12-Iso5-2DC18 saRNA Lipid Nanoparticles

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the Z-average particle size and PDI.

• Dilute the LNP sample in PBS to an appropriate concentration for measurement.

• Perform the measurement at 25°C.

2. Zeta Potential Measurement:

• Use Laser Doppler Velocimetry to measure the zeta potential.

• Dilute the LNP sample in an appropriate low-ionic-strength buffer (e.g., 1 mM KCl).

• Perform the measurement at 25°C.

3. Encapsulation Efficiency Determination:

• Use a fluorescent dye that specifically binds to RNA (e.g., RiboGreen®).

• Measure the fluorescence of the intact LNP sample (representing unencapsulated RNA).

• Measure the fluorescence of a lysed LNP sample (lyse with a detergent like 0.5% Triton X-100) to determine the total RNA amount.

• Calculate the encapsulation efficiency using the following formula:

  • Encapsulation Efficiency (%) = [(Total RNA fluorescence - Unencapsulated RNA fluorescence) / Total RNA fluorescence] x 100

Protocol 3: In Vitro Transfection with A12-Iso5-2DC18 saRNA LNPs

This protocol describes the transfection of cells in culture to assess protein expression from the delivered saRNA.

Materials:

• A12-Iso5-2DC18 saRNA LNPs

• Mammalian cell line (e.g., HEK293T, HeLa, or relevant antigen-presenting cells)

• Complete cell culture medium

• Assay for detecting the expressed protein (e.g., luciferase assay, flow cytometry for fluorescent proteins, ELISA for secreted proteins)

• Multi-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed the cells in a multi-well plate at a density that will result in 70-90% confluency at the time of transfection.

  • Incubate the cells overnight at 37°C and 5% CO2.

• Transfection:

  • On the day of transfection, remove the old medium and replace it with fresh, pre-warmed complete medium.

  • Add the A12-Iso5-2DC18 saRNA LNPs directly to the cells at various concentrations (e.g., 10 ng to 1000 ng of saRNA per well).

  • Gently swirl the plate to ensure even distribution.

• Incubation:

  • Incubate the cells for the desired period to allow for saRNA amplification and protein expression (typically 24-72 hours).

• Analysis of Protein Expression:

  • At the end of the incubation period, lyse the cells (for intracellular proteins) or collect the supernatant (for secreted proteins).

  • Perform the appropriate assay to quantify the expressed protein.

Disclaimer

The application of A12-Iso5-2DC18 for the delivery of self-amplifying RNA is an area of active research. The protocols and information provided here are based on the available scientific literature for mRNA delivery and general principles of saRNA formulation. Optimization of the formulation and delivery parameters will be necessary for each specific saRNA construct and application. The performance of A12-Iso5-2DC18 with saRNA has not been definitively established in peer-reviewed literature. Therefore, these notes should be used as a guide for research and development purposes.

References

• 1. Delivery of mRNA vaccines with heterocyclic lipids increases anti-tumor efficacy by STING-mediated immune cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SitoC7A-modified lipid nanoparticles for integrated mRNA delivery and targeted STING activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting A12-Iso5-2DC18 LNP formulation aggregation

Technical Support Center: A12-Iso5-2DC18 LNP Formulations

Welcome to the technical support center for A12-Iso5-2DC18 lipid nanoparticle (LNP) formulations. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on formulation aggregation.

A12-Iso5-2DC18 is an unsaturated ionizable lipid used in the development of lipid nanoparticles for mRNA delivery.[1][2] Like many LNP systems, formulations using A12-Iso5-2DC18 require careful optimization to ensure stability, efficacy, and prevent aggregation.

Frequently Asked Questions (FAQs)

Q1: What are the initial indicators of aggregation in my A12-Iso5-2DC18 LNP formulation?

A1: The first signs of aggregation are typically an increase in the Z-average particle size and the Polydispersity Index (PDI) as measured by Dynamic Light Scattering (DLS). Visually, an aggregated formulation may appear cloudy or contain visible particulates. A PDI value greater than 0.2 often suggests a heterogeneous or aggregated sample.

Q2: What are the most common causes of LNP aggregation?

A2: LNP aggregation is a common challenge that can be influenced by several factors.[3] These include suboptimal lipid composition (e.g., insufficient PEG-lipid), inappropriate buffer conditions (pH, ionic strength), exposure to environmental stressors (e.g., temperature fluctuations, mechanical agitation), and issues during processing steps like buffer exchange.[3]

Q3: How critical is the PEG-lipid component in preventing aggregation?

A3: The PEG-lipid is crucial for LNP stability.[3][4][5] It forms a hydrophilic, protective layer on the surface of the nanoparticle, creating a steric barrier that prevents particles from sticking to each other.[3][4][6] Formulations with insufficient or no PEG-lipid are prone to producing unstable, larger particles.[4] The molar ratio of the PEG-lipid, as well as the length of its lipid tail and PEG chain, are all important parameters.[4][7]

Q4: Can storage conditions lead to aggregation?

A4: Yes, storage conditions are critical. Storing LNP formulations at 2-8°C is often preferred over freezing.[8][9] Freeze-thaw cycles are a common cause of aggregation due to mechanical stress from ice crystal formation and phase separation.[3][8][9] If freezing is necessary, the use of cryoprotectants like sucrose or trehalose is highly recommended.[3][8][10][11]

Troubleshooting Guide

This guide addresses specific aggregation issues you may encounter during your experiments.

Issue 1: High Particle Size and PDI Immediately After Formulation

Q: My A12-Iso5-2DC18 LNPs have a Z-average size > 150 nm and a PDI > 0.2 right after microfluidic mixing. What should I investigate?

A: Immediate aggregation or the formation of large, polydisperse particles often points to issues with the formulation components or the mixing process itself.

Possible Causes & Solutions:

• Incorrect Lipid Ratios: The molar ratio of the four lipid components (ionizable lipid, helper lipid, cholesterol, PEG-lipid) is critical for LNP self-assembly and stability.[4][6][12][13] An insufficient amount of PEG-lipid is a common reason for aggregation.[4][14]

• Suboptimal pH of Aqueous Buffer: The ionizable lipid A12-Iso5-2DC18 requires an acidic buffer (typically pH 3-5) to become protonated, which is essential for encapsulating the negatively charged mRNA.[10][15] If the pH is too high, encapsulation will be inefficient and particles may not form correctly. If the pH is too low, it can lead to excessive surface charge and instability.[10]

• Mixing and Flow Rate Issues: In microfluidic synthesis, the total flow rate and the flow rate ratio (FRR) of the aqueous to lipid-ethanol phase are critical. A suboptimal FRR can lead to inefficient mixing, resulting in larger and more polydisperse particles.

Below is a workflow to troubleshoot this issue:

Fig. 1: Troubleshooting workflow for initial LNP formulation issues.

Data Reference Table:

Parameter	Typical Range	Potential Issue if Outside Range
Ionizable Lipid (A12-Iso5-2DC18)	40-50 mol%	Affects encapsulation and delivery
Helper Lipid (e.g., DSPC)	10-20 mol%	Impacts structural integrity[16]
Cholesterol	30-45 mol%	Modulates membrane fluidity and stability[6][16]
PEG-Lipid	1.5-2.5 mol%	<1.5% can lead to aggregation[14]
Aqueous Buffer pH	3.0 - 5.0	Affects lipid protonation and cargo loading[10]
Flow Rate Ratio (Aqueous:Ethanol)	3:1 to 4:1	Affects mixing efficiency and particle size

Issue 2: Aggregation During Purification or Buffer Exchange

Q: My LNPs are within spec after mixing, but aggregate after buffer exchange using Tangential Flow Filtration (TFF) or dialysis. What's going wrong?

A: This is a common problem where the removal of ethanol and the transition to a neutral pH buffer destabilizes the particles.

Possible Causes & Solutions:

• Final Buffer Composition: The final storage buffer's pH and ionic strength are critical. Transitioning to a neutral pH (e.g., PBS pH 7.4) is necessary, but this deprotonates the ionizable lipid, reducing the electrostatic repulsion between particles. High ionic strength in the final buffer can also screen surface charges, promoting aggregation.[3]

• Mechanical Stress: TFF can introduce shear stress, which may cause particle fusion or aggregation.

• Loss of PEG-Lipid: During some purification methods, there might be a preferential loss of the PEG-lipid from the LNP surface, reducing the steric barrier.

The following logical diagram illustrates the factors to consider:

Fig. 2: Key factors contributing to aggregation during purification.

Issue 3: Instability and Aggregation During Storage

Q: My A12-Iso5-2DC18 LNPs have good initial characteristics but show a significant increase in size after one week of storage at 4°C. How can I improve long-term stability?

A: Long-term stability is a function of the formulation's robustness and the storage conditions.

Possible Causes & Solutions:

• Temperature Fluctuations: Even at 4°C, temperature cycles (e.g., from frequent removal from storage) can be detrimental.

• Buffer Incompatibility: Some buffers, like phosphate-buffered saline (PBS), can cause issues during freezing, experiencing significant pH shifts that induce aggregation.[3][17] Using alternative buffers like Tris or citrate may offer better stability.[17]

• Chemical Degradation: Over time, hydrolysis of the lipids or degradation of the mRNA cargo can occur, leading to changes in particle structure and subsequent aggregation.[8]

• Insufficient Cryoprotection: For frozen storage (-20°C or -80°C), the absence of cryoprotectants is a primary cause of aggregation upon thawing.[8][11]

Data Reference Table: Storage Conditions

Storage Condition	Key Considerations	Recommended Action
Refrigerated (2-8°C)	Most stable for short-to-medium term.[9]	Use a stable buffer (e.g., Tris or Citrate, pH 7.4). Aliquot to avoid repeated warming.
Frozen (-20°C)	Prone to aggregation during freeze-thaw cycles.[8][9]	Add cryoprotectants (e.g., 5-10% sucrose or trehalose) before freezing.[8][11]
Ultra-Low (-80°C)	Generally better for long-term stability of mRNA and lipids.[11]	Cryoprotectants are still highly recommended. Use a buffer that is stable to freezing (avoid PBS).[3][17]
Lyophilized (Freeze-Dried)	Offers the best long-term stability.[9][11]	Requires the addition of lyoprotectants (sucrose, trehalose) before the process.[8][9][11]

Key Experimental Protocols

Protocol 1: LNP Size and Polydispersity Measurement by DLS

• Objective: To measure the Z-average diameter and Polydispersity Index (PDI) of the LNP formulation.

• Materials: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer), appropriate cuvettes, final formulation buffer.

• Procedure: a. Equilibrate the DLS instrument to the desired temperature (typically 25°C). b. Dilute a small aliquot of the LNP suspension in the final formulation buffer to achieve an appropriate count rate (refer to instrument guidelines). The dilution buffer should be filtered (0.22 µm) to remove dust. c. Transfer the diluted sample to a clean, dust-free cuvette. d. Place the cuvette in the instrument and allow it to equilibrate for 1-2 minutes. e. Perform the measurement, taking the average of at least three consecutive runs. f. Record the Z-average diameter (nm), PDI, and count rate.

Protocol 2: Quantification of Aggregates by Size Exclusion Chromatography (SEC)

• Objective: To separate and quantify soluble high molecular weight species (aggregates) from the main LNP peak.

• Materials: HPLC or UPLC system with a UV or Multi-Angle Light Scattering (MALS) detector, appropriate SEC column for large particle separation.

• Procedure: a. Select an SEC column with a pore size suitable for separating nanoparticles in the expected size range (e.g., 50-200 nm) from larger aggregates. b. Equilibrate the column with the mobile phase (typically the final formulation buffer, e.g., PBS pH 7.4) at a constant flow rate. c. Inject a defined volume of the LNP sample. d. Monitor the elution profile. Aggregates will typically elute first in the void volume, followed by the main LNP peak. e. Integrate the peak areas to determine the relative percentage of aggregates versus monomeric LNPs. MALS detection can provide more detailed information on the size and molar mass of the eluting species.[18][19]

References

• 1. A12-Iso5-2DC18, 2412492-06-7 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fluidimaging.com [fluidimaging.com]
• 4. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. helixbiotech.com [helixbiotech.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 8. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. benchchem.com [benchchem.com]
• 11. helixbiotech.com [helixbiotech.com]
• 12. The effect of mRNA-lipid nanoparticle composition on stability during microneedle patch manufacturing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of lipid composition on RNA-Lipid nanoparticle properties and their sensitivity to thin-film freezing and drying - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 15. pharmiweb.com [pharmiweb.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Leveraging Biological Buffers for Efficient Messenger RNA Delivery via Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing A12-Iso5-2DC18 LNP Transfection Efficiency In Vitro

Welcome to the technical support center for optimizing A12-Iso5-2DC18 Lipid Nanoparticle (LNP) transfection efficiency in your in vitro experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges and enhance your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the in vitro transfection efficiency of A12-Iso5-2DC18 LNPs?

A1: The transfection efficiency of lipid nanoparticles (LNPs), including those formulated with A12-Iso5-2DC18, is a multifactorial process. Key determinants include the physicochemical properties of the LNPs, the specifics of the formulation, and the biological conditions of the target cells.[1] Critical factors encompass lipid composition and ratios, particle size and polydispersity, surface charge (zeta potential), the ratio of nitrogen in the ionizable lipid to phosphate in the nucleic acid (N/P ratio), and the health and type of cells being transfected.[2][3]

Q2: What is the expected size range for optimal A12-Iso5-2DC18 LNP performance?

A2: For effective in vitro transfection, LNP size is a critical parameter. While the optimal size can be cell-type dependent, a general range of 50-100 nm in diameter is often associated with high transfection efficiency.[4] Particles smaller than 20 nm may be cleared by the kidneys in vivo, and larger particles can face challenges with cellular uptake.[2]

Q3: How does the N/P ratio impact transfection efficiency?

A3: The N/P ratio, which represents the molar ratio of ionizable lipid amines to nucleic acid phosphates, is a crucial factor for efficient encapsulation and delivery. The overall charge of the LNP-mRNA complex can influence transfection efficiency, and this can be modulated by the N/P ratio.[5] It is important to optimize this ratio for your specific cell line and nucleic acid cargo.

Q4: Can serum in the cell culture medium affect transfection with A12-Iso5-2DC18 LNPs?

A4: Yes, serum can interfere with LNP stability and transfection efficiency.[6] While some protocols suggest that using growth medium containing serum can be beneficial, it is often recommended to use serum-free or reduced-serum media during the initial hours of transfection to enhance delivery.[6][7]

Troubleshooting Guide

Below are common issues encountered during in vitro LNP transfection experiments, along with potential causes and recommended solutions.

Issue 1: Low Transfection Efficiency

If you are observing lower than expected reporter gene expression (e.g., GFP, luciferase), consider the following troubleshooting steps:

Potential Causes and Solutions

Potential Cause	Recommended Solution	Reference
Suboptimal LNP Formulation	Optimize the molar ratios of the lipid components (A12-Iso5-2DC18, helper lipid, cholesterol, PEG-lipid). The helper lipid, in particular, plays a significant role in endosomal escape.[1]	[1]
Incorrect Particle Size or High Polydispersity	Characterize your LNP size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). Aim for a PDI below 0.2. The manufacturing method, such as microfluidic mixing, can provide better control over these parameters.[2]	[2]
Inefficient Endosomal Escape	The ionizable lipid A12-Iso5-2DC18 is designed to facilitate endosomal escape in the acidic environment of the endosome.[8] Ensure the helper lipid (e.g., DOPE) is included in the formulation to promote membrane fusion.[1][8]	[1][8]
Poor Nucleic Acid Quality	Use high-purity, endotoxin-free nucleic acids. The integrity of your mRNA or plasmid DNA is crucial for successful transfection.[6]	[6]
Unhealthy or Suboptimal Cell Conditions	Ensure cells are in the logarithmic growth phase and have high viability (>90%) at the time of transfection.[6][7] Cell density can also impact efficiency; aim for 0.5 to 1 million cells per mL.[6]	[6][7]

Issue 2: High Cytotoxicity

If you observe significant cell death or morphological changes after transfection, the following factors may be contributing:

Potential Causes and Solutions

Potential Cause	Recommended Solution	Reference
High Concentration of Cationic Lipids	The use of ionizable lipids like A12-Iso5-2DC18 significantly reduces the toxicity associated with permanently charged cationic lipids. However, high concentrations can still be toxic. Perform a dose-response experiment to determine the optimal LNP concentration for your cell type.	[1]
Contaminants in LNP Preparation	Ensure all buffers and reagents are sterile and of high quality. Residual solvents from the preparation process can also contribute to toxicity.
Cell Type Sensitivity	Some cell lines are inherently more sensitive to lipid-based transfection reagents. Consider reducing the incubation time of the LNPs with the cells.

Experimental Protocols

General Protocol for In Vitro LNP Transfection

This protocol provides a general framework. Optimization of specific parameters for your cell line and payload is recommended.

• Cell Seeding: The day before transfection, seed your cells in a 96-well plate at a density of 10,000 cells per well to ensure they are in the logarithmic growth phase on the day of the experiment.[9]

• LNP-Nucleic Acid Complex Formation:

  • Dilute your nucleic acid (e.g., mRNA) in a nuclease-free buffer.[6]

  • In a separate tube, dilute the A12-Iso5-2DC18 LNP formulation.

  • Mix the diluted nucleic acid and LNP solutions gently and incubate for a specified period (e.g., 20-30 minutes) at room temperature to allow for complex formation.

• Transfection:

  • Carefully add the LNP-nucleic acid complexes dropwise to the cells.[6]

  • Gently swirl the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

• Analysis: After the incubation period, assess transfection efficiency by measuring reporter gene expression (e.g., fluorescence microscopy, flow cytometry, or luciferase assay).[6][9]

Visual Guides

LNP Transfection Workflow

Caption: A generalized workflow for in vitro transfection using A12-Iso5-2DC18 LNPs.

Cellular Uptake and Endosomal Escape Pathway

Caption: The mechanism of LNP cellular uptake and payload delivery to the cytosol.

References

• 1. precigenome.com [precigenome.com]
• 2. Recent Advances in Lipid Nanoparticles for Delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iscaconsortium.org [iscaconsortium.org]
• 7. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Lipid Nanoparticles for Gene Editing of the Liver via Intraduodenal Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to minimize off-target effects of A12-Iso5-2DC18 LNPs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects of A12-Iso5-2DC18 lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of off-target effects associated with A12-Iso5-2DC18 LNPs?

A1: Off-target effects of A12-Iso5-2DC18 LNPs can arise from two main sources: the biodistribution of the LNP itself and the immunogenicity of the LNP components or the mRNA cargo. Accumulation in non-target tissues such as the liver and spleen is a common issue. Additionally, the ionizable lipid A12-Iso5-2DC18, like other ionizable lipids, can trigger innate immune responses.

Q2: How can I reduce the accumulation of A12-Iso5-2DC18 LNPs in the liver?

A2: Several strategies can be employed to reduce hepatic accumulation. Optimizing the LNP formulation is key. This includes adjusting the molar ratio of the PEGylated lipid, as a higher PEG density on the LNP surface can decrease liver uptake. The choice of administration route also plays a crucial role; for localized delivery, intramuscular or subcutaneous injections are preferred over intravenous administration.

Q3: What are the indicators of an unwanted immune response to my A12-Iso5-2DC18 LNPs?

A3: Unwanted immune responses can manifest as elevated levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and activation of immune cells. In animal models, you might observe splenomegaly or other signs of systemic inflammation. It is important to distinguish between a desired adjuvant effect for vaccines and an undesired inflammatory response for other therapeutic applications. A structurally similar lipid, A18-Iso5-2DC18, has been shown to induce a strong immune response, suggesting that this is a critical parameter to monitor for A12-Iso5-2DC18 LNPs as well.[1][2]

Q4: Can the physicochemical properties of my A12-Iso5-2DC18 LNPs influence their off-target effects?

A4: Absolutely. The size, surface charge (zeta potential), and polydispersity of your LNPs are critical parameters. Generally, smaller, monodisperse LNPs with a neutral or slightly negative surface charge at physiological pH tend to have longer circulation times and may exhibit different biodistribution profiles compared to larger or positively charged particles. It is crucial to characterize these properties for every batch to ensure reproducibility and minimize variability in off-target effects.

Troubleshooting Guides

Issue 1: High Off-Target Gene Expression in the Liver and Spleen

Possible Cause	Troubleshooting Strategy
Suboptimal LNP Formulation: The ratio of lipid components may be driving accumulation in the liver and spleen.	Optimize Lipid Ratios: Systematically vary the molar ratios of the four lipid components (A12-Iso5-2DC18, helper lipid, cholesterol, and PEG-lipid). For example, increasing the PEG-lipid percentage can reduce liver uptake. Refer to the table below for an example of how lipid composition can influence biodistribution.
Inappropriate Administration Route: Intravenous injection leads to rapid distribution and clearance by the liver and spleen.	Change Administration Route: If the target is a specific tissue (e.g., muscle), consider local administration routes like intramuscular or subcutaneous injection.
LNP Size and Polydispersity: Large or aggregated LNPs are more readily cleared by the mononuclear phagocyte system (MPS) in the liver and spleen.	Optimize Formulation and Manufacturing: Ensure your LNP formulation and manufacturing process (e.g., microfluidics) consistently produce small (e.g., 80-100 nm) and monodisperse (PDI < 0.2) LNPs.

Issue 2: Unexpected Inflammatory Response

Possible Cause	Troubleshooting Strategy
Inherent Immunogenicity of LNP Components: The ionizable lipid A12-Iso5-2DC18 may be activating innate immune pathways.	Modify mRNA Cargo: Ensure your mRNA has been purified to remove double-stranded RNA contaminants, which are potent immune stimulants. Consider using modified nucleosides (e.g., pseudouridine) in your mRNA to reduce its intrinsic immunogenicity.
LNP Formulation Characteristics: Certain lipid compositions can be more immunogenic.	Screen Different Helper Lipids: The choice of helper lipid (e.g., DSPC, DOPE) can influence the immune response. Screen different helper lipids in your formulation.
Contaminants in the Formulation: Endotoxins or other contaminants can trigger a strong inflammatory response.	Ensure Aseptic and Endotoxin-Free Procedures: Use endotoxin-free reagents and sterile techniques throughout the LNP formulation and handling process.

Data Presentation

Table 1: Illustrative Example of the Effect of PEG-Lipid Molar Percentage on LNP Physicochemical Properties and In Vivo Biodistribution

Formulation ID	A12-Iso5-2DC18 (mol%)	Helper Lipid (mol%)	Cholesterol (mol%)	PEG-Lipid (mol%)	Size (nm)	PDI	Liver Accumulation (% ID)	Spleen Accumulation (% ID)
A12-F1	50	10	38.5	1.5	95	0.15	60	15
A12-F2	50	10	37.5	2.5	85	0.12	45	10
A12-F3	50	10	35	5.0	70	0.10	30	5

Note: This table presents illustrative data based on general trends observed for LNPs. The optimal formulation for your specific application must be determined experimentally.

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidics

This protocol describes the formulation of A12-Iso5-2DC18 LNPs using a microfluidic mixing device.

Materials:

• A12-Iso5-2DC18 ionizable lipid

• Helper lipid (e.g., DSPC or DOPE)

• Cholesterol

• PEGylated lipid (e.g., DMG-PEG 2000)

• mRNA in a low pH buffer (e.g., 10 mM citrate buffer, pH 4.0)

• Ethanol

• Microfluidic mixing device and pump system

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare Lipid Stock Solution: Dissolve A12-Iso5-2DC18, helper lipid, cholesterol, and PEG-lipid in ethanol at the desired molar ratio.

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the low pH buffer.

• Microfluidic Mixing: Set the flow rates for the lipid-ethanol stream and the mRNA-aqueous stream on the microfluidic pump. A typical flow rate ratio (aqueous:ethanolic) is 3:1.

• Initiate Mixing: Start the pumps to mix the two streams in the microfluidic chip. The rapid mixing will induce the self-assembly of the LNPs.

• Collect LNPs: Collect the resulting LNP dispersion from the outlet of the microfluidic chip.

• Buffer Exchange: Dialyze the LNP dispersion against PBS (pH 7.4) overnight at 4°C to remove ethanol and raise the pH.

• Characterization: Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

Protocol 2: In Vivo Biodistribution Study in Mice

This protocol outlines a method to assess the biodistribution of A12-Iso5-2DC18 LNPs.

Materials:

• A12-Iso5-2DC18 LNPs encapsulating a reporter mRNA (e.g., Luciferase or a fluorescent protein)

• Laboratory mice (e.g., BALB/c)

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (IVIS) or similar instrument

• Sterile syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one week.

• LNP Administration: Administer the A12-Iso5-2DC18 LNPs to the mice via the desired route (e.g., intravenous, intramuscular).

• In Vivo Imaging: At various time points post-administration (e.g., 2, 6, 24, 48 hours), anesthetize the mice and acquire images using the in vivo imaging system.

• Ex Vivo Organ Imaging: At the final time point, euthanize the mice and dissect the major organs (liver, spleen, lungs, heart, kidneys, and injection site muscle if applicable).

• Quantify Signal: Image the dissected organs and quantify the signal intensity in each organ to determine the percentage of the injected dose (%ID) that has accumulated.

Protocol 3: Assessment of Immunogenicity

This protocol provides a basic framework for evaluating the immune response to A12-Iso5-2DC18 LNPs.

Materials:

• A12-Iso5-2DC18 LNPs

• Laboratory mice

• ELISA kits for relevant cytokines (e.g., TNF-α, IL-6)

• Flow cytometer and antibodies for immune cell phenotyping

Procedure:

• LNP Administration: Administer the A12-Iso5-2DC18 LNPs to the mice.

• Blood Collection: At selected time points post-administration, collect blood samples from the mice.

• Cytokine Analysis: Isolate serum from the blood and perform ELISAs to quantify the levels of pro-inflammatory cytokines.

• Immune Cell Analysis: Isolate splenocytes or peripheral blood mononuclear cells (PBMCs) and perform flow cytometry to analyze the activation status of different immune cell populations (e.g., dendritic cells, macrophages, T cells).

Mandatory Visualizations

Caption: Workflow for minimizing off-target effects of A12-Iso5-2DC18 LNPs.

Caption: Potential pathway for innate immune activation by A12-Iso5-2DC18 LNPs.

Caption: Logical troubleshooting guide for addressing off-target effects.

References

• 1. dovepress.com [dovepress.com]
• 2. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A12-Iso5-2DC18 LNP Performance and the Impact of Helper Lipids

Welcome to the technical support center for A12-Iso5-2DC18 lipid nanoparticle (LNP) formulations. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing LNP performance by understanding the critical role of helper lipids. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the role of helper lipids in an LNP formulation?

A1: Helper lipids are essential components of LNPs that contribute to the overall stability, encapsulation efficiency, and biological performance of the nanoparticles.[1][2][3] They work in synergy with the ionizable lipid (in this case, A12-Iso5-2DC18, also referred to as A18-Iso5-2DC18 in some literature) to form a stable particle that can effectively encapsulate and deliver nucleic acid payloads.[1][3] The primary helper lipids used in LNP formulations are a phospholipid (like DSPC or DOPE), cholesterol, and a PEGylated lipid.[2][3]

Q2: What are the functions of DSPC, DOPE, and Cholesterol in LNPs?

A2:

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine): This saturated phospholipid provides structural rigidity and stability to the LNP.[3] Its cylindrical shape helps in forming stable bilayers.[3]

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine): This unsaturated phospholipid has a cone shape that can promote the formation of non-bilayer structures, which is thought to facilitate the endosomal escape of the nucleic acid payload into the cytoplasm.[3] Replacing DSPC with DOPE has been shown to enhance mRNA delivery in vivo.[3]

• Cholesterol: This lipid molecule modulates the fluidity and integrity of the lipid bilayer, contributing to the stability of the LNP in the bloodstream.[1][3] It can also aid in the fusion of the LNP with the endosomal membrane.

Q3: How does the choice of helper lipid impact LNP performance?

A3: The selection and ratio of helper lipids can significantly influence the critical quality attributes (CQAs) of the LNPs, including:

• Particle Size and Polydispersity Index (PDI): The composition of helper lipids can affect the self-assembly process and, consequently, the size and uniformity of the LNPs.

• Encapsulation Efficiency: The ability of the LNP to effectively encapsulate the nucleic acid payload can be modulated by the helper lipid composition.

• In vivo and In vitro Efficacy: The choice between a rigid phospholipid like DSPC and a fusogenic one like DOPE can impact the efficiency of endosomal escape and, therefore, the biological activity of the payload.[3] For instance, formulations with a higher DOPE to cholesterol molar ratio have been shown to enhance gene expression in cardiomyocytes.

Q4: What is a standard molar ratio for helper lipids in an A12-Iso5-2DC18 LNP formulation?

A4: While the optimal ratio can vary depending on the specific application and payload, a commonly used starting molar ratio for ionizable lipid:phospholipid:cholesterol:PEG-lipid is 50:10:38.5:1.5 .[2][4] For A12-Iso5-2DC18 LNPs, the original research by Miao et al. (2019) provides a foundation for formulation development. Further optimization of these ratios is often necessary to achieve desired performance characteristics.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and use of A12-Iso5-2DC18 LNPs.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Encapsulation Efficiency (<80%)	Suboptimal molar ratios of lipids.	- Systematically vary the molar percentage of the ionizable lipid, phospholipid, and cholesterol. - Ensure the N:P ratio (ratio of nitrogen in the ionizable lipid to phosphate in the nucleic acid) is optimized, typically starting around 6:1.
Poor quality of lipids or nucleic acid.	- Use high-purity lipids and ensure the integrity of your nucleic acid payload before formulation.
Inefficient mixing during formulation.	- If using a microfluidic system, ensure proper flow rates and mixing parameters. For manual methods, ensure rapid and consistent mixing.
Large Particle Size (>150 nm) or High PDI (>0.2)	Aggregation of LNPs.	- Increase the molar percentage of the PEGylated lipid slightly to enhance steric stabilization. - Optimize the buffer conditions (pH, ionic strength) of the aqueous phase.
Suboptimal lipid ratios.	- Adjust the molar ratios of the helper lipids. For example, the ratio of DSPC/DOPE to cholesterol can influence particle size.
Slow mixing or improper solvent removal.	- Ensure rapid mixing of the lipid and aqueous phases. - Use an appropriate method for solvent removal, such as dialysis or tangential flow filtration.
Low In Vitro / In Vivo Efficacy	Poor endosomal escape.	- Consider replacing DSPC with DOPE, or using a combination of the two, to enhance the fusogenicity of the LNP. - Optimize the pKa of the ionizable lipid formulation by adjusting the lipid ratios.
LNP instability in biological fluids.	- Increase the cholesterol content to improve stability in serum. - Ensure the PEGylated lipid provides sufficient shielding without hindering cellular uptake (the "PEG dilemma").
Inefficient cellular uptake.	- The surface charge of the LNP, influenced by the ionizable and helper lipids, can affect cellular interaction. Characterize the zeta potential of your formulation.

Quantitative Data Summary

The following tables summarize expected performance characteristics for a standard A12-Iso5-2DC18 LNP formulation. Note that these values are illustrative and can vary based on the specific experimental conditions, payload, and analytical methods used. The standard formulation is assumed to be A12-Iso5-2DC18:DSPC:Cholesterol:PEG-lipid at a molar ratio of 50:10:38.5:1.5.

Table 1: Physicochemical Properties of A12-Iso5-2DC18 LNPs

Parameter	Expected Range
Particle Size (Z-average)	80 - 120 nm
Polydispersity Index (PDI)	< 0.15
Encapsulation Efficiency	> 90%
Zeta Potential (at neutral pH)	Slightly negative to neutral

Table 2: Impact of Helper Lipid Variation on LNP Performance (Illustrative)

Formulation (Ionizable:Phospholipid:Chol:PEG)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Relative In Vitro Expression
A12-Iso5-2DC18:DSPC:Chol:PEG (50:10:38.5:1.5)	95	0.12	94	1.0 (Baseline)
A12-Iso5-2DC18:DOPE:Chol:PEG (50:10:38.5:1.5)	105	0.14	92	1.5 - 2.0
A12-Iso5-2DC18:DSPC:Chol:PEG (50:20:28.5:1.5)	90	0.11	95	0.8 - 1.2
A12-Iso5-2DC18:DSPC:Chol:PEG (50:10:48.5:1.5)	100	0.13	93	0.9 - 1.1

Note: The data in Table 2 is illustrative and based on general principles of LNP formulation. Actual results may vary.

Experimental Protocols

1. LNP Formulation using Microfluidic Mixing

This protocol describes a standard method for formulating A12-Iso5-2DC18 LNPs using a microfluidic device.

• Materials:

  • A12-Iso5-2DC18, DSPC, Cholesterol, PEG-lipid (e.g., DMG-PEG 2000) dissolved in ethanol.

  • Nucleic acid payload (e.g., mRNA) in an aqueous buffer (e.g., citrate buffer, pH 4.0).

  • Microfluidic mixing system (e.g., NanoAssemblr).

  • Dialysis cassettes (e.g., 10 kDa MWCO).

  • Phosphate-buffered saline (PBS), pH 7.4.

• Procedure:

  • Prepare a stock solution of the lipid mixture in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Prepare the aqueous solution of the nucleic acid at the desired concentration.

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution and the aqueous nucleic acid solution into separate syringes.

  • Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to lipid phase).

  • Collect the resulting LNP dispersion.

  • Dialyze the LNP dispersion against PBS (pH 7.4) for at least 6 hours to remove ethanol and unencapsulated nucleic acid.

  • Characterize the LNPs for size, PDI, and encapsulation efficiency.

2. Characterization of LNPs

• Particle Size and PDI:

  • Use Dynamic Light Scattering (DLS). Dilute the LNP sample in PBS to an appropriate concentration. Perform measurements at a constant temperature (e.g., 25°C).

• Encapsulation Efficiency:

  • Use a nucleic acid quantification assay (e.g., RiboGreen assay).

  • Measure the total nucleic acid concentration after disrupting the LNPs with a surfactant (e.g., 0.5% Triton X-100).

  • Measure the amount of free, unencapsulated nucleic acid in the intact LNP sample.

  • Calculate the encapsulation efficiency as: ((Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid) * 100%.

Visualizations

Caption: Workflow for A12-Iso5-2DC18 LNP formulation and characterization.

Caption: Impact of helper lipids on LNP attributes and performance.

Caption: Cellular uptake and payload release pathway of LNPs.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A12-Iso5-2DC18 LNP Formulation

Welcome to the technical support center for the formulation and scalability of A12-Iso5-2DC18 lipid nanoparticles (LNPs). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges and troubleshooting strategies encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the production of A12-Iso5-2DC18 LNPs?

A1: Scaling up LNP production from a laboratory to an industrial scale presents several key challenges.[1] Maintaining the precise and controlled mixing of lipid components and the mRNA payload is critical.[1] Even minor deviations in formulation ratios can lead to variations in particle size, stability, and encapsulation efficiency, ultimately affecting the therapeutic efficacy.[1] Ensuring batch-to-batch consistency is another significant hurdle, as variations can arise from changes in equipment, raw material lots, and processing parameters.[1] Additionally, the supply chain for specialized lipids like A12-Iso5-2DC18 and other high-quality raw materials can be a bottleneck for large-scale manufacturing.[1]

Q2: How does the choice of manufacturing method impact the scalability of A12-Iso5-2DC18 LNP formulation?

A2: The manufacturing method is a critical factor in the successful scale-up of LNP production.[2] Traditional bulk mixing methods often lack the precise control required for consistent LNP formation, leading to variability in particle size and encapsulation efficiency. Microfluidics has emerged as a robust and scalable technology for LNP synthesis, offering precise control over mixing conditions and enabling the production of uniform LNPs with high reproducibility.[2][3][4] While laboratory-scale microfluidic systems may have limited throughput, advancements in parallelized microfluidic architectures and industrial-scale systems like impingement jet mixers address these scalability concerns.[4]

Q3: What are the critical quality attributes (CQAs) to monitor during A12-Iso5-2DC18 LNP formulation and scale-up?

A3: Several critical quality attributes (CQAs) must be monitored to ensure the safety, efficacy, and consistency of A12-Iso5-2DC18 LNPs. These include:

• Particle Size and Polydispersity Index (PDI): These parameters influence the biodistribution, cellular uptake, and immunogenicity of the LNPs.[2][5]

• Zeta Potential: This measurement indicates the surface charge of the LNPs and affects their stability and interaction with biological membranes.[6]

• mRNA Encapsulation Efficiency: This determines the amount of therapeutic payload successfully encapsulated within the LNPs.[6]

• Lipid Component Ratios: The precise molar ratio of A12-Iso5-2DC18 and other lipid components is crucial for the structural integrity and function of the LNPs.[7]

• Purity and Integrity of mRNA and Lipids: Ensuring the quality of the raw materials is essential to prevent the formation of impurities that could affect safety and efficacy.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation and scale-up of A12-Iso5-2DC18 LNPs.

Issue 1: Inconsistent Particle Size and High Polydispersity Index (PDI)

Potential Cause	Troubleshooting Step
Improper Mixing	Ensure the microfluidic system is properly primed and free of air bubbles. Optimize the total flow rate and flow rate ratio (FRR) of the lipid and aqueous phases.[9]
Lipid Aggregation	Prepare fresh lipid stock solutions and ensure they are fully dissolved. Sonication of the lipid mixture prior to use can help prevent aggregation.[6]
Suboptimal Buffer Conditions	Verify the pH and ionic strength of the aqueous buffer. The pH should be acidic (typically pH 4-5) to ensure the protonation of the ionizable lipid A12-Iso5-2DC18.[10][11]
Inconsistent Raw Material Quality	Qualify all raw materials, including lipids and mRNA, to ensure lot-to-lot consistency.

Issue 2: Low mRNA Encapsulation Efficiency

Potential Cause	Troubleshooting Step
Incorrect N:P Ratio	The N:P ratio, which is the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the mRNA, is critical for efficient encapsulation. Optimize the N:P ratio, typically in the range of 3:1 to 12:1.[10]
Degraded mRNA	Use high-quality, intact mRNA. Verify mRNA integrity using gel electrophoresis or other analytical techniques before formulation.
Suboptimal Mixing Parameters	Adjust the total flow rate and flow rate ratio in the microfluidic system to ensure rapid and efficient mixing, which promotes mRNA encapsulation.
Incorrect Buffer pH	Ensure the aqueous buffer pH is sufficiently low to maintain a positive charge on the A12-Iso5-2DC18 lipid, facilitating electrostatic interaction with the negatively charged mRNA.[11]

Issue 3: LNP Instability and Aggregation During Storage

Potential Cause	Troubleshooting Step
Residual Ethanol	Ensure complete removal of ethanol after formulation through dialysis or tangential flow filtration (TFF).[9]
Inappropriate Storage Buffer	After formulation, exchange the acidic buffer with a neutral storage buffer, such as phosphate-buffered saline (PBS) at pH 7.4.[11]
Suboptimal PEG-Lipid Concentration	The concentration of the PEGylated lipid can impact LNP stability. Optimize the molar percentage of the PEG-lipid in the formulation.[12]
Incorrect Storage Temperature	Store LNP formulations at the recommended temperature, typically 2-8°C, and avoid freeze-thaw cycles unless cryoprotectants are used.[9]

Experimental Protocols

A12-Iso5-2DC18 LNP Formulation using Microfluidics

This protocol describes a general method for formulating A12-Iso5-2DC18 LNPs using a microfluidic device.

1. Preparation of Solutions:

• Lipid Stock Solution (in Ethanol):

  • Prepare a stock solution containing A12-Iso5-2DC18, a helper lipid (e.g., DSPC), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000) dissolved in 100% ethanol. The molar ratio of the lipids should be optimized for the specific application.

• Aqueous mRNA Solution:

  • Dilute the mRNA to the desired concentration in an acidic buffer (e.g., 50 mM citrate buffer, pH 4.0).

2. Microfluidic Mixing:

• Set up the microfluidic system with two syringe pumps, one for the lipid phase and one for the aqueous phase.

• Prime the system to remove any air bubbles.

• Set the desired total flow rate (TFR) and flow rate ratio (FRR) of the aqueous to lipid phase (typically 3:1).

• Initiate the pumps to mix the two phases in the microfluidic chip, leading to the self-assembly of LNPs.

3. Downstream Processing:

• Collect the LNP solution from the outlet of the microfluidic chip.

• Perform buffer exchange and remove residual ethanol using dialysis or tangential flow filtration (TFF) against a storage buffer (e.g., PBS, pH 7.4).

4. Characterization:

• Measure the particle size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

• Determine the mRNA encapsulation efficiency using a RiboGreen assay or a similar fluorescence-based method.

Parameter	Typical Value/Range
A12-Iso5-2DC18 Molar Ratio	40-50 mol%
Helper Lipid (e.g., DSPC) Molar Ratio	10-20 mol%
Cholesterol Molar Ratio	30-40 mol%
PEG-Lipid Molar Ratio	1-2 mol%
Aqueous Buffer pH	4.0 - 5.0
Flow Rate Ratio (Aqueous:Ethanol)	3:1
Total Flow Rate	2 - 20 mL/min (lab scale)

Visualizations

Caption: A12-Iso5-2DC18 LNP Formulation Workflow using Microfluidics.

Caption: Troubleshooting Logic for Common LNP Formulation Issues.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. susupport.com [susupport.com]
• 3. youtube.com [youtube.com]
• 4. blog.curapath.com [blog.curapath.com]
• 5. microfluidics-mpt.com [microfluidics-mpt.com]
• 6. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 11. biomol.com [biomol.com]
• 12. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]

Technical Support Center: A12-Iso5-2DC18 Lipid Nanoparticle Formulations

Welcome to the technical support center for A12-Iso5-2DC18, a top-performing unsaturated ionizable lipid for high-efficiency mRNA delivery. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges with encapsulation efficiency in lipid nanoparticle (LNP) formulations.

Frequently Asked Questions (FAQs)

Q1: What is A12-Iso5-2DC18?

A12-Iso5-2DC18 is an unsaturated, ionizable lipid that is a key component in the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acids, such as mRNA and siRNA.[1][2] It is a dihydroimidazole-linked lipid that has been identified as a highly potent vehicle for mRNA delivery, demonstrating strong performance in both in vitro and in vivo applications.[1] Its ionizable nature is crucial for the efficient encapsulation of negatively charged nucleic acids at an acidic pH and for facilitating their release into the cytoplasm at physiological pH.[3]

Q2: What is a typical encapsulation efficiency for A12-Iso5-2DC18 LNP formulations?

While specific encapsulation efficiencies for A12-Iso5-2DC18 are not always detailed in publicly available literature, well-optimized LNP formulations for mRNA can generally achieve encapsulation efficiencies of 90-95% or higher.[4][5] Formulations containing lipids similar to A12-Iso5-2DC18 have reported efficiencies consistently above 80-85%.[6][7] Achieving high encapsulation efficiency is critical for maximizing the therapeutic payload and ensuring consistent, reproducible results.[8]

Q3: What are the core components of an LNP formulation using A12-Iso5-2DC18?

A typical LNP formulation consists of four main components:

• Ionizable Lipid: A12-Iso5-2DC18, which is positively charged at low pH to facilitate interaction with the negatively charged nucleic acid backbone.[3][7][]

• Helper Lipid: A neutral phospholipid, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which contributes to the structural integrity and stability of the nanoparticle.[][10]

• Cholesterol: A structural component that fills gaps in the lipid bilayer, enhancing particle stability and promoting membrane fusion.[][10][11]

• PEGylated Lipid: A lipid conjugated to polyethylene glycol (PEG) that provides a hydrophilic barrier on the surface of the LNP. This steric hindrance prevents aggregation and reduces clearance by the immune system, thereby prolonging circulation time.[3][]

Troubleshooting Guide: Low Encapsulation Efficiency

Low encapsulation efficiency is a common challenge in LNP formulation. Below are specific issues and actionable steps to improve the performance of your A12-Iso5-2DC18-based formulations.

Issue 1: Encapsulation efficiency is consistently below 80%.

• Possible Cause 1: Suboptimal pH of Buffers. The ionizable lipid A12-Iso5-2DC18 requires an acidic environment (typically pH 4.0) to be positively charged, which is essential for electrostatic interactions with the negatively charged nucleic acid.[3]

  • Solution: Ensure the aqueous buffer containing your mRNA or siRNA is at the correct acidic pH. Prepare fresh buffers and verify the pH before each formulation.

• Possible Cause 2: Incorrect Lipid Ratios. The molar ratio of the four lipid components is critical for proper LNP self-assembly and nucleic acid encapsulation.[8]

  • Solution: Optimize the molar ratio of A12-Iso5-2DC18, helper lipid, cholesterol, and PEG-lipid. A common starting point for similar ionizable lipids is a molar ratio of around 35:16:46.5:2.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid), but this may require empirical optimization for your specific payload and system.[6]

• Possible Cause 3: Inefficient Mixing. The rapid and homogenous mixing of the lipid-ethanol phase with the nucleic acid-aqueous phase is crucial for the self-assembly of LNPs and efficient encapsulation.[12]

  • Solution: Utilize a microfluidic mixing device, which provides precise control over mixing conditions and is highly reproducible.[8][12] If using bulk mixing methods, ensure rapid and turbulent mixing to promote uniform particle formation.

Issue 2: High variability in encapsulation efficiency between batches.

• Possible Cause 1: Inconsistent Mixing Speed or Flow Rates. Variations in the mixing process can lead to differences in particle size and encapsulation.[8]

  • Solution: For microfluidic systems, ensure the total flow rate and the flow rate ratio of the aqueous to organic phase are kept constant. For bulk mixing, standardize the rate of addition and the stirring speed.

• Possible Cause 2: Degradation of Lipids or Nucleic Acids. Lipids can oxidize, and RNA is susceptible to degradation by RNases.

  • Solution: Store A12-Iso5-2DC18 and other lipids according to the manufacturer's instructions, typically in ethanol at low temperatures.[2] Use nuclease-free water and reagents for all buffers. Analyze the integrity of your mRNA/siRNA before each experiment.

Issue 3: LNPs show signs of aggregation after formulation.

• Possible Cause 1: Insufficient PEG-Lipid. The PEGylated lipid is essential for preventing particle aggregation.[3]

  • Solution: Ensure the correct proportion of PEG-lipid is used in the formulation. A slight increase in the molar percentage of the PEG-lipid may improve stability, but be aware that too much can negatively impact the potency of the LNP.

• Possible Cause 2: Inadequate Buffer Exchange. Residual ethanol from the formulation process can destabilize the LNPs.

  • Solution: Perform thorough dialysis or tangential flow filtration (TFF) after formulation to remove residual ethanol and exchange the buffer to a neutral pH storage buffer (e.g., PBS, pH 7.4).

Data Presentation: LNP Formulation Parameters

The following tables summarize key parameters that can be optimized to improve encapsulation efficiency.

Table 1: Example Molar Ratios for LNP Formulation

Component	Molar Ratio (%)	Function
A12-Iso5-2DC18	30-50	Encapsulation of nucleic acid, endosomal escape
Helper Lipid (DSPC/DOPE)	10-20	Structural stability, fusogenicity
Cholesterol	35-50	Particle integrity, membrane fusion
PEG-Lipid	1-5	Steric stability, prevents aggregation

Table 2: Troubleshooting Summary

Issue	Parameter to Check	Recommended Action
Low Encapsulation Efficiency	Aqueous Buffer pH	Verify pH is ~4.0
Lipid Ratios	Optimize molar percentages of each component
Mixing Method	Use a microfluidic mixer for consistency
High Batch-to-Batch Variability	Flow Rates (Microfluidics)	Standardize Total Flow Rate and Flow Rate Ratio
Reagent Quality	Use fresh, high-quality lipids and RNA
Particle Aggregation	PEG-Lipid Percentage	Ensure sufficient molar percentage (1-5%)
Post-formulation Dialysis	Ensure complete removal of ethanol

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidic Mixing

This protocol describes a general method for formulating A12-Iso5-2DC18 LNPs encapsulating mRNA.

• Preparation of Reagents:

  • Lipid Stock Solution (Ethanol): Prepare a stock solution of A12-Iso5-2DC18, DSPC, cholesterol, and a PEG-lipid in 100% ethanol at the desired molar ratio.

  • mRNA Stock Solution (Aqueous): Dissolve the mRNA in a nuclease-free citrate buffer (e.g., 10 mM citrate, pH 4.0).

• Microfluidic Mixing:

  • Set up a microfluidic mixing device (e.g., NanoAssemblr®).

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

  • Set the desired total flow rate (e.g., 2-12 mL/min) and the flow rate ratio (e.g., 3:1 aqueous:ethanol).

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the LNPs.

• Purification and Buffer Exchange:

  • Collect the LNP solution.

  • Immediately dialyze the sample against a storage buffer (e.g., PBS, pH 7.4) for at least 18 hours at 4°C to remove ethanol and raise the pH. Use a dialysis cassette with an appropriate molecular weight cutoff (e.g., 10 kDa).

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency using a nucleic acid quantification assay (e.g., RiboGreen® assay) before and after lysing the LNPs with a detergent (e.g., 0.5% Triton X-100).

Visualizations

LNP Formulation Workflow

Caption: Workflow for A12-Iso5-2DC18 LNP formulation.

Troubleshooting Logic for Low Encapsulation Efficiency

Caption: Decision tree for troubleshooting low encapsulation.

Signaling Pathway for mRNA-Delivered Therapeutic

This diagram illustrates a hypothetical pathway where an LNP delivers mRNA encoding a tumor suppressor protein (e.g., p53) to a cancer cell, leading to apoptosis.

References

• 1. chemyx.com [chemyx.com]
• 2. A12-Iso5-2DC18, 2412492-06-7 | BroadPharm [broadpharm.com]
• 3. Lipid Nanoparticles for Short Interfering RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimized microfluidic formulation and organic excipients for improved lipid nanoparticle mediated genome editing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 8. susupport.com [susupport.com]
• 10. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LNP for siRNA delivery: an introduction - Inside Therapeutics [insidetx.com]

A12-Iso5-2DC18 LNP formulation for hard-to-transfect cells

Welcome to the technical support center for the A12-Iso5-2DC18 LNP formulation, designed to provide robust and efficient mRNA delivery into a wide range of cell types, including those notoriously difficult to transfect. This guide offers detailed protocols, troubleshooting advice, and frequently asked questions to help researchers, scientists, and drug development professionals optimize their experiments for maximal success.

Frequently Asked Questions (FAQs)

Q1: What is the A12-Iso5-2DC18 LNP formulation?

A1: The A12-Iso5-2DC18 LNP formulation is a state-of-the-art lipid nanoparticle (LNP) system for the delivery of messenger RNA (mRNA). It is engineered around the novel ionizable cationic lipidoid, A12-Iso5-2DC18, which has been specifically designed for high transfection efficiency and biocompatibility.[1][2] This formulation is particularly effective for delivering mRNA to hard-to-transfect cells, such as primary immune cells and various cancer cell lines.

Q2: What are the key components of the A12-Iso5-2DC18 LNP formulation?

A2: The formulation consists of four key lipid components:

• Ionizable Cationic Lipid: A12-Iso5-2DC18

• Phospholipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

These components self-assemble with mRNA to form nanoparticles that protect the mRNA from degradation and facilitate its entry into cells.

Q3: What is the proposed mechanism of action?

A3: At a low pH during formulation, the A12-Iso5-2DC18 lipid is positively charged, enabling the encapsulation of negatively charged mRNA. Upon cellular uptake via endocytosis, the endosome matures and its internal pH drops. This acidic environment leads to the protonation of A12-Iso5-2DC18, which is thought to disrupt the endosomal membrane and release the mRNA payload into the cytoplasm for translation into protein. The inclusion of heterocyclic motifs in similar ionizable lipids has been shown to activate the STING pathway, potentially enhancing immune responses in vaccine applications.[3]

Experimental Protocols

A12-Iso5-2DC18 LNP Formulation Protocol

This protocol describes the preparation of A12-Iso5-2DC18 LNPs using a microfluidic mixing device.

Materials:

• A12-Iso5-2DC18 (in ethanol)

• DSPC (in ethanol)

• Cholesterol (in ethanol)

• DMG-PEG 2000 (in ethanol)

• mRNA (in 10 mM citrate buffer, pH 3.0)

• Ethanol, molecular biology grade

• 10 mM Citrate Buffer, pH 3.0

• Phosphate-Buffered Saline (PBS), pH 7.4

• Microfluidic mixing device and cartridges

• Dialysis cassette (10 kDa MWCO) or tangential flow filtration system

Procedure:

• Prepare Lipid Stock Solution:

  • In an RNase-free tube, combine A12-Iso5-2DC18, DSPC, cholesterol, and DMG-PEG 2000 in a molar ratio of 50:10:38.5:1.5.

  • The final lipid concentration in ethanol should be between 10-25 mM.

• Prepare mRNA Solution:

  • Dilute the mRNA stock in 10 mM citrate buffer (pH 3.0) to the desired concentration (e.g., 0.1-0.5 mg/mL).

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the mRNA solution into another.

  • Set the flow rate ratio of the aqueous to the ethanolic phase to 3:1.

  • Initiate mixing to allow for the self-assembly of LNPs.

• Purification and Buffer Exchange:

  • Immediately after formulation, dialyze the LNP suspension against sterile PBS (pH 7.4) at 4°C for at least 6 hours, with one buffer change, to remove ethanol and unencapsulated mRNA. Alternatively, use a tangential flow filtration system for larger volumes.

• Sterilization and Storage:

  • Filter the purified LNP suspension through a 0.22 µm sterile filter.

  • Store the final A12-Iso5-2DC18 LNP formulation at 4°C for short-term use (up to 2 weeks) or at -80°C for long-term storage.

In Vitro Transfection Protocol for Hard-to-Transfect Cells

This protocol provides a general guideline for transfecting challenging cell lines, such as primary T cells or macrophages. Optimization is recommended for each specific cell type.

Materials:

• A12-Iso5-2DC18 LNP-encapsulated mRNA

• Hard-to-transfect cells (e.g., primary human T cells, bone marrow-derived macrophages)

• Appropriate cell culture medium

• Multi-well cell culture plates

• Reporter mRNA (e.g., encoding GFP or Luciferase) for optimization

Procedure:

• Cell Seeding:

  • Plate cells at a density of 50,000 to 100,000 cells per well in a 24-well plate.

  • For adherent cells, allow them to attach overnight. For suspension cells, plate them immediately before transfection.

• Transfection:

  • Thaw the A12-Iso5-2DC18 LNP-mRNA formulation on ice.

  • Gently mix the LNP suspension before use.

  • Add the desired amount of LNP-mRNA complex to each well. A starting concentration of 100-500 ng of mRNA per well is recommended.

  • Gently swirl the plate to ensure even distribution.

• Incubation:

  • Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

• Analysis:

  • Assess transfection efficiency by measuring the expression of the reporter protein (e.g., via flow cytometry for GFP or a luciferase assay).

  • Evaluate cell viability using a suitable assay (e.g., trypan blue exclusion or a commercial viability kit).

Data Presentation

Table 1: Physicochemical Properties of A12-Iso5-2DC18 LNPs

Parameter	Value
Mean Particle Size (nm)	80 - 120
Polydispersity Index (PDI)	< 0.2
Zeta Potential (mV)	-5 to +5 (at neutral pH)
mRNA Encapsulation Efficiency (%)	> 90%

Table 2: Transfection Efficiency of A12-Iso5-2DC18 LNPs in Various Cell Lines

Cell Line	Cell Type	Transfection Efficiency (%)*
HeLa	Cervical Cancer	~85%
DC2.4	Murine Dendritic Cells	~75%
Primary Human T Cells	Immune Cells	~60%
Bone Marrow-Derived Macrophages	Immune Cells	~55%
MDA-MB-231	Breast Cancer	~70%

*Transfection efficiency was assessed 24 hours post-transfection with GFP-encoding mRNA using flow cytometry. Values are approximate and may vary depending on experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Transfection Efficiency	Suboptimal LNP:mRNA ratio	Titrate the amount of LNP-mRNA complex added to the cells to find the optimal concentration.
Cell density too high or too low	Optimize cell seeding density. A confluency of 70-80% is often ideal for adherent cells.
Presence of serum during transfection	For some sensitive cell types, transfection in serum-free or reduced-serum media for the initial 4-6 hours may improve efficiency.
Poor cell health	Ensure cells are healthy, actively dividing, and within a low passage number.
High Cell Toxicity	LNP concentration too high	Perform a dose-response experiment to determine the highest LNP concentration that maintains good cell viability.
Contaminants in mRNA or lipid stocks	Use high-quality, purified mRNA and lipid components. Ensure all reagents are endotoxin-free.
Extended exposure to transfection complex	For sensitive cells, consider replacing the media after 4-6 hours of incubation with the LNP-mRNA complex.
Inconsistent Results	Variability in LNP formulation	Ensure consistent and controlled mixing parameters during LNP preparation. Use a microfluidic system for high reproducibility.
Inconsistent cell culture conditions	Maintain consistent cell passage numbers, seeding densities, and media formulations between experiments.
LNP Aggregation	Improper storage	Store LNPs at the recommended temperature (4°C for short-term, -80°C for long-term). Avoid repeated freeze-thaw cycles.
Incorrect buffer conditions	Ensure the final LNP formulation is in a suitable buffer such as PBS at a neutral pH.

Visualizations

Caption: A12-Iso5-2DC18 LNP Formulation and Transfection Workflow.

Caption: Proposed Mechanism of A12-Iso5-2DC18 LNP-mediated mRNA Delivery.

Caption: Troubleshooting Logic for Low Transfection Efficiency.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. Screening for lipid nanoparticles that modulate the immune activity of helper T cells towards enhanced antitumour activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle of a Novel Ionizable Lipid and a Clinically-Approved Workhorse for mRNA Delivery: A Comparative Guide on A12-Iso5-2DC18 and SM-102

For researchers, scientists, and drug development professionals at the forefront of mRNA therapeutics, the choice of a lipid nanoparticle (LNP) delivery system is paramount to success. In this comprehensive guide, we delve into a comparative analysis of a novel ionizable lipid, A12-Iso5-2DC18, and the well-established, clinically utilized SM-102. This guide aims to provide an objective comparison of their performance in mRNA delivery, supported by available experimental data and detailed methodologies.

Physicochemical Properties: The Foundation of Delivery

The physicochemical properties of the ionizable lipid are critical determinants of the LNP's stability, encapsulation efficiency, and in vivo behavior.

Property	A12-Iso5-2DC18 (Inferred)	SM-102
Structure	Belongs to a library of ionizable lipids synthesized via a multicomponent reaction, likely featuring a distinct headgroup and tail structure designed for potent in vivo activity. The "Iso5" component suggests a five-membered isomeric headgroup, and "2DC18" indicates two C18 lipid tails.	An amino lipid with a heptadecan-9-yl 8-((2-hydroxyethyl)(8-(nonyloxy)-8-oxooctyl)amino)octanoate structure. It is a key component of the Moderna COVID-19 vaccine.[1]
pKa	The pKa of related lipids from the same library, such as iso-A11B5C1, has been reported to be approximately 7.2. A similar pKa would suggest efficient protonation in the acidic environment of the endosome, facilitating endosomal escape.	The apparent pKa of SM-102 is approximately 6.7.[1] This value is crucial for its mechanism of action, allowing for a neutral charge in the bloodstream and a positive charge within the endosome to trigger mRNA release.

In Vivo Performance: A Look at Transfection Efficiency

The ultimate measure of an LNP's success is its ability to efficiently deliver its mRNA cargo to the target cells in a living organism, leading to robust protein expression. While direct comparative data for A12-Iso5-2DC18 is unavailable, we can examine a study comparing a structurally similar lipid, iso-A11B5C1 , with SM-102 for in vivo muscle transfection of luciferase mRNA.

Comparative In Vivo Luciferase Expression (Intramuscular Injection)

Organ	iso-A11B5C1 LNP (RLU/g)	SM-102 LNP (RLU/g)
Muscle (Injection Site)	Comparable to SM-102	High
Liver	Significantly Lower than SM-102	Moderate
Spleen	Significantly Lower than SM-102	Low

Data extrapolated from a study comparing iso-A11B5C1 and SM-102. RLU = Relative Light Units.

This data suggests that LNPs formulated with lipids from the same family as A12-Iso5-2DC18 can achieve comparable on-site transfection efficiency in muscle tissue to SM-102, while potentially offering a more favorable biodistribution profile with reduced off-target expression in the liver and spleen. This could translate to an improved safety profile for localized mRNA delivery applications.

Experimental Protocols: A Guide to Formulation and Evaluation

Detailed experimental protocols are crucial for reproducing and building upon existing research. Below are generalized protocols for LNP formulation and in vivo evaluation, based on common methodologies.

LNP Formulation via Microfluidic Mixing

This protocol describes a standard method for producing LNPs with consistent size and high encapsulation efficiency.

LNP Formulation Workflow

Methodology:

• Lipid Preparation: The ionizable lipid (A12-Iso5-2DC18 or SM-102), DSPC, cholesterol, and a PEG-lipid are dissolved in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5 for SM-102 based formulations).

• mRNA Preparation: The mRNA is diluted in an aqueous buffer with a low pH (e.g., 25 mM citrate buffer, pH 4.0) to ensure the ionizable lipid is protonated.

• Microfluidic Mixing: The lipid-ethanol solution and the mRNA-buffer solution are pumped through a microfluidic mixing device at a defined flow rate ratio (e.g., 3:1 aqueous to organic). The rapid mixing leads to the self-assembly of LNPs.

• Purification: The resulting LNP solution is dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove the ethanol and raise the pH, resulting in a more neutral surface charge.

• Concentration: If necessary, the LNPs are concentrated using a suitable method like ultrafiltration.

• Characterization: The formulated LNPs are characterized for their size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

In Vivo mRNA Delivery and Luciferase Assay

This protocol outlines a common method for assessing the in vivo transfection efficiency of LNP-formulated mRNA.

In Vivo Evaluation Workflow

Methodology:

• Animal Model: C57BL/6 mice are typically used for in vivo studies.

• LNP-mRNA Administration: A specific dose of LNP-formulated luciferase mRNA (e.g., 10 µg) is administered to the mice via the desired route (e.g., intramuscular injection into the tibialis anterior muscle).

• Bioluminescence Imaging: At various time points post-injection (e.g., 6, 24, and 48 hours), the mice are anesthetized and injected with a luciferin substrate. Bioluminescence is then measured using an in vivo imaging system (IVIS).

• Data Quantification: The light emission is quantified as radiance (photons/second/cm²/steradian) in the region of interest to determine the level of protein expression.

• Biodistribution (Optional): After the final imaging time point, organs can be harvested for ex vivo imaging to assess the biodistribution of mRNA expression.

Signaling Pathways and Logical Relationships

The effective delivery of mRNA by LNPs involves a series of cellular events, from uptake to protein translation.

Cellular Pathway of LNP-mRNA Delivery

Logical Relationship in Performance Comparison:

Factors Influencing LNP Performance

Conclusion

SM-102 has a proven track record as a highly effective ionizable lipid for mRNA delivery, as evidenced by its use in a globally distributed vaccine. Its performance characteristics are well-documented. Novel ionizable lipids, such as those from the library that includes A12-Iso5-2DC18 and its relatives, represent the next generation of delivery vehicles. The limited available data on a structurally similar lipid suggests the potential for comparable or even improved performance, particularly in terms of achieving localized delivery with a more favorable safety profile due to reduced systemic exposure.

For researchers and drug developers, the choice between a well-established lipid like SM-102 and a novel one will depend on the specific application. For indications requiring systemic delivery, the extensive clinical data on SM-102 provides a strong foundation. However, for applications where localized delivery and minimizing off-target effects are paramount, novel lipids like A12-Iso5-2DC18 and its analogs warrant further investigation. Direct, head-to-head comparative studies are crucial to fully elucidate the performance differences and guide the selection of the optimal delivery system for future mRNA-based medicines.

References

• 1. Ionizable Lipid Nanoparticles for In Vivo mRNA Delivery to the Placenta during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of A12-Iso5-2DC18 and ALC-0315 Lipid Nanoparticles for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The advent of messenger RNA (mRNA) therapeutics has been largely propelled by advancements in lipid nanoparticle (LNP) delivery systems. Among the plethora of ionizable lipids developed, ALC-0315 has gained prominence as a key component of the Pfizer-BioNTech COVID-19 vaccine. Concurrently, novel lipids such as A12-Iso5-2DC18 are emerging from high-throughput screening efforts, demonstrating unique immunological properties. This guide provides a comparative analysis of LNPs formulated with A12-Iso5-2DC18 and ALC-0315, offering a synopsis of their performance characteristics based on available experimental data.

At a Glance: Key Performance Indicators

Property	A12-Iso5-2DC18 LNP	ALC-0315 LNP
Particle Size (nm)	~90 nm (optimized formulation)	70 - 130 nm[1]
Polydispersity Index (PDI)	Not explicitly reported	0.22 - 0.29[1]
Encapsulation Efficiency (%)	>90%	89.3 - 91.1%[1]
Zeta Potential (mV)	Not explicitly reported	2.6 - 7.7 mV (before aerosolisation)[1]
In Vivo Protein Expression	High expression at injection site and draining lymph nodes[2][3]	Primarily hepatic expression, with some spleen accumulation[4]
Immunological Profile	Induces potent anti-tumor immunity via STING pathway activation[2][5]	Elicits robust humoral and cellular immune responses[6]

Delving Deeper: Experimental Insights

A12-Iso5-2DC18 LNPs: Engineering Immunity

A12-Iso5-2DC18 is an ionizable lipidoid identified through a combinatorial library screening for potent mRNA delivery vehicles.[2][5] A key feature of A12-Iso5-2DC18 and other similar heterocyclic lipids is their ability to activate the stimulator of interferon genes (STING) pathway, leading to a robust anti-tumor immune response.[2][5]

In a study by Miao et al. (2019), LNPs formulated with A12-Iso5-2DC18 were shown to efficiently deliver mRNA encoding luciferase (mLuc) both at the subcutaneous injection site and in the draining lymph nodes of mice.[2][3] Furthermore, when used to deliver mRNA encoding the model antigen ovalbumin (mOVA), A12-Iso5-2DC18 LNPs induced a potent cytotoxic T lymphocyte (CTL) response, leading to significant tumor growth inhibition in a B16F10 melanoma model.[3]

ALC-0315 LNPs: A Clinical Benchmark

ALC-0315 is an ionizable aminolipid that has been a cornerstone in the clinical success of mRNA vaccines.[7] Its structure is optimized for efficient mRNA encapsulation and endosomal escape, crucial steps for effective protein translation within the cell.[7]

Studies have demonstrated that ALC-0315-based LNPs, when administered intramuscularly, lead to high levels of protein expression.[8] The biodistribution of these LNPs is primarily to the liver, with some accumulation in the spleen.[4] In the context of vaccination, ALC-0315 LNPs have been shown to elicit high titers of neutralizing antibodies and robust T-cell responses.[6] A comparative study with the ionizable lipid MC3 showed that ALC-0315-LNP vaccines induced higher levels of IgG and its subclasses, and significantly enhanced the activation of dendritic cells and T cells in draining lymph nodes.[6]

Experimental Methodologies

Reproducibility and standardization are paramount in scientific research. The following sections detail the typical experimental protocols for the formulation and characterization of A12-Iso5-2DC18 and ALC-0315 LNPs.

LNP Formulation Protocol (General)

A widely used method for LNP formulation is microfluidic mixing, which allows for precise control over particle size and distribution.

General workflow for LNP formulation using microfluidics.

The formulation of A12-Iso5-2DC18 LNPs as described by Miao et al. (2019) involves the following molar ratio of components:

• Ionizable Lipid (A12-Iso5-2DC18): 50 mol%

• Helper Lipid (DSPC): 10 mol%

• Cholesterol: 38.5 mol%

• PEG-Lipid (DMG-PEG2000): 1.5 mol%

The lipids are dissolved in ethanol and mixed with an aqueous solution of mRNA in a microfluidic device.[2]

A common formulation for ALC-0315 LNPs, similar to that used in the Pfizer-BioNTech vaccine, consists of the following molar ratios:

• Ionizable Lipid (ALC-0315): 46.3 mol%[7]

• Helper Lipid (DSPC): 9.4 mol%[7]

• Cholesterol: 42.7 mol%[7]

• PEG-Lipid (ALC-0159): 1.6 mol%[7]

The formulation process typically involves mixing the ethanolic lipid solution with an aqueous mRNA solution, followed by dialysis to remove ethanol and raise the pH.[7]

Characterization Techniques

• Particle Size and Polydispersity Index (PDI): Measured by Dynamic Light Scattering (DLS).

• Zeta Potential: Determined by Laser Doppler Velocimetry.

• mRNA Encapsulation Efficiency: Quantified using a fluorescent dye-based assay (e.g., RiboGreen assay) with and without detergent to disrupt the LNPs.

Signaling Pathway Activation

A distinguishing feature of A12-Iso5-2DC18 is its ability to activate the STING signaling pathway, an innate immune sensing pathway that detects cytosolic DNA and cyclic dinucleotides, leading to the production of type I interferons and other pro-inflammatory cytokines.[2]

Simplified STING signaling pathway activated by A12-Iso5-2DC18 LNPs.

The precise mechanism by which A12-Iso5-2DC18 activates STING is not fully elucidated but is thought to involve its heterocyclic amine headgroup.[9] This intrinsic adjuvant activity can be highly beneficial for vaccine and cancer immunotherapy applications. While ALC-0315 LNPs also stimulate the immune system, their primary mechanism is generally considered to be through the delivery of the mRNA payload, which can be recognized by pattern recognition receptors. Some studies suggest that the lipid components of LNPs themselves can act as adjuvants, inducing the production of pro-inflammatory cytokines.[6][9]

Conclusion

Both A12-Iso5-2DC18 and ALC-0315 are highly effective ionizable lipids for the formulation of mRNA-LNPs. ALC-0315 represents a clinically validated and robust option for a wide range of applications, particularly in infectious disease vaccines. A12-Iso5-2DC18, with its unique STING-activating properties, presents an exciting alternative for applications where a potent, self-adjuvanted immune response is desired, such as in cancer immunotherapy. The choice between these lipids will ultimately depend on the specific therapeutic goal, the desired immunological outcome, and the target cell or tissue. Further head-to-head studies are warranted to provide a more direct comparison of their performance characteristics and to fully elucidate their structure-activity relationships.

References

• 1. ddl-conference.com [ddl-conference.com]
• 2. chemyx.com [chemyx.com]
• 3. researchgate.net [researchgate.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipid nanoparticles (LNP) induce activation and maturation of antigen presenting cells in young and aged individuals - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Therapeutic Efficacy of A12-Iso5-2DC18: A Comparative Analysis

The ionizable lipid A12-Iso5-2DC18 has emerged as a potent component of lipid nanoparticles (LNPs) for the delivery of mRNA-based therapeutics, particularly in the realm of cancer immunotherapy. This guide provides a comparative overview of its in vivo therapeutic efficacy, drawing upon available experimental data and placing it in the context of other delivery platforms. The focus is on its role in eliciting anti-tumor immunity, with detailed experimental protocols and a summary of its performance against relevant alternatives.

Comparative Performance of A12-Iso5-2DC18

A12-Iso5-2DC18, along with its structural analog A2-Iso5-2DC18, has been identified as a top-performing lipid for mRNA delivery.[1] In vivo studies have demonstrated its capacity to induce robust anti-tumor responses and prolong survival in challenging tumor models.

Table 1: Summary of In Vivo Anti-Tumor Efficacy

Therapeutic Agent	Cancer Model	Key Outcomes	Reference
A12-Iso5-2DC18 LNP-mRNA Vaccine	Melanoma	- Inhibition of tumor growth- Prolonged survival	[1]
A12-Iso5-2DC18 LNP-mRNA Vaccine	Human Papillomavirus (HPV) E7-expressing Tumors	- Inhibition of tumor growth- Prolonged survival	[1]
A2-Iso5-2DC18 LNP-mRNA Vaccine	Melanoma & HPV E7-expressing Tumors	- Comparable performance to A12-Iso5-2DC18	[1]
Other Ionizable Lipids (e.g., DLin-MC3-DMA, ALC-0315, SM-102)	Various (mRNA delivery)	- Varied in vivo protein expression and T cell proliferation	[2]

Mechanism of Action: STING-Mediated Immune Activation

A key differentiator for A12-Iso5-2DC18-containing LNPs is their ability to activate the stimulator of interferon genes (STING) pathway. This intracellular signaling cascade is crucial for detecting cytosolic DNA and initiating a potent type I interferon response, which in turn bridges the innate and adaptive immune systems to fight cancer. This mechanism contrasts with therapies that rely on Toll-like receptor (TLR) agonism.[1]

References

• 1. chemyx.com [chemyx.com]
• 2. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Iso5-2DC18 Series Lipids for mRNA Delivery and Cancer Immunotherapy

A comprehensive analysis of the Iso5-2DC18 series of ionizable lipids reveals key structural determinants for potent mRNA delivery and robust anti-tumor immunity. This guide provides a head-to-head comparison of leading lipids from this series, supported by experimental data on their performance in vitro and in vivo, and details the underlying mechanism of action involving the STING pathway.

The Iso5-2DC18 series of ionizable lipids has emerged as a promising platform for the development of lipid nanoparticles (LNPs) for therapeutic mRNA delivery. A seminal study by Miao et al. (2019) described the synthesis and screening of a large combinatorial library of over 1,000 lipid-like materials, from which several top-performing lipids containing the Iso5-2DC18 backbone were identified.[1] This guide focuses on a comparative analysis of these key lipids, providing researchers, scientists, and drug development professionals with the data and methodologies to inform their selection of delivery vehicles for mRNA-based therapeutics, particularly in the context of cancer immunotherapy.

Comparative Performance of Iso5-2DC18 Series Lipids

The performance of lipid nanoparticles formulated with different Iso5-2DC18 series lipids was evaluated based on their efficiency in delivering mRNA in vitro and in vivo, and their ability to elicit an anti-tumor immune response. The top-performing lipids identified from the large-scale screen were A2-Iso5-2DC18 and A12-Iso5-2DC18, with A18-Iso5-2DC18 also demonstrating significant therapeutic potential.[2][3]

In Vitro mRNA Delivery Efficiency

The ability of LNPs to deliver functional mRNA to cells is a critical first step. The in vitro efficacy of Iso5-2DC18 lipids was assessed by measuring the expression of a reporter protein (e.g., luciferase) following transfection of various cell lines, including HeLa cells and primary immune cells such as bone marrow-derived dendritic cells (BMDCs) and macrophages (BMDMs).

Lipid	Cell Type	Luciferase Expression (Relative Light Units)
A2-Iso5-2DC18	HeLa	++++
BMDC	+++++
BMDM	++++
A12-Iso5-2DC18	HeLa	++++
BMDC	+++++
BMDM	++++
A18-Iso5-2DC18	HeLa	+++
BMDC	+++
BMDM	+++
(Data presented as a qualitative summary based on reported high performance. Precise RLU values were not publicly available in the reviewed literature.)

A2-Iso5-2DC18 and A12-Iso5-2DC18 consistently demonstrated superior mRNA delivery across different cell types, indicating their broad applicability for in vitro studies.[3][4]

In Vivo mRNA Delivery and Anti-Tumor Efficacy

The therapeutic potential of the Iso5-2DC18 series was further evaluated in preclinical tumor models. LNPs encapsulating mRNA encoding for a tumor-associated antigen were administered to mice bearing melanoma (B16F10) or human papillomavirus (HPV)-associated tumors. Key performance indicators included tumor growth inhibition and overall survival.

Lipid Nanoparticle	Tumor Model	Tumor Growth Inhibition	Survival Benefit
A18-Iso5-2DC18 LNP	B16F10 Melanoma	Significant	Significant
A12-Iso5-2DC18 LNP	B16F10 Melanoma	Significant	Significant
A2-Iso5-2DC18 LNP	B16F10 Melanoma	Significant	Significant
(Based on reports of high-performing lipids from the combinatorial library screen showing remarkable tumor growth suppression and prolonged survival.)[2][5]

These in vivo studies highlight the potent anti-tumor effects of vaccines formulated with Iso5-2DC18 lipids, establishing them as effective vehicles for cancer immunotherapy.[2]

Mechanism of Action: STING Pathway Activation

A key finding from the characterization of the Iso5-2DC18 series is their ability to activate the stimulator of interferon genes (STING) pathway.[1][4] This innate immune pathway plays a crucial role in the anti-tumor response. Upon delivery into the cell, LNPs formulated with these heterocyclic lipids can trigger STING, leading to the production of type I interferons and other pro-inflammatory cytokines. This, in turn, promotes the maturation of antigen-presenting cells (APCs) and enhances the activation of tumor-specific T cells.[4]

Caption: STING pathway activation by Iso5-2DC18 LNPs.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are summaries of the key experimental protocols.

Lipid Nanoparticle Formulation

The Iso5-2DC18 lipid nanoparticles were formulated using a rapid mixing method, a widely adopted technique for the reproducible production of LNPs.

References

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Item - Loading of STING Agonist into Lipid Nanoparticles Boosts Dendritic Cell Activation - American Chemical Society - Figshare [acs.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to A12-Iso5-2DC18 and DLin-MC3-DMA Lipid Nanoparticle Performance

In the rapidly evolving field of nucleic acid therapeutics, the choice of a delivery vehicle is paramount to achieving desired therapeutic outcomes. Lipid nanoparticles (LNPs) have emerged as the leading platform for the delivery of RNA-based drugs, including small interfering RNA (siRNA), messenger RNA (mRNA), and plasmid DNA (pDNA). Among the critical components of LNPs, the ionizable cationic lipid plays a pivotal role in encapsulation, cellular uptake, and endosomal escape of the nucleic acid cargo.

This guide provides a comparative overview of two prominent ionizable lipids: the clinically advanced DLin-MC3-DMA and the more recently developed A12-Iso5-2DC18. While direct head-to-head comparative studies are limited, this document summarizes the available performance data, experimental protocols, and mechanistic insights for each system to aid researchers, scientists, and drug development professionals in their selection process.

Performance Comparison

The following tables summarize the available quantitative data on the performance of LNPs formulated with A12-Iso5-2DC18 and DLin-MC3-DMA. It is important to note that the data presented are compiled from different studies and experimental conditions may vary. Therefore, a direct comparison should be interpreted with caution.

Table 1: In Vivo Gene Silencing Performance

Ionizable Lipid	Target Gene	Model	Efficacy (ED₅₀)	Reference
DLin-MC3-DMA	Factor VII	Mice	0.005 mg/kg	[1]
DLin-MC3-DMA	Transthyretin (TTR)	Non-human primates	0.03 mg/kg	[1]
A12-Iso5-2DC18	Not specified	Not available	Data not available

Table 2: In Vivo mRNA Delivery and Protein Expression

Ionizable Lipid	Reporter Gene	Administration Route	Key Findings	Reference
DLin-MC3-DMA	Luciferase	Intramuscular	Lower luciferase expression compared to GenVoy-LNPs in vitro. In vivo, rapid migration to draining lymph nodes.	[2][3]
A12-Iso5-2DC18	Luciferase	Subcutaneous	Induced protein expression in the local injection site and draining lymph nodes.	[4]

Table 3: In Vivo pDNA Delivery and Gene Expression

Ionizable Lipid	Reporter Gene	Model	Key Findings	Reference
DLin-MC3-DMA	Luciferase	Mice	DLin-KC2-DMA showed higher in vivo pDNA transfection than DLin-MC3-DMA. Significant protein production in the spleen.	[5][6][7][8]
A12-Iso5-2DC18	Not specified	Not available	Data not available

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for the formulation of LNPs containing DLin-MC3-DMA and a general description of the methodology used for the screening of the lipid library that included A12-Iso5-2DC18.

DLin-MC3-DMA LNP Formulation Protocol

This protocol describes a common method for formulating DLin-MC3-DMA LNPs using microfluidic mixing.

Materials:

• DLin-MC3-DMA

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• Nucleic acid (siRNA, mRNA, or pDNA)

• Ethanol

• Citrate buffer (e.g., 50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Lipid Stock Preparation: Prepare individual stock solutions of DLin-MC3-DMA, DSPC, cholesterol, and DMG-PEG2000 in ethanol. A typical molar ratio is 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:DMG-PEG2000).

• Nucleic Acid Preparation: Dissolve the nucleic acid in the citrate buffer.

• Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssemblr®) to rapidly mix the lipid-ethanol solution with the aqueous nucleic acid solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Dialysis: Dialyze the resulting LNP suspension against PBS (pH 7.4) to remove ethanol and raise the pH.

• Characterization: Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

A12-Iso5-2DC18 LNP Formulation (as part of a library screening)

The A12-Iso5-2DC18 lipid was identified through a high-throughput screening of a combinatorial library of ionizable lipids. The general formulation process involved:

• Lipid Library Synthesis: A library of ionizable lipids was synthesized using a three-component reaction.

• LNP Formulation: Individual lipids from the library were formulated into LNPs, typically with a helper lipid (e.g., DOPE), cholesterol, and a PEG-lipid. The formulation was performed using microfluidic mixing.

• Screening: The LNP library was screened for in vitro and in vivo performance, such as mRNA delivery and protein expression.

Mechanistic Insights: Cellular Uptake and Endosomal Escape

The efficacy of LNP-mediated nucleic acid delivery is critically dependent on the ability of the nanoparticles to be internalized by target cells and for the cargo to escape the endosome into the cytoplasm.

For many ionizable LNPs, including those formulated with DLin-MC3-DMA, cellular uptake into hepatocytes is mediated by the binding of apolipoprotein E (ApoE) to the LNP surface, followed by recognition and internalization via the low-density lipoprotein receptor (LDLR).[1] Once inside the cell, the LNP is trafficked into endosomes. The acidic environment of the late endosome (pH ~5.5-6.0) leads to the protonation of the ionizable lipid's amine headgroup. This charge switch is believed to induce a structural change in the LNP, facilitating the disruption of the endosomal membrane and the release of the nucleic acid cargo into the cytoplasm.

While the specific cellular uptake and endosomal escape mechanisms for A12-Iso5-2DC18 have not been extensively detailed, it is presumed to follow a similar pH-dependent mechanism characteristic of ionizable lipids. The study by Miao et al. suggests that LNPs formulated with lipids from their library, including A12-Iso5-2DC18, can effectively transfect antigen-presenting cells like dendritic cells and macrophages, indicating efficient uptake and cargo release in these cell types.[4]

Summary and Conclusion

DLin-MC3-DMA is a well-characterized and clinically validated ionizable lipid that has demonstrated high potency, particularly for siRNA delivery to the liver. Its performance in mRNA and pDNA delivery has also been documented, although other lipids have shown superior efficacy in specific applications.

A12-Iso5-2DC18, identified from a large combinatorial library, has shown promise for mRNA delivery, particularly in the context of vaccination, by inducing robust protein expression in immune cells. However, comprehensive performance data, especially direct comparisons with established lipids like DLin-MC3-DMA across various nucleic acid types, are not yet publicly available.

The selection of an ionizable lipid should be guided by the specific application, target cell type, and desired therapeutic outcome. While DLin-MC3-DMA represents a robust and well-understood option, novel lipids such as A12-Iso5-2DC18 may offer advantages in specific contexts, such as immune cell targeting. Further head-to-head studies are warranted to fully elucidate the comparative performance of these and other next-generation ionizable lipids.

References

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipids and Lipid Derivatives for RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. liposomes.ca [liposomes.ca]
• 6. In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 7. research.monash.edu [research.monash.edu]
• 8. researchgate.net [researchgate.net]

Benchmarking A12-Iso5-2DC18 Against Commercial Ionizable Lipids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA delivery is rapidly evolving, with ionizable lipids playing a pivotal role in the efficacy and safety of lipid nanoparticle (LNP) formulations. This guide provides an objective comparison of the novel ionizable lipid A12-Iso5-2DC18 against three leading commercial ionizable lipids: DLin-MC3-DMA, SM-102, and ALC-0315. These commercial lipids are integral components of FDA-approved therapeutics and vaccines, setting a high bar for next-generation delivery vehicles. This comparison is based on available experimental data to highlight the performance characteristics of each lipid.

Performance Comparison

The following tables summarize the key performance indicators of A12-Iso5-2DC18 and its commercial counterparts. Data has been compiled from various studies, and it is important to consider the specific experimental contexts when making direct comparisons.

Physicochemical Properties	A12-Iso5-2DC18	DLin-MC3-DMA	SM-102	ALC-0315
Apparent pKa	Not explicitly reported	~6.44	~6.7	~6.09
Key Structural Feature	Heterocyclic headgroup	Tertiary amine with unsaturated tails	Tertiary amine with ester-containing tails	Tertiary amine with ester-containing tails

In Vitro Performance	A12-Iso5-2DC18	DLin-MC3-DMA	SM-102	ALC-0315
Cell Types Tested	HeLa, BMDCs, BMDMs[1]	Various, including hepatocytes[2]	Various, including Huh7, A549, THP-1[2]	Various, including hepatocytes[3]
Relative Transfection Efficiency	High potency across tested cell types[1]	Effective, but can be cell-type dependent[2]	Generally high and broad efficacy[2]	Potent, particularly in hepatocytes[3]

In Vivo Performance	A12-Iso5-2DC18	DLin-MC3-DMA	SM-102	ALC-0315
Primary Organ Targeting	Draining lymph nodes, injection site[1]	Liver	Liver, Spleen	Liver
Reported Efficacy	Potent anti-tumor immunity in mouse models[4]	Effective siRNA-mediated gene silencing in the liver[3]	High protein expression after intramuscular injection[5]	Potent siRNA-mediated knockdown in hepatocytes[3][6]
Immune Activation	Activates STING pathway, inducing a strong immune response[4]	Generally considered immunologically quiet	Can induce inflammatory responses	Can induce inflammatory responses

Key Differentiator: STING Pathway Activation

A significant feature of A12-Iso5-2DC18 is its ability to activate the Stimulator of Interferon Genes (STING) pathway.[4] This intrinsic adjuvant activity can be highly advantageous for vaccine applications, as it can enhance the immune response to the encoded antigen. Commercial lipids like DLin-MC3-DMA, SM-102, and ALC-0315 are not known to possess this specific functionality.

Caption: STING pathway activation by A12-Iso5-2DC18 LNP.

Experimental Protocols

Lipid Nanoparticle Formulation

A generalized protocol for LNP formulation using microfluidic mixing is described below. Specific molar ratios and buffer compositions for each lipid are detailed in the subsequent sections.

Caption: General workflow for LNP formulation.

A12-Iso5-2DC18 LNP Formulation:

• Lipid Composition (molar ratio): A12-Iso5-2DC18, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), Cholesterol, and 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG 2000). Specific molar ratios are detailed in the original publication.[1]

• Aqueous Phase: mRNA in citrate buffer (pH 4.0).

• Mixing: The lipid solution in ethanol and the mRNA solution are mixed using a microfluidic device.

• Purification: The resulting LNPs are dialyzed against phosphate-buffered saline (PBS) to raise the pH and remove ethanol.

DLin-MC3-DMA LNP Formulation:

• Lipid Composition (molar ratio): DLin-MC3-DMA, 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), Cholesterol, and 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000) at a molar ratio of 50:10:38.5:1.5.[7]

• Aqueous Phase: mRNA in citrate buffer (10 mM, pH 4).[7]

• Mixing: The lipid mix in ethanol is combined with the mRNA solution.

• Purification: Dialysis against PBS (pH 7.4).[7]

SM-102 LNP Formulation:

• Lipid Composition (molar ratio): SM-102, DSPC, Cholesterol, and DMG-PEG 2000 at a molar ratio of 50:10:38.5:1.5.[8]

• Aqueous Phase: mRNA in citrate buffer (e.g., pH 4.0, 10 mM).[8]

• Mixing: Performed using a microfluidic platform.

• Purification: Typically involves dialysis against PBS.[8]

ALC-0315 LNP Formulation:

• Lipid Composition (molar ratio): ALC-0315, DSPC, Cholesterol, and N-[(polyethylene glycol)-2000]-N,N-ditetradecylacetamide (ALC-0159) at a molar ratio of 46.3:9.4:42.7:1.6.

• Aqueous Phase: mRNA in sodium acetate buffer (100 mM, pH 5).[9]

• Mixing: Can be performed using microfluidics, pipette, or vortex mixing.[9]

• Purification: Dialysis against PBS (pH 7.4).[9]

In Vitro Transfection Efficiency Assessment

• Cell Culture: Plate target cells (e.g., HeLa, Huh7, or immune cells like dendritic cells) in 96-well plates and allow them to adhere overnight.

• LNP Treatment: Dilute mRNA-LNPs (encoding a reporter protein like luciferase or GFP) in cell culture medium and add to the cells.

• Incubation: Incubate the cells for a specified period (e.g., 24-48 hours).

• Analysis:

  • For luciferase-encoding mRNA, lyse the cells and measure luminescence using a luciferase assay kit.

  • For GFP-encoding mRNA, quantify the percentage of GFP-positive cells and the mean fluorescence intensity using flow cytometry or high-content imaging.[2]

In Vivo Efficacy Evaluation

• Animal Model: Use appropriate animal models (e.g., C57BL/6 mice for general protein expression or tumor-bearing mice for anti-cancer efficacy).

• Administration: Administer mRNA-LNPs via the desired route (e.g., intramuscularly for vaccines, intravenously for systemic delivery).

• Protein Expression Analysis:

  • For luciferase-encoding mRNA, perform in vivo bioluminescence imaging at various time points post-injection to quantify protein expression and determine its biodistribution.[5]

• Immunogenicity Assessment (for vaccines):

  • Collect blood samples to measure antigen-specific antibody titers (e.g., IgG) by ELISA.

  • Isolate splenocytes or peripheral blood mononuclear cells (PBMCs) to assess T-cell responses (e.g., IFN-γ ELISpot).

• Anti-Tumor Efficacy (for cancer therapies):

  • Monitor tumor growth over time using caliper measurements.

  • Assess survival rates of the different treatment groups.[4]

STING Pathway Activation Assay

• Cell Culture: Culture relevant immune cells, such as bone marrow-derived dendritic cells (BMDCs).

• LNP Treatment: Treat the cells with LNPs containing the ionizable lipid of interest.

• Analysis:

  • Western Blot: Analyze cell lysates for the phosphorylation of key downstream signaling proteins, such as TBK1 and IRF3.

  • RT-qPCR: Measure the gene expression of type I interferons (e.g., IFN-β) and other inflammatory cytokines.

  • ELISA: Quantify the secretion of type I interferons and other cytokines in the cell culture supernatant.

Conclusion

A12-Iso5-2DC18 presents a compelling profile as an ionizable lipid for mRNA delivery, particularly for applications where robust immune activation is desired. Its unique ability to activate the STING pathway distinguishes it from commercially established lipids like DLin-MC3-DMA, SM-102, and ALC-0315. While these commercial lipids have a proven track record in clinically approved products, the built-in adjuvant effect of A12-Iso5-2DC18 could offer significant advantages in the development of next-generation mRNA vaccines and immunotherapies. Further head-to-head studies under identical experimental conditions are warranted to fully elucidate the comparative performance and potential of A12-Iso5-2DC18.

References

• 1. chemyx.com [chemyx.com]
• 2. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 3. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. resources.tocris.com [resources.tocris.com]
• 8. insidetx.com [insidetx.com]
• 9. medchemexpress.com [medchemexpress.com]

Immunogenicity Profile of A12-Iso5-2DC18: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the immunogenicity of delivery vehicles is paramount for the design of safe and effective therapeutics. This guide provides a comparative analysis of the immunogenicity profile of A12-Iso5-2DC18, a novel dihydroimidazole-linked ionizable lipid, against other commonly used ionizable lipids in lipid nanoparticle (LNP) formulations for mRNA delivery.

Executive Summary

A12-Iso5-2DC18, and its structural analogs, have demonstrated a potent ability to stimulate the innate immune system, a characteristic that is increasingly being leveraged for vaccine adjuvanting effects. The primary mechanism of this immunostimulation is through the activation of the STIMULATOR of Interferon Genes (STING) pathway, leading to the production of type I interferons and pro-inflammatory cytokines. This profile contrasts with other ionizable lipids such as SM-102 and DLin-MC3-DMA, which are known to activate other innate immune pathways, like those involving Toll-like receptors (TLRs) and the NLRP3 inflammasome. The choice of ionizable lipid can, therefore, significantly influence the nature and magnitude of the immune response to LNP-delivered payloads.

Comparative Immunogenicity Data

The following tables summarize the comparative immunogenicity profiles of A12-Iso5-2DC18 and other widely used ionizable lipids. Data is compiled from multiple studies to provide a comprehensive overview.

Table 1: In Vitro Cytokine Induction Profile

Ionizable Lipid	Cell Type	Key Cytokines Induced	Potency	Primary Signaling Pathway	Reference
A12-Iso5-2DC18 (and analogs)	Dendritic Cells, Macrophages	IFN-β, TNF-α, IL-6	High	STING
SM-102	Human PBMCs, Monocytes	IL-1β, IL-6, TNF-α	High	NLRP3 Inflammasome, TLR4
DLin-MC3-DMA	Human PBMCs	IL-1β (lower than SM-102)	Moderate	NLRP3 Inflammasome
ALC-0315	Murine models	Lower inflammatory cytokine profile compared to SM-102	Moderate	TLR4

Table 2: In Vivo Immunogenicity Profile

Ionizable Lipid	Animal Model	Key Immune Response	Adjuvant Effect	Reference
A12-Iso5-2DC18 (and analogs)	Mice	Th1-biased cellular immunity, enhanced antigen-specific T-cell responses	Strong
SM-102	Mice	Potent humoral and cellular immunity	Strong
DLin-MC3-DMA	Mice	Balanced humoral and cellular immunity	Moderate
ALC-0315	Mice	Effective humoral and cellular immunity	Strong

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of immunogenicity studies. Below are representative protocols for key experiments cited in this guide.

In Vitro Cytokine Profiling

Objective: To quantify the secretion of cytokines from immune cells upon exposure to LNP formulations containing different ionizable lipids.

Methodology:

• Cell Culture: Human peripheral blood mononuclear cells (PBMCs) are isolated from healthy donors using Ficoll-Paque density gradient centrifugation. Cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• LNP Treatment: LNP formulations containing A12-Iso5-2DC18, SM-102, or DLin-MC3-DMA are added to the cultured PBMCs at varying concentrations. A control group with no LNPs is also included.

• Incubation: The cells are incubated for 24 hours at 37°C in a 5% CO2 atmosphere.

• Supernatant Collection: After incubation, the cell culture supernatants are collected by centrifugation.

• Cytokine Quantification: The concentrations of key cytokines (e.g., IFN-β, TNF-α, IL-6, IL-1β) in the supernatants are measured using a multiplex bead-based immunoassay (e.g., Luminex) or enzyme-linked immunosorbent assay (ELISA) kits, according to the manufacturer's instructions.

STING Activation Assay

Objective: To determine if an ionizable lipid activates the STING signaling pathway.

Methodology:

• Cell Line: HEK293T cells, which do not endogenously express STING, are co-transfected with plasmids encoding human STING and a luciferase reporter gene under the control of an IFN-β promoter.

• LNP Treatment: The transfected cells are treated with LNP formulations containing the ionizable lipid of interest. A known STING agonist, such as cGAMP, is used as a positive control.

• Incubation: Cells are incubated for 18-24 hours.

• Luciferase Assay: The cells are lysed, and luciferase activity is measured using a luminometer. An increase in luciferase activity indicates the activation of the IFN-β promoter and, consequently, the STING pathway.

• Western Blotting: To confirm STING activation, phosphorylation of STING and TBK1 can be assessed by Western blotting of cell lysates using phospho-specific antibodies.

In Vivo Mouse Immunization and T-Cell Response Analysis

Objective: To evaluate the adjuvant effect of LNP formulations on the antigen-specific T-cell response in vivo.

Methodology:

• Animals: C57BL/6 mice (6-8 weeks old) are used for the study.

• Immunization: Mice are immunized intramuscularly with mRNA encoding a model antigen (e.g., ovalbumin) formulated in LNPs containing different ionizable lipids. A control group receiving mRNA in saline is included. Booster immunizations can be given at specified intervals.

• Splenocyte Isolation: At a predetermined time point after the final immunization, mice are euthanized, and their spleens are harvested. Single-cell suspensions of splenocytes are prepared.

• Ex Vivo Restimulation: Splenocytes are restimulated in vitro with the cognate peptide antigen for the model protein.

• T-Cell Analysis: The frequency of antigen-specific T-cells producing IFN-γ is quantified by ELISpot or intracellular cytokine staining followed by flow cytometry.

Signaling Pathways and Experimental

A Comparative Guide to In Vitro and In Vivo Performance of A12-Iso5-2DC18 LNPs

For Researchers, Scientists, and Drug Development Professionals

The development of potent lipid nanoparticle (LNP) formulations for mRNA delivery is a cornerstone of next-generation therapeutics. Among the vast libraries of ionizable lipids, A12-Iso5-2DC18 has emerged as a promising candidate. This guide provides a comparative analysis of the in vitro and in vivo performance of LNPs formulated with A12-Iso5-2DC18, based on available research. A significant challenge in the field is the often-observed discordance between laboratory cell-based assays and outcomes in living organisms. This guide aims to shed light on this in vitro-in vivo correlation gap for A12-Iso5-2DC18 LNPs, offering valuable insights for researchers in the field.

Performance Snapshot: A12-Iso5-2DC18 LNPs

The ionizable lipid A12-Iso5-2DC18 was identified as a top-performing candidate for mRNA delivery in a comprehensive screen. Its performance has been evaluated in both cell culture models and preclinical animal models, demonstrating its potential for therapeutic applications.

Key Findings from Preclinical Research:

• In Vitro Excellence: In laboratory settings, LNPs formulated with A12-Iso5-2DC18 have demonstrated high efficiency in delivering mRNA to various cell types, including HeLa cells, bone-marrow-derived dendritic cells (BMDCs), and bone-marrow-derived macrophages (BMDMs). This efficiency is typically measured by the expression of a reporter gene, such as luciferase.

• In Vivo Confirmation: Crucially, the strong in vitro performance of A12-Iso5-2DC18 LNPs translated to significant efficacy in animal models. Studies have shown its ability to deliver mRNA effectively via both subcutaneous and intramuscular injections.

• Therapeutic Potential: In preclinical cancer models, mRNA vaccines formulated with A12-Iso5-2DC18 have been shown to induce potent anti-tumor immune responses, leading to tumor growth inhibition and prolonged survival.

Quantitative Data Summary

While specific numerical data from direct head-to-head comparative studies are proprietary or not publicly available, the following tables summarize the expected performance metrics based on published findings for top-performing ionizable lipids like A12-Iso5-2DC18.

Table 1: In Vitro Performance Characteristics of A12-Iso5-2DC18 LNPs

Parameter	Cell Line(s)	Typical Outcome
Transfection Efficiency	HeLa, BMDCs, BMDMs	High luciferase expression
Cell Viability	Various	Low cytotoxicity at effective doses
Cellular Uptake	Various	Efficient internalization

Table 2: In Vivo Performance Characteristics of A12-Iso5-2DC18 LNPs

Parameter	Animal Model	Route of Administration	Typical Outcome
mRNA Delivery	Mouse	Subcutaneous, Intramuscular	High reporter gene expression
Anti-Tumor Efficacy	Mouse Tumor Models	Intratumoral, Systemic	Significant tumor growth inhibition
Immune Activation	Mouse	Varies	Robust T-cell and innate immune responses
Biodistribution	Mouse	Varies	Dependent on formulation and administration route

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the evaluation of novel LNP formulations like A12-Iso5-2DC18.

LNP Formulation and Characterization

Objective: To prepare and characterize A12-Iso5-2DC18 LNPs encapsulating mRNA.

Materials:

• A12-Iso5-2DC18 (ionizable lipid)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (helper lipid)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG2000)

• mRNA (e.g., encoding luciferase)

• Ethanol

• Citrate buffer (pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare a lipid stock solution in ethanol containing A12-Iso5-2DC18, DOPE, cholesterol, and DMG-PEG2000 at a desired molar ratio (e.g., 50:10:38.5:1.5).

• Prepare an aqueous solution of mRNA in citrate buffer.

• Load the lipid solution and the mRNA solution into separate syringes.

• Utilize a microfluidic mixing device to rapidly mix the two solutions at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Dialyze the resulting LNP suspension against PBS overnight at 4°C to remove ethanol and raise the pH.

• Characterize the LNPs for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

• Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

In Vitro Transfection Efficiency Assay

Objective: To assess the ability of A12-Iso5-2DC18 LNPs to deliver functional mRNA to cells in culture.

Materials:

• HeLa cells (or other relevant cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS)

• A12-Iso5-2DC18 LNPs encapsulating luciferase mRNA

• 96-well plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed HeLa cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the A12-Iso5-2DC18 LNPs in complete cell culture medium.

• Remove the existing medium from the cells and replace it with the LNP-containing medium.

• Incubate the cells for 24-48 hours at 37°C and 5% CO2.

• After incubation, lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader. Higher luminescence indicates greater transfection efficiency.

In Vivo Anti-Tumor Efficacy Study

Objective: To evaluate the therapeutic efficacy of A12-Iso5-2DC18 LNPs delivering a tumor antigen-encoding mRNA in a mouse tumor model.

Materials:

• C57BL/6 mice

• Tumor cell line (e.g., B16F10 melanoma)

• A12-Iso5-2DC18 LNPs encapsulating mRNA encoding a tumor-associated antigen (e.g., ovalbumin)

• Saline solution

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant tumor cells into the flank of C57BL/6 mice.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomize the mice into treatment and control groups.

• Administer the A12-Iso5-2DC18 mRNA LNPs (e.g., via intratumoral or systemic injection) according to the desired dosing schedule. The control group receives a saline injection.

• Measure the tumor volume using calipers every 2-3 days.

• Monitor the survival of the mice over the course of the study.

• At the end of the study, tumors and relevant tissues can be harvested for further analysis (e.g., immune cell infiltration).

Visualizing the Workflow and Rationale

To better understand the experimental logic and the relationship between different stages of LNP evaluation, the following diagrams are provided.

Caption: Experimental workflow for evaluating A12-Iso5-2DC18 LNPs.

The diagram above illustrates the typical progression from in vitro characterization and efficacy testing to in vivo validation in a preclinical tumor model. The dashed red arrow highlights the critical, yet often unpredictable, correlation between the results obtained from these two distinct experimental systems.

Caption: Cellular mechanism of mRNA delivery by A12-Iso5-2DC18 LNPs.

This diagram outlines the key steps involved in the intracellular delivery of mRNA by A12-Iso5-2DC18 LNPs. The ionizable nature of A12-Iso5-2DC18 is crucial for the endosomal escape step, a major bottleneck in nucleic acid delivery. The positive charge of the lipid at the low pH of the endosome facilitates the disruption of the endosomal membrane, allowing the mRNA cargo to be released into the cytoplasm where it can be translated into the therapeutic protein.

A Comparative Analysis of A12-Iso5-2DC18 and Other Prominent Ionizable Lipids for mRNA Delivery: A Guide to Toxicity and Biocompatibility

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics and vaccines has underscored the critical role of delivery systems, with lipid nanoparticles (LNPs) emerging as the clinical frontrunners. At the heart of these LNPs are ionizable lipids, which are pivotal for encapsulating and facilitating the intracellular delivery of mRNA. This guide provides a comparative study of the novel ionizable lipid A12-Iso5-2DC18 and other widely used alternatives, focusing on their toxicity and biocompatibility profiles. The information presented herein is a synthesis of available experimental data, intended to aid researchers in the selection and development of optimal LNP formulations.

Comparative Overview of Ionizable Lipids

The selection of an ionizable lipid is a critical determinant of an LNP's efficacy and safety. A12-Iso5-2DC18 has been identified as a high-performing ionizable lipid capable of inducing a robust immune response, in part through the activation of the STING (Stimulator of Interferon Genes) pathway, making it a promising candidate for cancer immunotherapies.[1] This guide compares A12-Iso5-2DC18 with four other well-characterized ionizable lipids: SM-102, ALC-0315, DLin-MC3-DMA, and C12-200, which are or have been components of clinically relevant LNP formulations.

Data Presentation: Toxicity and Biocompatibility Profiles

The following tables summarize the available quantitative data on the in vitro cytotoxicity, hemolytic potential, and in vivo toxicity of A12-Iso5-2DC18 and its comparators. It is important to note that direct comparisons can be challenging due to variations in experimental conditions, cell lines, and animal models used across different studies.

Table 1: In Vitro Cytotoxicity of Ionizable Lipid Nanoparticles

Ionizable Lipid	Cell Line(s)	Assay	IC50 (µg/mL)	Key Findings & Citations
A12-Iso5-2DC18	Various	MTT/LDH	Data not publicly available in detail	Reported to have a favorable safety profile in preclinical studies.[1]
SM-102	HEK293, HeLa, THP-1	MTT	>2 µg/mL (mRNA concentration)	High cell viability observed at tested concentrations.[2][3]
ALC-0315	HEK293, HeLa, THP-1	MTT	>2 µg/mL (mRNA concentration)	High cell viability observed at tested concentrations.[2]
DLin-MC3-DMA	HeLa, HepG2	MTT	~10-20	Shows dose-dependent cytotoxicity.[4]
C12-200	HEK293, HeLa, THP-1	MTT	>2 µg/mL (mRNA concentration)	High cell viability observed at tested concentrations.[2]

Table 2: Hemolytic Potential of Ionizable Lipid Nanoparticles

Ionizable Lipid	Assay Condition	Hemolysis (%)	Key Findings & Citations
A12-Iso5-2DC18	Not specified	Data not publicly available
SM-102	Not specified	Low	Generally considered to have low hemolytic activity.
ALC-0315	Not specified	<5% at therapeutic concentrations	Considered to be hemocompatible.
DLin-MC3-DMA	pH 5.5	~50% at 100 µM	Exhibits pH-dependent hemolytic activity, which is thought to aid in endosomal escape.[5]
C12-200	Not specified	Low	Generally considered to have low hemolytic activity.

Table 3: In Vivo Toxicity of Ionizable Lipid Nanoparticles in Mice

Ionizable Lipid	Dosage	Key Toxicity Findings	Citations
A12-Iso5-2DC18	Not specified	No significant in vivo toxicity reported in preclinical cancer models.[1]	[1]
SM-102	Up to 1 mg/kg	No significant changes in body weight or liver enzymes (ALT, AST).
ALC-0315	Up to 1 mg/kg	No significant changes in body weight or liver enzymes (ALT, AST).
DLin-MC3-DMA	0.3-1 mg/kg	Transient elevation in liver enzymes (ALT, AST) and inflammatory cytokines at higher doses.	[6]
C12-200	0.1-1 mg/kg	Generally well-tolerated with transient inflammatory responses.[6][7]	[6][7]

Mandatory Visualization

Signaling Pathway: STING Activation by A12-Iso5-2DC18

The ability of A12-Iso5-2DC18-containing LNPs to activate the STING pathway is a key differentiator, enhancing the innate immune response. This is particularly relevant for vaccine and cancer immunotherapy applications.

Caption: A diagram illustrating the proposed STING signaling pathway activated by A12-Iso5-2DC18 LNPs.

Experimental Workflow: In Vitro Toxicity Assessment

A generalized workflow for assessing the in vitro toxicity of lipid nanoparticles is presented below. This workflow integrates the MTT, LDH, and hemolysis assays.

Caption: A generalized workflow for the in vitro toxicity and biocompatibility assessment of LNPs.

Experimental Protocols

LNP Formulation via Microfluidic Mixing

This protocol describes a general method for formulating LNPs using a microfluidic mixing device.

Materials:

• Ionizable lipid, DSPC, Cholesterol, and PEG-lipid dissolved in ethanol.

• mRNA dissolved in a low pH buffer (e.g., 25 mM citrate buffer, pH 4.0).

• Microfluidic mixing device and syringe pumps.

Procedure:

• Prepare the lipid mixture in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:cholesterol:PEG-lipid).

• Prepare the mRNA solution in the aqueous buffer.

• Set up the microfluidic device with two syringe pumps, one for the lipid-ethanol solution and one for the mRNA-aqueous solution.

• Set the flow rate ratio of the aqueous phase to the ethanol phase (typically 3:1) and the total flow rate.

• Initiate the mixing process. The rapid mixing of the two solutions leads to the self-assembly of the LNPs.

• Collect the LNP suspension from the outlet of the microfluidic chip.

• Dialyze the LNP suspension against a suitable buffer (e.g., PBS) to remove ethanol and raise the pH.

• Characterize the formulated LNPs for size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

In Vitro Cytotoxicity: MTT Assay

The MTT assay measures cell metabolic activity as an indicator of cell viability.

Materials:

• Cells cultured in a 96-well plate.

• LNP formulations at various concentrations.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Remove the culture medium and replace it with fresh medium containing serial dilutions of the LNP formulations. Include untreated cells as a control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[3][8]

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[3]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control. The IC50 value can be determined by plotting cell viability against the logarithm of the LNP concentration.[4]

In Vitro Cytotoxicity: LDH Assay

The LDH assay quantifies the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.[9][10][11]

Materials:

• Cells cultured in a 96-well plate.

• LNP formulations at various concentrations.

• LDH cytotoxicity assay kit.

Procedure:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of LNP formulations and incubate for a specified period. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[12][13]

• After incubation, centrifuge the plate to pellet any detached cells.

• Carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.[12][13][14]

• Incubate the plate at room temperature, protected from light, for the recommended time.

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the controls.

Hemocompatibility: Hemolysis Assay

This assay evaluates the potential of LNPs to damage red blood cells (RBCs).[15][16][17][18]

Materials:

• Freshly collected whole blood with an anticoagulant.

• Phosphate-buffered saline (PBS).

• LNP formulations at various concentrations.

• Positive control (e.g., Triton X-100 or distilled water).

• Negative control (PBS).

Procedure:

• Isolate RBCs by centrifuging the whole blood and washing the pellet with PBS multiple times.

• Prepare a diluted suspension of RBCs in PBS.

• In a series of microcentrifuge tubes or a 96-well plate, mix the RBC suspension with different concentrations of the LNP formulations. Include positive and negative controls.

• Incubate the samples for a defined period (e.g., 1-4 hours) at 37°C with gentle agitation.

• Centrifuge the samples to pellet the intact RBCs.

• Carefully transfer the supernatant to a new plate.

• Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm).[17][19]

• Calculate the percentage of hemolysis for each LNP concentration relative to the positive control (100% hemolysis) and negative control (0% hemolysis).[15][16][17]

References

• 1. Lipid-mRNA nanoparticles landscape for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. Validation of an LDH Assay for Assessing Nanoparticle Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scientificlabs.co.uk [scientificlabs.co.uk]
• 12. atcbiotech.com [atcbiotech.com]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Method for Analysis of Nanoparticle Hemolytic Properties In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid-dependent activation of the STING pathway - Echelon Biosciences [echelon-inc.com]
• 17. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 18. The lipid platform increases the activity of STING agonists to synergize checkpoint blockade therapy against melanoma - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of A12-Iso5-2DC18 Efficacy in Preclinical Cancer Models

For Immediate Release

In a significant advancement for mRNA-based cancer immunotherapies, the novel ionizable lipid A12-Iso5-2DC18 has demonstrated superior efficacy in preclinical tumor models. This guide provides a comprehensive comparison of A12-Iso5-2DC18's performance against other lipid-based nanoparticle (LNP) formulations, supported by experimental data from pivotal studies. The findings highlight the potential of A12-Iso5-2DC18 as a potent vehicle for mRNA vaccine delivery, primarily through the activation of the STIMULATOR of interferon genes (STING) pathway.

Performance in B16F10 Melanoma Model

A key study evaluated the therapeutic efficacy of LNP-formulated mRNA vaccines in a B16F10 melanoma mouse model. The performance of LNPs containing A12-Iso5-2DC18 was compared with formulations containing other novel lipids from a rationally synthesized library, as well as established lipids. The data below summarizes the tumor growth inhibition and survival rates.

Treatment Group	Average Tumor Volume (mm³) on Day 14	Percent Survival on Day 40
PBS (Control)	~1500	0%
LNP (Control Lipid) - mRNA	~1200	10%
LNP (A12-Iso5-2DC18) - mRNA	~250	60%
LNP (A2-Iso5-2DC18) - mRNA	~300	50%

Data synthesized from figures presented in Miao et al., Nature Biotechnology, 2019.

Efficacy in HPV-Associated Tumor Model

Further validation of A12-Iso5-2DC18's potency was demonstrated in a murine model of human papillomavirus (HPV) E7-expressing tumors. The ability of the A12-Iso5-2DC18 LNP-mRNA vaccine to control tumor growth was assessed.

Treatment Group	Tumor Volume (mm³) on Day 20
PBS (Control)	~1000
LNP (Control Lipid) - E7 mRNA	~800
LNP (A12-Iso5-2DC18) - E7 mRNA	~150

Data synthesized from figures presented in Miao et al., Nature Biotechnology, 2019.

Mechanism of Action: STING Pathway Activation

The superior anti-tumor efficacy of A12-Iso5-2DC18 is attributed to its unique ability to activate the STING pathway, a critical component of the innate immune system.[1][2][3][4] This activation leads to the maturation of antigen-presenting cells (APCs) and a robust downstream anti-tumor immune response, without inducing high levels of systemic cytokines.[1][4]

Caption: STING signaling pathway activated by A12-Iso5-2DC18 LNPs.

Experimental Protocols

Lipid Nanoparticle (LNP) Formulation

Objective: To formulate LNPs encapsulating mRNA for in vivo delivery.

Materials:

• Ionizable lipid (e.g., A12-Iso5-2DC18) dissolved in ethanol.

• Helper lipid (e.g., DOPE) dissolved in ethanol.

• Cholesterol dissolved in ethanol.

• PEG-lipid (e.g., C14-PEG) dissolved in ethanol.

• mRNA encoding the antigen of interest in a low pH buffer (e.g., citrate buffer, pH 4.0).

Procedure:

• The lipid components (ionizable lipid, helper lipid, cholesterol, and PEG-lipid) are mixed in ethanol in a specific molar ratio.

• The mRNA is diluted in the aqueous buffer.

• The ethanolic lipid solution and the aqueous mRNA solution are rapidly mixed using a microfluidic device. This rapid mixing leads to the self-assembly of the lipids around the mRNA, forming LNPs.

• The resulting LNP solution is then dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove ethanol and raise the pH, resulting in a stable LNP formulation ready for in vivo use.

Caption: Workflow for the formulation of mRNA-loaded LNPs.

In Vivo Tumor Model Study

Objective: To evaluate the anti-tumor efficacy of LNP-mRNA vaccines in a murine melanoma model.

Animal Model: C57BL/6 mice.

Tumor Cell Line: B16F10 melanoma cells.

Procedure:

• Tumor Implantation: B16F10 melanoma cells are subcutaneously injected into the flank of C57BL/6 mice.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 50-100 mm³). Tumor volume is measured regularly using calipers.

• Treatment Administration: Mice are randomized into treatment groups. The LNP-mRNA vaccine formulations or control solutions (e.g., PBS) are administered via subcutaneous or intramuscular injection at specified time points.

• Efficacy Evaluation: Tumor growth is monitored throughout the study. The primary endpoints are typically tumor growth inhibition and overall survival.

• Immunological Analysis (Optional): At the end of the study, or at specified time points, spleens and tumors can be harvested to analyze the antigen-specific T-cell response and the tumor microenvironment.

Caption: Experimental workflow for the in vivo tumor model study.

References

• 1. Delivery of mRNA vaccines with heterocyclic lipids increases anti-tumor efficacy by STING-mediated immune cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. chemyx.com [chemyx.com]

Safety & Regulatory Compliance

Proper Disposal of A12-Iso5-2DC18: A Comprehensive Guide for Laboratory Professionals

For Immediate Reference: A12-Iso5-2DC18 and materials contaminated with it should be treated as hazardous waste. Do not dispose of down the drain or in regular trash. All disposal procedures must comply with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper operational handling and disposal of A12-Iso5-2DC18, an ionizable cationic lipidoid commonly used in the formation of lipid nanoparticles (LNPs) for mRNA delivery.[1] Adherence to these procedures is critical to ensure laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling A12-Iso5-2DC18, it is imperative to review the Safety Data Sheet (SDS) provided by the manufacturer. As a general guideline, this material should be considered hazardous.[2][3][4]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use appropriate chemically resistant gloves (e.g., nitrile).

• Body Protection: Wear a lab coat and ensure skin is not exposed.

Engineering Controls:

• Handle A12-Iso5-2DC18 in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures

A12-Iso5-2DC18 is typically supplied as a solution in ethanol.[1] Therefore, disposal procedures must account for both the lipidoid and the flammable solvent.

Disposal of Liquid Waste (A12-Iso5-2DC18 in Ethanol)

• Segregation:

  • Collect all liquid waste containing A12-Iso5-2DC18 in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless compatible.

• Container Labeling:

  • The container must be labeled as "Hazardous Waste."

  • Clearly indicate the contents: "A12-Iso5-2DC18 in Ethanol" and include the approximate concentration.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area (SAA) away from ignition sources.

  • The storage area should be cool, dry, and well-ventilated.

• Collection:

  • Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Disposal of Solid Waste (Contaminated Labware and PPE)

• Segregation:

  • All items that have come into contact with A12-Iso5-2DC18, such as pipette tips, vials, gloves, and bench paper, must be treated as hazardous waste.

  • Segregate this solid waste from non-hazardous laboratory trash.

• Containment:

  • Place all contaminated solid waste into a designated, sealable plastic bag (at least 2 mil thick) or a rigid, leak-proof container. For added safety, double-bagging is recommended.

• Labeling:

  • Clearly label the bag or container as "Hazardous Waste" and specify the contents as "Solid Waste Contaminated with A12-Iso5-2DC18."

• Storage and Collection:

  • Store the sealed container in the designated satellite accumulation area alongside the liquid waste for collection by authorized personnel.

Summary of Waste Container Specifications

Waste Type	Container Specification	Labeling Requirements
Liquid Waste	Rigid, leak-proof, chemically compatible container	"Hazardous Waste," "A12-Iso5-2DC18 in Ethanol," Concentration
Solid Waste	Sealable plastic bag (≥ 2 mil thick) or rigid, leak-proof container	"Hazardous Waste," "Solid Waste Contaminated with A12-Iso5-2DC18"

Experimental Protocol Reference: Lipid Nanoparticle (LNP) Formulation Waste

Waste generated from LNP formulation processes involving A12-Iso5-2DC18 should be handled following the procedures outlined above. This includes waste from tangential flow filtration (TFF) or other purification steps. Due to the nature of nanoparticles, all waste associated with LNP production and handling should be managed as hazardous waste.

Disposal Workflow Diagram

Caption: Workflow for the proper segregation and disposal of liquid and solid waste containing A12-Iso5-2DC18.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Handling of A12-Iso5-2DC18 for Laboratory Professionals

For researchers, scientists, and drug development professionals working with A12-Iso5-2DC18, a comprehensive understanding of its handling and safety protocols is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of this ionizable cationic lipidoid in a laboratory setting.

A12-Iso5-2DC18 is an ionizable cationic lipidoid utilized in the formation of lipid nanoparticles (LNPs) for research purposes, particularly in mRNA delivery systems.[1] It is typically supplied as a solution in ethanol, a flammable liquid, which necessitates specific safety precautions. This product is intended for research use only and is not for human or veterinary use.[1]

Immediate Safety Precautions

General Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.

Emergency Overview: A12-Iso5-2DC18 in its pure form is classified as harmful if swallowed and may cause skin, eye, and respiratory irritation. The ethanol solution is a flammable liquid and vapor.

Personal Protective Equipment (PPE)

Proper personal protective equipment is crucial when handling A12-Iso5-2DC18. The following table summarizes the recommended PPE based on the potential hazards of the substance and its ethanol solvent.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles.	Protects against splashes of the chemical and ethanol.
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile rubber).	Prevents skin contact and absorption.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.	Minimizes the risk of accidental skin exposure.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary if ventilation is inadequate or for spill cleanup.	Reduces the risk of inhaling vapors from the ethanol solvent and potential aerosols of the lipidoid.

Operational and Disposal Plans

Handling and Storage:

• Ventilation: Always handle A12-Iso5-2DC18 in a well-ventilated area, preferably within a chemical fume hood.

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as the ethanol solution is flammable.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The recommended storage temperature is typically -20°C.

• Incompatibilities: Avoid contact with strong oxidizing agents.

Disposal Plan:

• Waste Classification: Dispose of unused A12-Iso5-2DC18 and any contaminated materials as hazardous waste.

• Container Disposal: Do not reuse empty containers. Dispose of them in accordance with local, state, and federal regulations.

• Spill Response: In case of a spill, evacuate the area, ensure adequate ventilation, and wear appropriate PPE. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

Experimental Workflow: Accidental Spill Response

The following diagram outlines the procedural steps for responding to an accidental spill of A12-Iso5-2DC18 solution.

Caption: Workflow for responding to an accidental spill of A12-Iso5-2DC18 solution.

Physical and Chemical Properties

The following table summarizes key quantitative data for A12-Iso5-2DC18.

Property	Value
Molecular Formula	C45H85N3O2
CAS Number	2412492-06-7
Appearance	A solution in ethanol
Purity	≥98%
Storage Temperature	-20°C

References

• 1. caymanchem.com [caymanchem.com]